Sulfometuron-methyl

• CAS: 74222-97-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of Sulfometuron-methyl for Environmental Modeling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential physicochemical properties of the herbicide Sulfometuron-methyl, critical for its environmental modeling and risk assessment. The data presented is curated from various scientific sources and regulatory documents. This guide includes detailed summaries of experimental methodologies and visual representations of key environmental processes to facilitate a deeper understanding of its fate and transport in the environment.

Physicochemical Properties of Sulfometuron-methyl

The following tables summarize the key physicochemical properties of Sulfometuron-methyl. These parameters are fundamental inputs for environmental fate and transport models, such as SWAT, PRZM, and TOXSWA.

Table 1: General and Chemical Properties of Sulfometuron-methyl

Property	Value	Reference
Chemical Name	methyl 2-[[[[(4,6-dimethyl-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]benzoate	[1]
CAS Number	74222-97-2	[1]
Molecular Formula	C₁₅H₁₆N₄O₅S	[1]
Molecular Weight	364.38 g/mol	[1]
Physical State	White to off-white solid	[2]
Melting Point	203-205 °C	[2]

Table 2: Environmental Fate Properties of Sulfometuron-methyl

Property	Value	Conditions	Reference
Vapor Pressure	5.48 x 10⁻¹⁶ mm Hg	25 °C	[1]
Water Solubility	6.42 mg/L	pH 5, 25 °C	[1][3]
244 mg/L	pH 7, 25 °C	[1][3]
12,500 mg/L	pH 8.6, 25 °C	[1][3]
Octanol-Water Partition Coefficient (log Kow)	1.04	pH 5	[4]
-0.46 to -0.51	pH 7	[4]
-1.87	pH 9	[4]
Soil Organic Carbon-Water Partitioning Coefficient (Koc)	107 (estimated)	[1]
Acid Dissociation Constant (pKa)	5.2	[5]
Hydrolysis Half-life (DT₅₀)	~14 days	pH 4.5	[6]
18 days	pH 5	[7]
Stable	pH 7-9	[7]
Aqueous Photolysis Half-life (DT₅₀)	22.5 days	[8]
Soil Metabolism Half-life (DT₅₀)	12 to 28 days	Aerobic conditions	[8]

Experimental Protocols

The determination of the physicochemical properties listed above generally follows standardized guidelines from organizations such as the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA) Office of Chemical Safety and Pollution Prevention (OCSPP).

Water Solubility (OECD Guideline 105)

The flask method is commonly employed. Excess amounts of Sulfometuron-methyl are agitated in water at a constant temperature until equilibrium is reached. The concentration of the dissolved substance in the aqueous phase is then determined by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection[9][10]. Given the pH-dependent solubility of Sulfometuron-methyl, these tests are conducted in buffered solutions at various pH levels (e.g., 5, 7, and 9)[1][3].

Vapor Pressure (OECD Guideline 104)

For substances with very low vapor pressures like Sulfometuron-methyl, the gas saturation method or the Knudsen effusion method are appropriate[11][12]. In the gas saturation method, a stream of inert gas is passed over the substance at a known flow rate and temperature, allowing it to become saturated with the substance's vapor. The amount of substance transported by the gas is then trapped and quantified, from which the vapor pressure can be calculated[12].

Octanol-Water Partition Coefficient (Kow) (OECD Guidelines 107, 117, 123)

The shake-flask method (OECD 107) involves dissolving Sulfometuron-methyl in a mixture of n-octanol and water, shaking to reach equilibrium, and then measuring the concentration in each phase[13][14]. For ionizable compounds like Sulfometuron-methyl, this is performed at different pH values. The HPLC method (OECD 117) can also be used, where the Kow is estimated from the retention time on a reverse-phase HPLC column calibrated with reference compounds of known Kow[13][15]. The slow-stirring method (OECD 123) is suitable for highly hydrophobic substances and avoids the formation of microdroplets that can interfere with measurements[14][16].

Soil Adsorption/Desorption (OECD Guideline 106)

The batch equilibrium method is the standard approach[17][18][19]. A known mass of soil is equilibrated with a solution of Sulfometuron-methyl of a known concentration. The mixture is agitated for a defined period to reach equilibrium. After centrifugation, the concentration of Sulfometuron-methyl remaining in the aqueous phase is measured. The amount adsorbed to the soil is calculated by the difference between the initial and final solution concentrations[20]. Desorption can be subsequently measured by replacing the supernatant with a fresh solution and re-equilibrating. These studies are typically conducted with multiple soil types varying in organic carbon content, clay content, and pH to understand their influence on adsorption[21][22].

Hydrolysis as a Function of pH (OECD Guideline 111)

Sterile aqueous buffer solutions at different pH values (typically 4, 7, and 9) are treated with Sulfometuron-methyl and incubated in the dark at a constant temperature. Samples are taken at various time intervals and analyzed for the parent compound and potential degradation products using methods like HPLC[9]. This allows for the determination of the hydrolysis rate constant and half-life at each pH.

Aqueous Photolysis (OECD Guideline 316; EPA OPPTS 835.2240)

The phototransformation of Sulfometuron-methyl is studied in sterile aqueous buffered solutions exposed to a light source that simulates natural sunlight[23][24][25][26]. Control samples are incubated in the dark. Samples are collected at different time points and analyzed to determine the rate of degradation and identify major photoproducts. The quantum yield is calculated to estimate the environmental photolysis half-life.

Soil Metabolism (Aerobic)

The degradation of Sulfometuron-methyl is studied in viable soil samples under controlled laboratory conditions of temperature and moisture. ¹⁴C-labeled Sulfometuron-methyl is often used to trace the parent compound and its metabolites over time. The soil is extracted at various intervals, and the extracts are analyzed by techniques such as HPLC and Liquid Scintillation Counting (LSC) to quantify the parent compound and identify degradation products[5][21].

Visualizations

The following diagrams illustrate key environmental processes and relationships for Sulfometuron-methyl.

Sulfometuron-methyl Degradation Pathways.

Soil Sorption Experimental Workflow.

Influence of pH on Environmental Fate.

References

• 1. Sulfometuron-methyl | C15H16N4O5S | CID 52997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EXTOXNET PIP - SULFOMETURON-METHYL [extoxnet.orst.edu]
• 3. waterquality.gov.au [waterquality.gov.au]
• 4. pacificbiolabs.com [pacificbiolabs.com]
• 5. mass.gov [mass.gov]
• 6. srs.fs.usda.gov [srs.fs.usda.gov]
• 7. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 8. waterquality.gov.au [waterquality.gov.au]
• 9. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 10. datapdf.com [datapdf.com]
• 11. researchgate.net [researchgate.net]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 14. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]
• 15. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 16. acri.gov.tw [acri.gov.tw]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 20. york.ac.uk [york.ac.uk]
• 21. scielo.br [scielo.br]
• 22. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 23. oecd.org [oecd.org]
• 24. epa.gov [epa.gov]
• 25. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 26. oecd.org [oecd.org]

Technical Guide: Synthesis and Purification of Analytical Grade Sulfometuron-methyl

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical guide on the synthesis and purification of analytical grade sulfometuron-methyl (CAS No. 74222-97-2). It includes a detailed experimental protocol for its synthesis from commercially available precursors, a systematic workflow for purification to an analytical standard, and methods for its characterization. The guide is supplemented with quantitative data tables and graphical representations of the synthesis pathway, purification workflow, and its biochemical mechanism of action to facilitate understanding and replication by chemistry professionals.

Introduction

Sulfometuron-methyl is a pre- and post-emergent sulfonylurea herbicide used for the broad-spectrum control of annual and perennial broadleaf weeds and grasses in non-agricultural sites.[1] Its mechanism of action involves the inhibition of the enzyme acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino acids in plants.[2][3] For research, regulatory, and quality control purposes, the availability of high-purity, analytical grade sulfometuron-methyl is critical. An analytical standard serves as a reference material for the quantification of the active ingredient in formulations and environmental samples, and for toxicological studies.[4] This guide details a robust methodology for its synthesis and subsequent purification to meet the stringent requirements of an analytical grade standard (>98% purity).

Synthesis of Sulfometuron-methyl

The primary industrial synthesis of sulfometuron-methyl involves the reaction of 2-sulfonylisocyanate methylbenzoate with 2-amino-4,6-dimethylpyrimidine.[1][5] A practical laboratory-scale adaptation involves the reaction of 2-carbomethoxybenzenesulfonyl chloride with sodium cyanate to form the isocyanate in situ, which then reacts with the aminopyrimidine.

Synthesis Pathway

The synthesis is a one-pot reaction where 2-carbomethoxybenzenesulfonyl chloride reacts with 2-amino-4,6-dimethylpyrimidine in the presence of sodium cyanate.

Caption: Chemical synthesis pathway for Sulfometuron-methyl.

Experimental Protocol: Synthesis

This protocol is adapted from established synthesis methods.[5]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-amino-4,6-dimethylpyrimidine (7.0 g, 0.057 mol), sodium cyanate (6.0 g, 0.092 mol), and 2-carbomethoxybenzenesulfonyl chloride (13.5 g, 0.057 mol).

• Solvent Addition: Add 60 mL of acetonitrile to the flask to create a slurry.

• Reaction: Stir the mixture and heat to reflux (approximately 81°C) for 1 hour.

• Precipitation: After 1 hour, remove the heat source and dilute the reaction mixture with 60 mL of deionized water.

• Isolation: Allow the mixture to cool to room temperature. The product will precipitate as a solid.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the solid with 20 mL of deionized water to remove inorganic salts and other water-soluble impurities.

• Drying: Dry the collected solid in a vacuum oven at 40-50°C to a constant weight. This yields the crude sulfometuron-methyl.

Synthesis Data

The following table summarizes the typical results for the described synthesis.

Parameter	Value	Reference
Theoretical Yield	20.78 g	Calculated
Actual Yield	16.0 g	[5]
Percentage Yield	77.0%	[5]
Initial Purity (HPLC)	~98%	[5]
Appearance	Colorless/White Solid	[1]

Purification to Analytical Grade

While the initial synthesis yields a product with ~98% purity, achieving analytical grade (>98.5%, often >99%) requires further purification to remove unreacted starting materials, by-products, and isomers. Recrystallization is a highly effective method for purifying solid organic compounds.

Purification Workflow

The process involves dissolving the crude product in a suitable solvent system, filtering out insoluble impurities, allowing the desired compound to crystallize upon cooling, and finally isolating the pure crystals.

Caption: General workflow for the purification of Sulfometuron-methyl.

Experimental Protocol: Recrystallization

• Solvent Selection: Based on solubility data, a mixed solvent system is often ideal. Sulfometuron-methyl is soluble in solvents like acetone, acetonitrile, and dichloromethane, and has low solubility in hexane.[1] A common recrystallization practice is to use a solvent in which the compound is soluble when hot and less soluble when cold.[6] An acetonitrile/water or acetone/water mixture is a suitable starting point.

• Dissolution: Place the crude sulfometuron-methyl (e.g., 10.0 g) in an Erlenmeyer flask. Add a minimal amount of the primary solvent (e.g., acetonitrile) and heat the mixture gently (e.g., to 60-70°C) with stirring until the solid dissolves completely.

• Co-solvent Addition: If using a mixed system, slowly add the co-solvent (e.g., deionized water) dropwise to the hot solution until the solution becomes slightly turbid (cloudy), indicating saturation. Add a few more drops of the primary solvent to redissolve the precipitate and ensure the solution is clear.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Yield Maximization: Once at room temperature, place the flask in an ice bath or refrigerator (0-4°C) for at least one hour to maximize the precipitation of the purified product.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash them with a small amount of the cold solvent mixture, and dry them under vacuum to a constant weight.

Analytical Characterization

To confirm the purity and identity of the final product, the following analytical techniques are essential.

Technique	Purpose	Expected Result
HPLC	Purity assessment and quantification.	A single major peak with purity >99%. Retention time should match a known standard.
¹H NMR	Structural confirmation.	The spectrum should show characteristic peaks corresponding to the protons of the methyl, pyrimidine, and benzoate groups.
Mass Spectrometry (MS)	Molecular weight confirmation.	A molecular ion peak corresponding to the exact mass of sulfometuron-methyl (C₁₅H₁₆N₄O₅S, Exact Mass: 364.0841).[7]
Melting Point	Purity indicator.	A sharp melting point around 202°C.[2]

Mechanism of Action: ALS Inhibition

Understanding the biochemical target of sulfometuron-methyl is crucial for its application and for toxicology studies. It acts by inhibiting acetolactate synthase (ALS), a key enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and isoleucine), which are vital for protein synthesis and cell growth in plants.[3][8]

Caption: Inhibition of the ALS enzyme by Sulfometuron-methyl.

Summary of Physicochemical Properties

Property	Value	Reference(s)
Molecular Formula	C₁₅H₁₆N₄O₅S	[4]
Molecular Weight	364.38 g/mol	[2]
Appearance	White/Colorless solid	[2]
Melting Point	202 °C	[2]
Water Solubility	244 mg/L (at 25°C, pH 7)	[1][2]
pKa	5.2	[2]
CAS Number	74222-97-2	[4]

Conclusion

This guide outlines a reliable and reproducible method for the synthesis of sulfometuron-methyl and its subsequent purification to an analytical grade standard. The one-pot synthesis provides a high yield of crude product, which can be effectively purified via recrystallization. Adherence to the detailed protocols and confirmation of purity using the specified analytical techniques will ensure the production of a high-quality reference material suitable for demanding research and regulatory applications.

References

• 1. Sulfometuron-methyl | C15H16N4O5S | CID 52997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sulfometuron methyl - Wikipedia [en.wikipedia.org]
• 3. chemicalwarehouse.com [chemicalwarehouse.com]
• 4. calpaclab.com [calpaclab.com]
• 5. Sulfometuron-methyl synthesis - chemicalbook [chemicalbook.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. medkoo.com [medkoo.com]
• 8. pomais.com [pomais.com]

Sulfometuron-methyl degradation pathways in acidic versus alkaline soils

An In-depth Technical Guide to the Degradation Pathways of Sulfometuron-methyl in Acidic versus Alkaline Soils

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation pathways of the herbicide sulfometuron-methyl in varying soil pH conditions. The document details the chemical and microbial processes that govern its persistence and transformation in the environment, supported by quantitative data, detailed experimental protocols, and visual diagrams to elucidate key pathways and workflows.

Introduction

Sulfometuron-methyl is a broad-spectrum sulfonylurea herbicide used for controlling a wide range of annual and perennial grasses and broadleaf weeds. Its environmental fate is significantly influenced by soil properties, most notably pH. The degradation of sulfometuron-methyl proceeds through two primary mechanisms: chemical hydrolysis and microbial degradation. The prevalence of each pathway is largely dependent on the acidity or alkalinity of the soil. In acidic soils, chemical hydrolysis is the dominant degradation route, leading to a relatively rapid breakdown. Conversely, in neutral to alkaline soils, chemical hydrolysis is significantly slower, and microbial degradation becomes the principal mechanism of dissipation.

Degradation Pathways

Chemical Degradation: Hydrolysis

Chemical hydrolysis of sulfometuron-methyl involves the cleavage of the sulfonylurea bridge. This process is acid-catalyzed and is therefore significantly faster in acidic soils. The primary degradation products of this pathway are methyl 2-(aminosulfonyl)benzoate and 2-amino-4,6-dimethylpyrimidine. Under certain acidic conditions, the formation of saccharin has also been reported.[1] In neutral to alkaline conditions, sulfometuron-methyl is relatively stable against hydrolysis.[2]

Figure 1. Chemical Hydrolysis of Sulfometuron-methyl in Acidic Soils.

Microbial Degradation

In neutral to alkaline soils where chemical hydrolysis is slow, microbial degradation becomes the primary pathway for the breakdown of sulfometuron-methyl. Soil microorganisms, including bacteria and fungi, utilize sulfometuron-methyl as a carbon and/or nitrogen source.[3] The initial step in microbial degradation also involves the cleavage of the sulfonylurea bridge, producing the same initial set of metabolites as chemical hydrolysis. Further microbial metabolism can then lead to the complete mineralization of these intermediate products to carbon dioxide, water, and ammonia. Several bacterial genera, such as Pseudomonas and Ralstonia, have been identified as being capable of degrading sulfonylurea herbicides.[4][5]

Figure 2. Microbial Degradation of Sulfometuron-methyl in Alkaline/Neutral Soils.

Quantitative Data on Degradation Rates

The persistence of sulfometuron-methyl in soil, often expressed as its half-life (DT50), is highly dependent on pH. The following table summarizes quantitative data from various studies.

Soil/Medium pH	Temperature (°C)	Half-life (DT50)	Reference(s)
2	Not Specified	100 hours (approx. 4.2 days)	[2]
4.7	Not Specified	19 days	[6]
5.0	45	0.4 days (in aqueous medium)	[6]
5.0	Not Specified	475 hours (approx. 19.8 days)	[2]
7.0	45	6 days (in aqueous medium)	[6]
Neutral	Field Conditions	Greater persistence than acidic conditions	[2]
Not Specified (Acidic Soils)	Field Conditions	12-25 days	[7]

Experimental Protocols

Soil Degradation Study (Aerobic)

This protocol is a synthesized methodology based on general principles for pesticide degradation studies, such as those outlined by the OECD.

Figure 3. Workflow for a Soil Degradation Study.

Objective: To determine the rate of aerobic degradation of sulfometuron-methyl in soil under controlled laboratory conditions.

Materials:

• Fresh soil samples, sieved (<2 mm)

• Analytical grade sulfometuron-methyl

• Radiolabeled ¹⁴C-sulfometuron-methyl (optional, for metabolite tracking)

• Incubation vessels (e.g., glass flasks with gas-permeable stoppers)

• Controlled environment chamber or incubator

• Extraction solvents (e.g., acetonitrile, ethyl acetate)

• Solid Phase Extraction (SPE) cartridges for cleanup

• High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detector

Procedure:

• Soil Preparation: Collect fresh soil from the desired location. Air-dry to a workable moisture level and sieve through a 2 mm mesh to remove large debris.

• Soil Characterization: Analyze the soil for key properties including pH, organic matter content, texture (sand, silt, clay percentages), and microbial biomass.

• Spiking: Treat a known mass of the prepared soil with a solution of sulfometuron-methyl to achieve the desired concentration. For metabolite identification, a mixture of analytical and ¹⁴C-labeled standard can be used. A solvent-only control should also be prepared.

• Incubation: Place the treated soil samples into incubation vessels. Adjust the moisture content to a specified level (e.g., 40-60% of water holding capacity). Incubate the samples in the dark at a constant temperature (e.g., 20-25°C).

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days), remove replicate samples for analysis.

• Extraction: Extract sulfometuron-methyl and its degradation products from the soil samples using an appropriate organic solvent. This can be done by shaking or sonication followed by centrifugation.

• Cleanup: The resulting extract may need to be cleaned up to remove interfering substances. This is often achieved using Solid Phase Extraction (SPE).

• Analysis: Quantify the concentration of sulfometuron-methyl and its major metabolites in the cleaned extracts using HPLC-UV or LC-MS/MS.

• Data Analysis: Plot the concentration of sulfometuron-methyl versus time. Use first-order kinetics to calculate the degradation rate constant (k) and the half-life (DT50 = 0.693/k).

Batch Equilibrium Sorption/Desorption Study

This protocol is based on the OECD 106 guideline for determining the adsorption/desorption of chemicals in soil.

Objective: To determine the extent of sulfometuron-methyl sorption to soil particles.

Materials:

• Sieved (<2 mm) air-dried soil

• Analytical grade sulfometuron-methyl

• 0.01 M CaCl₂ solution

• Centrifuge tubes (e.g., 50 mL glass or polypropylene with screw caps)

• Shaker (orbital or reciprocating)

• High-speed centrifuge

• HPLC or LC-MS/MS system

Procedure:

• Preliminary Study: Determine the optimal soil-to-solution ratio, equilibration time, and analytical method sensitivity.

• Adsorption Phase: a. Weigh a known amount of soil into a series of centrifuge tubes. b. Add a known volume of 0.01 M CaCl₂ solution containing varying concentrations of sulfometuron-methyl to the tubes. c. Include control samples without soil to check for adsorption to the tube walls. d. Shake the tubes for the predetermined equilibration time (e.g., 24 hours) at a constant temperature. e. Centrifuge the tubes at high speed to separate the solid and liquid phases. f. Analyze the supernatant for the concentration of sulfometuron-methyl.

• Desorption Phase: a. After the adsorption phase, decant a known volume of the supernatant. b. Add an equal volume of fresh 0.01 M CaCl₂ solution (without sulfometuron-methyl) to the soil pellet. c. Resuspend the pellet and shake for the same equilibration time. d. Centrifuge and analyze the supernatant for the desorbed sulfometuron-methyl.

• Data Analysis: Calculate the amount of sulfometuron-methyl adsorbed to the soil by subtracting the amount in the supernatant from the initial amount. Calculate the adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc).

Isolation of Sulfometuron-methyl Degrading Microorganisms

This protocol describes an enrichment culture technique to isolate bacteria capable of degrading sulfometuron-methyl.

Objective: To isolate and identify soil microorganisms capable of using sulfometuron-methyl as a source of carbon and/or nitrogen.

Materials:

• Soil sample from a site with a history of sulfometuron-methyl application.

• Minimal salts medium (MSM) with sulfometuron-methyl as the sole carbon/nitrogen source.

• Enrichment flasks.

• Shaking incubator.

• Petri dishes with MSM agar containing sulfometuron-methyl.

• Microbiological loops and sterile glassware.

Procedure:

• Enrichment: a. Inoculate a flask containing sterile MSM with sulfometuron-methyl (e.g., 50-100 mg/L) with a small amount of the soil sample (e.g., 1-5 g). b. Incubate the flask on a shaker at a suitable temperature (e.g., 25-30°C) for several days to weeks. c. After significant growth (turbidity) is observed, transfer an aliquot of the culture to a fresh flask of the same medium. Repeat this transfer several times to enrich for microorganisms adapted to degrading sulfometuron-methyl.

• Isolation: a. After several enrichment cycles, perform serial dilutions of the culture. b. Plate the dilutions onto MSM agar plates containing sulfometuron-methyl as the sole carbon/nitrogen source. c. Incubate the plates until distinct colonies appear.

• Purification and Identification: a. Pick individual colonies and re-streak them onto fresh plates to obtain pure cultures. b. Characterize the pure isolates through morphological and biochemical tests, and identify them using molecular techniques such as 16S rRNA gene sequencing.

• Degradation Assay: a. Confirm the degradative ability of the pure isolates by inoculating them into liquid MSM with sulfometuron-methyl and monitoring the disappearance of the parent compound over time using HPLC or LC-MS/MS.

Chemical Structures of Sulfometuron-methyl and its Degradation Products

Figure 4. Chemical Structures.

Conclusion

The degradation of sulfometuron-methyl in soil is a complex process dictated primarily by soil pH. In acidic soils, rapid chemical hydrolysis is the main degradation pathway, leading to shorter persistence. In contrast, alkaline soils favor slower microbial degradation, which can result in longer persistence and a different profile of terminal residues. Understanding these distinct pathways is crucial for predicting the environmental behavior of sulfometuron-methyl, assessing its potential for carryover to subsequent crops, and developing effective bioremediation strategies for contaminated sites. The experimental protocols provided in this guide offer standardized methods for researchers to investigate these processes in a controlled laboratory setting.

References

• 1. Sulfometuron-methyl | 74222-97-2 [chemicalbook.com]
• 2. Methyl 2-(aminosulfonyl)benzoate [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. The key sulfometuron-methyl degrading bacteria isolation based on soil bacterial phylogenetic molecular ecological networks and application for bioremediation of contaminated soil by immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Benzoic acid, 2-(aminosulfonyl)-, methyl ester | C8H9NO4S | CID 42546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]

Microbial Degradation of Sulfometuron-methyl by Soil Bacteria: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the microbial degradation of the sulfonylurea herbicide, Sulfometuron-methyl, by soil bacteria. It details the key bacterial species involved, their degradation capabilities under various conditions, the experimental protocols for their isolation and study, and the biochemical pathways of herbicide breakdown.

Introduction to Sulfometuron-methyl and its Microbial Degradation

Sulfometuron-methyl is a potent, broad-spectrum herbicide used for weed control. Its persistence in the soil can pose risks to subsequent crops and the wider environment. Microbial degradation is a crucial process for the natural attenuation of this herbicide. A diverse range of soil bacteria have been identified with the capability to utilize Sulfometuron-methyl as a source of carbon and nitrogen, thereby breaking it down into less harmful compounds. Understanding the mechanisms of this biodegradation is vital for developing effective bioremediation strategies for contaminated soils.

Key Bacterial Species in Sulfometuron-methyl Degradation

Several bacterial species have been isolated and characterized for their ability to degrade Sulfometuron-methyl and other structurally similar sulfonylurea herbicides. These microorganisms exhibit varying efficiencies and optimal conditions for degradation.

A notable bacterium, Ralstonia sp. JM-1, has demonstrated high efficiency in degrading Sulfometuron-methyl.[1] In laboratory settings, this strain was capable of completely degrading a 20 mg/L concentration of the herbicide within 96 hours.[1] Another well-studied bacterium is Pseudomonas fluorescens, which has been shown to degrade related sulfonylurea herbicides like chlorsulfuron and metsulfuron-methyl through co-metabolism.[2][3]

Bacterial consortia, which are mixed communities of different bacterial species, have also been shown to be effective. A consortium designated B2R, comprising Bacillus cereus, Bacillus velezensis, and Rhodococcus rhodochrous, has been reported to efficiently degrade both tribenuron-methyl and metsulfuron-methyl, indicating a potential for broad-spectrum sulfonylurea herbicide degradation.[4]

Quantitative Data on Microbial Degradation of Sulfonylurea Herbicides

The efficiency of microbial degradation of sulfonylurea herbicides is influenced by various environmental factors. The following tables summarize quantitative data from different studies on the degradation of Sulfometuron-methyl and the closely related Metsulfuron-methyl.

Bacterial Strain/Consortium	Herbicide	Initial Concentration (mg/L)	Degradation Time (hours)	Degradation Efficiency (%)	Optimal pH	Optimal Temperature (°C)	Reference
Ralstonia sp. JM-1	Sulfometuron-methyl	20	96	100	-	-	[1]
B2R Consortium	Metsulfuron-methyl	10	-	93	7	35	[4]
Pseudomonas fluorescens B2	Metsulfuron-methyl	100	336 (14 days)	~21 (co-metabolic)	-	-	[2][3]

Note: Data for different herbicides and conditions are presented for comparative purposes, highlighting the range of degradation capabilities among different bacteria.

Experimental Protocols

This section outlines the detailed methodologies for key experiments in the study of microbial degradation of Sulfometuron-methyl.

Isolation and Enrichment of Sulfometuron-methyl Degrading Bacteria

The isolation of bacteria capable of degrading Sulfometuron-methyl typically involves an enrichment culture technique.

Objective: To isolate bacterial strains from soil that can utilize Sulfometuron-methyl as a primary source of carbon and/or nitrogen.

Materials:

• Soil samples from a herbicide-treated area.

• Mineral Salt Medium (MSM). The composition of a typical MSM is as follows:

  • K2HPO4: 1.5 g/L

  • KH2PO4: 0.5 g/L

  • (NH4)2SO4: 1.0 g/L

  • MgSO4·7H2O: 0.2 g/L

  • NaCl: 0.1 g/L

  • FeSO4·7H2O: 0.01 g/L

  • CaCl2·2H2O: 0.02 g/L

• Sulfometuron-methyl (analytical grade).

• Sterile flasks, petri dishes, and other standard microbiology lab equipment.

Procedure:

• Enrichment:

  • Add 10 g of soil to 100 mL of sterile MSM in a 250 mL Erlenmeyer flask.

  • Supplement the medium with Sulfometuron-methyl as the sole carbon source at a concentration of 50-100 mg/L.

  • Incubate the flask on a rotary shaker at 150 rpm and 30°C for 7-10 days.

  • After incubation, transfer 10 mL of the culture to 90 mL of fresh MSM containing Sulfometuron-methyl and incubate under the same conditions. Repeat this step 3-5 times to enrich for bacteria with degrading capabilities.

• Isolation:

  • After the final enrichment step, serially dilute the culture.

  • Plate the dilutions onto MSM agar plates containing Sulfometuron-methyl as the sole carbon source.

  • Incubate the plates at 30°C until colonies appear.

  • Isolate morphologically distinct colonies and streak them onto fresh MSM agar plates to obtain pure cultures.

Biodegradation Assay

This assay is used to quantify the degradation of Sulfometuron-methyl by the isolated bacterial strains.

Objective: To determine the rate and extent of Sulfometuron-methyl degradation by a specific bacterial isolate.

Materials:

• Pure culture of the isolated bacterium.

• Liquid MSM.

• Sulfometuron-methyl stock solution.

• Sterile flasks.

• High-Performance Liquid Chromatography (HPLC) system.

Procedure:

• Inoculum Preparation: Grow the isolated bacterium in a nutrient-rich medium (e.g., Luria-Bertani broth) to obtain a sufficient cell density. Harvest the cells by centrifugation, wash them with sterile MSM, and resuspend them in MSM to a specific optical density (e.g., OD600 of 1.0).

• Degradation Experiment:

  • In a series of sterile flasks, add 100 mL of MSM supplemented with a known concentration of Sulfometuron-methyl (e.g., 20 mg/L).

  • Inoculate the flasks with the prepared bacterial suspension.

  • Include a non-inoculated control flask to account for any abiotic degradation.

  • Incubate the flasks under optimal conditions (e.g., 30°C, 150 rpm).

• Sampling and Analysis:

  • At regular time intervals (e.g., 0, 12, 24, 48, 72, 96 hours), withdraw an aliquot of the culture medium from each flask.

  • Centrifuge the samples to remove bacterial cells.

  • Analyze the supernatant for the remaining concentration of Sulfometuron-methyl using HPLC. The mobile phase and column specifications should be optimized for the separation and detection of Sulfometuron-methyl.

Visualization of Pathways and Workflows

Proposed Microbial Degradation Pathway of Sulfometuron-methyl

The primary mechanism for the microbial degradation of sulfonylurea herbicides is the cleavage of the sulfonylurea bridge. This results in the formation of a sulfonamide and a heterocyclic amine. For Sulfometuron-methyl, this would yield saccharin and 2-amino-4,6-dimethylpyrimidine. Further degradation of these intermediates can then occur.

Caption: Proposed microbial degradation pathway of Sulfometuron-methyl.

Experimental Workflow for Isolation and Characterization

The following diagram illustrates the logical flow of the experimental process for isolating and characterizing Sulfometuron-methyl degrading bacteria.

Caption: Workflow for isolating and characterizing degrading bacteria.

Factors Influencing Degradation Efficiency

Several factors can influence the rate and extent of microbial degradation of Sulfometuron-methyl. This diagram shows the relationship between these factors and degradation efficiency.

Caption: Key environmental factors influencing degradation efficiency.

Conclusion

The microbial degradation of Sulfometuron-methyl is a promising avenue for the bioremediation of contaminated agricultural soils. Bacteria such as Ralstonia sp. and consortia of Bacillus species have demonstrated significant potential in breaking down this herbicide. The efficiency of this process is dependent on a range of environmental factors, including pH, temperature, and nutrient availability. Further research into the enzymatic and genetic basis of this degradation will pave the way for the development of robust and practical bioremediation technologies. The protocols and data presented in this guide provide a solid foundation for researchers and scientists working in this critical area of environmental science and drug development.

References

• 1. The key sulfometuron-methyl degrading bacteria isolation based on soil bacterial phylogenetic molecular ecological networks and application for bioremediation of contaminated soil by immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Biodegradation and Subsequent Toxicity Reduction of Co-contaminants Tribenuron Methyl and Metsulfuron Methyl by a Bacterial Consortium B2R - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Mode of Action of Sulfometuron-methyl on Acetolactate Synthase (ALS)

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Sulfometuron-methyl is a potent and selective herbicide belonging to the sulfonylurea chemical class. Its primary mode of action is the inhibition of acetolactate synthase (ALS), a critical enzyme in the biosynthetic pathway of branched-chain amino acids (BCAAs) – valine, leucine, and isoleucine.[1][2][3][4][5] This inhibition leads to a deficiency in these essential amino acids, consequently halting protein synthesis, cell division, and ultimately causing plant death.[3][6] This technical guide provides a comprehensive overview of the molecular interactions between Sulfometuron-methyl and ALS, detailed experimental protocols for studying this interaction, and an exploration of the downstream physiological consequences and resistance mechanisms.

Mechanism of Action of Sulfometuron-methyl on ALS

Sulfometuron-methyl acts as a non-competitive or uncompetitive inhibitor of ALS.[7] It exhibits a slow-binding inhibition mechanism, meaning the initial binding is followed by a conformational change in the enzyme-inhibitor complex, leading to a tighter and more stable final complex.[1][2] This tight binding occurs at or near the active site of the enzyme, preventing its natural substrates, pyruvate and α-ketobutyrate, from accessing the catalytic machinery.[3]

The inhibition of ALS by Sulfometuron-methyl is highly specific and occurs at very low concentrations, making it an effective herbicide at low application rates.[3][6] The binding site for sulfonylurea herbicides is located in a channel leading to the active site of the enzyme.[8] The precise interactions involve a network of hydrogen bonds and van der Waals forces between the herbicide molecule and specific amino acid residues within this channel.

Quantitative Inhibition Data

The inhibitory potency of Sulfometuron-methyl on ALS has been quantified across various organisms. The inhibition constant (Ki) and the half-maximal inhibitory concentration (IC50) are key parameters used to express this potency.

Organism/Enzyme Isozyme	Inhibition Parameter	Value	Reference
Salmonella typhimurium ALS isozyme II	Initial Ki	660 ± 60 nM	[1][2]
Salmonella typhimurium ALS isozyme II	Steady-state Ki	65 ± 25 nM	[1][2]
Methanococcus aeolicus ALS	Ki	0.0012 mM	[7][9]
Methanococcus maripaludis ALS	Ki	0.34 mM	[7][9]
Methanococcus voltae ALS	Ki	> 1.0 mM	[7][9]

Experimental Protocols

Acetolactate Synthase (ALS) Activity Assay (Spectrophotometric Method)

This protocol is adapted from various sources describing the colorimetric determination of acetoin, the product of the non-enzymatic decarboxylation of acetolactate.[10][11][12]

Principle: ALS catalyzes the formation of acetolactate from pyruvate. Under acidic conditions and heat, acetolactate is decarboxylated to acetoin. Acetoin then reacts with creatine and α-naphthol to form a colored complex that can be quantified spectrophotometrically at 525 nm.

Reagents:

• Extraction Buffer: 100 mM potassium phosphate buffer (pH 7.5), 10 mM MgCl₂, 1 mM thiamine pyrophosphate (TPP), 10 µM FAD, 10% (v/v) glycerol, 1 mM DTT, and 1 mM PMSF.

• Assay Buffer: 100 mM potassium phosphate buffer (pH 7.0), 10 mM MgCl₂, 2.5 mM TPP, and 10 µM FAD.

• Substrate Solution: 100 mM Sodium Pyruvate in Assay Buffer.

• Stopping Solution: 6 N H₂SO₄.

• Color Reagent A: 0.5% (w/v) Creatine monohydrate.

• Color Reagent B: 5% (w/v) α-naphthol in 2.5 N NaOH (prepare fresh).

Procedure:

• Enzyme Extraction: Homogenize plant tissue in ice-cold Extraction Buffer. Centrifuge at 15,000 x g for 20 minutes at 4°C. The supernatant contains the crude enzyme extract. Determine the protein concentration using a standard method (e.g., Bradford assay).

• Reaction Mixture: In a microcentrifuge tube, combine 50 µL of enzyme extract, 400 µL of Assay Buffer, and varying concentrations of Sulfometuron-methyl (for inhibition studies). Pre-incubate at 37°C for 10 minutes.

• Initiate Reaction: Add 50 µL of Substrate Solution to start the reaction. Incubate at 37°C for 60 minutes.

• Stop Reaction: Add 50 µL of Stopping Solution.

• Decarboxylation: Incubate at 60°C for 15 minutes to convert acetolactate to acetoin.

• Color Development: Add 500 µL of Color Reagent A and 500 µL of Color Reagent B. Vortex and incubate at 60°C for 15 minutes.

• Measurement: Centrifuge to pellet any precipitate. Measure the absorbance of the supernatant at 525 nm.

• Blank: A blank reaction should be performed by adding the Stopping Solution before the Substrate Solution.

Determination of Ki and IC50

IC50 Determination:

• Perform the ALS activity assay as described above with a range of Sulfometuron-methyl concentrations.

• Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.

• The IC50 value is the concentration of inhibitor that causes 50% inhibition of the enzyme activity. This can be determined by fitting the data to a sigmoidal dose-response curve.

Ki Determination (for competitive inhibition):

• Perform the ALS activity assay with varying concentrations of both the substrate (pyruvate) and the inhibitor (Sulfometuron-methyl).

• Generate a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]) for each inhibitor concentration.

• The Ki can be determined from a secondary plot of the slopes of the Lineweaver-Burk lines versus the inhibitor concentration.

Signaling Pathways and Physiological Consequences

The inhibition of ALS by Sulfometuron-methyl leads to a rapid depletion of the intracellular pool of branched-chain amino acids. This BCAA starvation has profound effects on plant metabolism and growth, primarily through the modulation of the Target of Rapamycin (TOR) signaling pathway.[1][2] TOR is a highly conserved protein kinase that acts as a central regulator of cell growth, proliferation, and metabolism in response to nutrient and energy availability.[1][2]

Caption: Downstream effects of ALS inhibition by Sulfometuron-methyl.

The depletion of BCAAs leads to the downregulation of TOR signaling, which in turn inhibits protein synthesis and cell cycle progression, leading to the cessation of plant growth.

Experimental Workflow for Elucidating the Mode of Action

The following workflow outlines the key experimental stages involved in characterizing the mode of action of an ALS inhibitor like Sulfometuron-methyl.

Caption: Experimental workflow for mode of action studies.

Mechanisms of Resistance

The widespread use of sulfonylurea herbicides has led to the evolution of resistance in many weed species. The primary mechanism of resistance to Sulfometuron-methyl is target-site resistance, which involves mutations in the gene encoding ALS.[4][13][14] These mutations alter the amino acid sequence of the enzyme, reducing the binding affinity of the herbicide without significantly compromising the enzyme's catalytic function.

Commonly observed mutations conferring resistance occur at specific, highly conserved positions within the ALS gene. These single nucleotide polymorphisms (SNPs) can result in amino acid substitutions that sterically hinder the binding of Sulfometuron-methyl to the enzyme.

References

• 1. Homeostasis of branched-chain amino acids is critical for the activity of TOR signaling in Arabidopsis | eLife [elifesciences.org]
• 2. Homeostasis of branched-chain amino acids is critical for the activity of TOR signaling in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of acetohydroxyacid synthase from the hyperthermophilic bacterium Thermotoga maritima - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Graphviz [graphviz.org]
• 5. d.lib.msu.edu [d.lib.msu.edu]
• 6. assets.nationbuilder.com [assets.nationbuilder.com]
• 7. biogot.com [biogot.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Building diagrams using graphviz | Chad’s Blog [chadbaldwin.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Genetic analysis of mutants of Saccharomyces cerevisiae resistant to the herbicide sulfometuron methyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Molecular Mechanisms of Herbicide Resistance in Weeds - PMC [pmc.ncbi.nlm.nih.gov]

Environmental Fate and Mobility of Sulfometuron-methyl in Diverse Soil Matrices: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and mobility of the herbicide Sulfometuron-methyl in various soil types. The document summarizes key quantitative data, details standardized experimental protocols, and visualizes complex processes to facilitate a deeper understanding of the herbicide's behavior in the terrestrial environment.

Quantitative Data on Sulfometuron-methyl's Soil Behavior

The environmental fate of Sulfometuron-methyl is largely governed by soil properties. Key parameters influencing its mobility and persistence include the soil-water partition coefficient (Kd), the organic carbon-water partition coefficient (Koc), and its dissipation half-life (DT50).

Adsorption Coefficients

Adsorption to soil particles is a critical process that reduces the amount of Sulfometuron-methyl available in the soil solution for leaching or degradation. The strength of adsorption is quantified by the Kd and Koc values. Higher values indicate stronger binding and lower mobility.

Soil Type	pH	Organic Carbon (%)	Clay (%)	Kd (mL/g)	Koc (mL/g)	Reference
Low Organic Matter Soil	5.0	1.0	-	2.0	116
Low Organic Matter Soil	6.0	1.0	-	0.8	46
Low Organic Matter Soil	7.0	1.0	-	0.3	17
Standard Soils (Range)	-	-	-	0.71 - 2.85	61 - 122

The Freundlich sorption coefficient (Kfs) is also used to describe the non-linear adsorption behavior of Sulfometuron-methyl.

Soil Classification	pH	Organic Carbon (%)	Clay (%)	Kfs ((µg¹⁻¹/ⁿ g⁻¹)/(µg¹⁻¹/ⁿ mL⁻¹))	Reference
Latossolo Vermelho (Oxisol)	4.7	2.6	65	2.81
Cambissolo Háplico (Inceptisol)	7.6	1.8	32	2.43
Neossolo Quartzarênico (Entisol)	5.2	1.2	11	1.91

Soil Dissipation Half-life (DT50)

The persistence of Sulfometuron-methyl in soil is indicated by its half-life (DT50), the time required for 50% of the initial concentration to dissipate. Degradation is influenced by both microbial and chemical processes, with soil pH and moisture content being critical factors.

Soil Classification	pH	Organic Carbon (%)	Clay (%)	DT50 (days)	Reference
Latossolo Vermelho (Oxisol)	4.7	2.6	65	19
Neossolo Quartzarênico (Entisol)	5.2	1.2	11	15
Cambissolo Háplico (Inceptisol)	7.6	1.8	32	13

Generally, the half-life of sulfometuron-methyl in soil is reported to be in the range of 20 to 28 days. However, persistence can be greater in acidic and moist soil conditions.

Leaching Potential

The potential for Sulfometuron-methyl to move through the soil profile and contaminate groundwater is a key environmental concern. The Groundwater Ubiquity Score (GUS) is an indicator of leaching potential, calculated from the half-life and Koc value.

Soil Classification	Koc (mL/g) (calculated)	DT50 (days)	GUS Index	Leaching Potential	Reference
Neossolo Quartzarênico (Entisol)	159	15	2.2	Moderate
Cambissolo Háplico (Inceptisol)	135	13	2.1	Moderate
Latossolo Vermelho (Oxisol)	108	19	2.0	Moderate

A GUS index between 1.8 and 2.8 suggests a moderate potential for leaching.

Detailed Experimental Protocols

The following sections outline the standardized methodologies for assessing the key environmental fate parameters of Sulfometuron-methyl in soil.

Adsorption/Desorption: Batch Equilibrium Method (OECD 106)

This method determines the adsorption and desorption of a substance to soil, providing insights into its mobility.

Principle: A solution of known concentration of Sulfometuron-methyl is equilibrated with a soil sample of known weight. The concentration of the substance remaining in the solution is measured, and the amount adsorbed to the soil is calculated by difference.

Methodology:

• Soil Preparation: Air-dry and sieve (<2 mm) representative soil samples. Characterize the soils for properties such as pH, organic carbon content, particle size distribution (sand, silt, clay), and cation exchange capacity.

• Test Substance Preparation: Prepare a stock solution of Sulfometuron-methyl (analytical or radiolabeled) in a suitable solvent (e.g., 0.01 M CaCl2 solution to mimic soil solution). Prepare a series of dilutions to be used in the experiment.

• Preliminary Test (Tier 1): Determine the optimal soil-to-solution ratio and the equilibration time. This involves testing different ratios (e.g., 1:5, 1:10) and sampling at various time points (e.g., 2, 4, 8, 24, 48 hours) to find the point where the concentration in the solution remains constant.

• Adsorption Phase (Tier 2):

  • Add a known volume of the Sulfometuron-methyl solution to a known mass of soil in a centrifuge tube.

  • Agitate the tubes at a constant temperature (e.g., 20-25°C) in the dark for the predetermined equilibration time.

  • Separate the solid and liquid phases by centrifugation.

  • Analyze the supernatant for the concentration of Sulfometuron-methyl using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

• Desorption Phase:

  • After the adsorption phase, decant the supernatant and replace it with a fresh solution of 0.01 M CaCl2 (without the test substance).

  • Resuspend the soil and agitate for the same equilibration time.

  • Centrifuge and analyze the supernatant for the desorbed Sulfometuron-methyl. This can be repeated for multiple desorption steps.

• Data Analysis: Calculate the amount of Sulfometuron-methyl adsorbed to the soil. Determine the adsorption coefficient (Kd) and the organic carbon normalized adsorption coefficient (Koc). Fit the data to the Freundlich isotherm equation to obtain the Freundlich adsorption coefficient (Kf) and the exponent (1/n).

Aerobic Soil Transformation (Degradation) Study (OECD 307)

This study evaluates the rate and pathway of degradation of Sulfometuron-methyl in soil under aerobic conditions.

Principle: Sulfometuron-methyl is applied to fresh soil samples, which are then incubated under controlled aerobic conditions. The concentration of the parent compound and any major transformation products are monitored over time.

Methodology:

• Soil Preparation: Use fresh, sieved (<2 mm) soil samples with known physicochemical properties. Adjust the moisture content to a specified level (e.g., 40-60% of maximum water holding capacity).

• Test Substance Application: Apply a known amount of Sulfometuron-methyl (typically ¹⁴C-labeled for accurate mass balance) to the soil samples. The application rate should be relevant to field use.

• Incubation:

  • Place the treated soil samples in incubation vessels (e.g., biometers) that allow for the maintenance of aerobic conditions (continuous flow of humidified air).

  • Include traps for capturing CO₂ and other volatile degradation products (e.g., potassium hydroxide solution for ¹⁴CO₂).

  • Incubate the samples in the dark at a constant temperature (e.g., 20°C) for a period of up to 120 days.

• Sampling and Analysis:

  • Collect replicate soil samples at various time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

  • Extract the soil samples with appropriate solvents to recover Sulfometuron-methyl and its transformation products.

  • Analyze the extracts using techniques like HPLC with radiometric detection or LC-MS/MS to identify and quantify the parent compound and metabolites.

  • Analyze the trapping solutions to quantify mineralization (conversion to CO₂).

• Data Analysis:

  • Plot the concentration of Sulfometuron-methyl against time.

  • Calculate the dissipation time for 50% (DT50) and 90% (DT90) of the applied substance using appropriate kinetic models (e.g., first-order kinetics).

  • Identify and quantify major transformation products and establish a degradation pathway.

Mobility in Soil: Column Leaching Study (EPA OCSPP 835.1240 / OECD 312)

This study assesses the potential for Sulfometuron-methyl and its degradation products to leach through the soil profile.

Principle: A column of soil is treated with Sulfometuron-methyl and then subjected to simulated rainfall. The leachate (water that passes through the column) is collected and analyzed, and the distribution of the substance within the soil column is determined at the end of the experiment.

Methodology:

• Column Preparation:

  • Use columns made of an inert material (e.g., glass or stainless steel), typically 30 cm in length.

  • Uniformly pack the columns with sieved (<2 mm) soil to a bulk density representative of field conditions.

  • Pre-saturate the soil columns with a simulated rainwater solution (e.g., 0.01 M CaCl₂).

• Test Substance Application:

  • Apply a known amount of Sulfometuron-methyl (radiolabeled is preferred for mass balance) to the top of the soil column.

• Leaching:

  • Apply simulated rainfall to the top of the columns at a constant rate for a defined period (e.g., 48 hours).

  • Collect the leachate in fractions at regular intervals.

• Sample Analysis:

  • At the end of the leaching period, analyze the collected leachate fractions for the concentration of Sulfometuron-methyl and its transformation products.

  • Extrude the soil from the columns and section it into segments (e.g., every 5 cm).

  • Extract each soil segment and analyze for the parent compound and metabolites.

• Data Analysis:

  • Calculate the total amount of Sulfometuron-methyl and its transformation products in the leachate and in each soil segment.

  • Determine the distribution of the applied substance within the soil profile.

  • Calculate a mass balance to account for the total applied radioactivity.

Visualizations of Experimental Workflows and Environmental Fate

The following diagrams, created using the DOT language, illustrate the key experimental procedures and the conceptual model of Sulfometuron-methyl's fate in soil.

Caption: Workflow for the Batch Equilibrium Adsorption/Desorption Study (OECD 106).

Caption: Workflow for the Aerobic Soil Transformation (Degradation) Study (OECD 307).

Caption: Workflow for the Soil Column Leaching Study (EPA OCSPP 835.1240).

Protocols & Analytical Methods

Application Note: Trace Level Detection of Sulfometuron-methyl by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sulfometuron-methyl is a broad-spectrum sulfonylurea herbicide used for vegetation management.[1] Due to its potential for environmental contamination and impact on non-target species, sensitive and selective analytical methods are required for its detection at trace levels in various matrices like water, soil, and agricultural products.[2][3] This application note details a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantitative analysis of Sulfometuron-methyl, offering high sensitivity and specificity through Multiple Reaction Monitoring (MRM).

Experimental Protocols

Standard and Solution Preparation

• Stock Standard Solution (100 µg/mL): Accurately weigh 10 mg of pure Sulfometuron-methyl analytical standard and dissolve it in 100 mL of methanol. This solution should be stored at -20°C and is stable for approximately six months.[4]

• Intermediate Standard Solution (1.0 µg/mL): Pipette 1.0 mL of the 100 µg/mL stock standard into a 100-mL volumetric flask and dilute to volume with methanol.[4]

• Working Standard Solutions: Prepare a series of working standard solutions for calibration by serially diluting the intermediate standard solution with the initial mobile phase composition (e.g., 80:20 water:acetonitrile).[5] Calibration standards are typically prepared in the range of 0.1 to 50 ng/mL.

Sample Preparation

The choice of sample preparation method is critical and depends on the matrix.

Protocol 1: Water Samples (Solid Phase Extraction - SPE)

This protocol is adapted from the EPA method for analyzing Sulfometuron-methyl in water.[4]

• Sample Acidification: Measure 20 g (or mL) of the water sample into a 50-mL centrifuge tube and acidify by adding 1.0 µL of concentrated formic acid.[4]

• SPE Cartridge Conditioning: Condition a Waters Oasis HLB (or equivalent) SPE cartridge by passing 20 mL of methanol followed by 20 mL of pH 3 water. Do not allow the cartridge to dry.[4]

• Sample Loading: Pass the acidified water sample through the conditioned SPE cartridge via gravity flow. After the entire sample has passed, apply a vacuum for 10 minutes to remove any remaining water.[4]

• Elution: Place a collection tube under the SPE cartridge and elute the analyte with 20 mL of acetonitrile.[4]

• Concentration and Reconstitution: Evaporate a 10-mL aliquot of the eluate to approximately 2 mL using a gentle stream of nitrogen in a water bath set to 25-30°C. Add 0.5 mL of 0.01 M aqueous ammonium acetate and continue evaporating until only the aqueous phase remains (less than 0.5 mL).[4]

• Final Volume Adjustment: Add 50 µL of methanol and adjust the final volume to 1.0 mL with 0.01 M aqueous ammonium acetate. Vortex the sample and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[4]

Protocol 2: Soil and Sediment Samples (Solvent Extraction)

This protocol is a general procedure based on methods for extracting Sulfometuron-methyl from soil matrices.[1][3]

• Extraction: Weigh 10 g of the soil sample into a 50-mL centrifuge tube. Add 20 mL of an extraction solvent (e.g., acetonitrile with 1% acetic acid).

• Homogenization: Shake the tube vigorously for 30 minutes.

• Salting Out (Partitioning): Add 4 g of anhydrous magnesium sulfate and 1 g of sodium acetate. Vortex immediately for 1 minute to prevent the formation of salt clumps.[6]

• Centrifugation: Centrifuge the sample at >1,500 rcf for 5 minutes.[6]

• Cleanup (Optional d-SPE): If the supernatant contains significant matrix interferences, a dispersive SPE (d-SPE) cleanup step can be performed using materials like C18 or graphitized carbon black (GCB).

• Final Preparation: Take an aliquot of the supernatant, evaporate it to dryness under a gentle nitrogen stream, and reconstitute the residue in a suitable volume of the initial mobile phase. Filter the reconstituted sample through a 0.22 µm filter into an autosampler vial.

LC-MS/MS Instrumentation and Conditions

The following parameters serve as a starting point and should be optimized for the specific instrument used.

Table 1: LC-MS/MS Method Parameters

Parameter	Recommended Condition
Liquid Chromatography
HPLC System	Agilent 1290, Shimadzu Nexera X2, or equivalent[4][7]
Column	Reversed-phase C18 column (e.g., Phenomenex C18(2), 50 x 2.0 mm, 3 µm)[4][8]
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium acetate[8]
Mobile Phase B	Methanol or Acetonitrile with 0.1% formic acid[8]
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C[7]
Gradient Elution	5% B (0-1 min), linear ramp to 95% B (1-8 min), hold at 95% B (8-10 min), return to 5% B (10.1 min), re-equilibrate (10.1-15 min)
Mass Spectrometry
Mass Spectrometer	Triple Quadrupole (e.g., Agilent, Sciex 4000 QTRAP, Shimadzu LCMS-8050)[6][7][8]
Ionization Source	Electrospray Ionization (ESI), Positive Mode[4]
Scan Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1) [M+H]⁺	365.1
Product Ion (Q3) - Quantifier	183.1
Product Ion (Q3) - Qualifier	139.1
Collision Energy (CE)	Optimization required; typically 15-30 eV
Source Temperature	450-550°C
Capillary Voltage	3.5 - 5.0 kV[9]

Data Presentation

The performance of the method is summarized below. The limits of detection (LOD) and quantification (LOQ) demonstrate the suitability of this protocol for trace-level analysis.

Table 2: Method Performance Data for Sulfometuron-methyl

Matrix	LOD (µg/kg or ppb)	LOQ (µg/kg or ppb)	Average Recovery (%)	Reference
Water	0.03	0.10	Not Specified	[4]
Water	0.2	1.0	Not Specified	[2]
Soil	2.0	20.0	Not Specified	[2]
Soil	Not Specified	0.2	82 ± 14	[1]
Plant Tissue	10.0	50.0	Not Specified	[2]

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample collection to final data analysis.

Caption: Workflow for Sulfometuron-methyl analysis.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. srs.fs.usda.gov [srs.fs.usda.gov]
• 3. scielo.br [scielo.br]
• 4. epa.gov [epa.gov]
• 5. ncasi.org [ncasi.org]
• 6. agilent.com [agilent.com]
• 7. lcms.cz [lcms.cz]
• 8. Dispersive Solid–Liquid Extraction Coupled with LC-MS/MS for the Determination of Sulfonylurea Herbicides in Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hplc.eu [hplc.eu]

Application Notes and Protocols: Development of a Bioassay for Detecting Sulfometuron-methyl Residues

Introduction

Sulfometuron-methyl (SM) is a potent, broad-spectrum sulfonylurea herbicide used for controlling a wide range of grasses and broadleaf weeds in non-crop areas, forestry, and transportation corridors[1][2]. Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants[3]. Due to its effectiveness at low application rates and potential for persistence in certain soil types, sensitive and reliable methods are required to monitor its residues in environmental samples like soil and water to prevent damage to subsequent crops and ecosystems[4][5].

This document provides detailed protocols for two distinct bioassay methodologies for the quantitative detection of Sulfometuron-methyl residues: a plant-based biological assay and a biochemical enzyme-linked immunosorbent assay (ELISA). These methods offer cost-effective and sensitive alternatives to traditional chromatographic techniques.

Principle and Mechanism of Action

The detection of Sulfometuron-methyl through a bioassay is based on its specific biological activity. As a sulfonylurea herbicide, SM targets and inhibits the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS). This enzyme catalyzes the initial step in the synthesis of essential branched-chain amino acids: valine, leucine, and isoleucine. This inhibition halts cell division and growth, ultimately leading to the death of susceptible plants[3]. This highly specific mechanism of action allows for the development of sensitive bioassays where the physiological response of a test organism (e.g., growth inhibition) is directly proportional to the concentration of the herbicide.

Caption: Mechanism of action of Sulfometuron-methyl.

Experimental Protocols

Two primary bioassay methods are detailed below. The first is a classic whole-organism assay using a sensitive plant species, and the second is a rapid and highly selective biochemical immunoassay.

Protocol 1: Quantitative Plant-Based Bioassay

This protocol is adapted from methodologies using turnips (Brassica rapa), a species highly sensitive to sulfonylurea herbicides, to quantify SM residues in soil samples[4]. The principle relies on measuring the inhibition of plant growth (fresh weight) in response to the herbicide concentration in the soil.

A. Materials and Reagents

• Test Soil Samples

• Control Soil (known to be free of herbicides)

• Vermiculite (non-sorptive substrate)[4]

• Sulfometuron-methyl analytical standard

• Turnip seeds (Brassica rapa)

• Planting pots or containers

• Deionized water

• Analytical balance

• Growth chamber or greenhouse with controlled temperature and light

B. Experimental Workflow

Caption: Workflow for the plant-based bioassay.

C. Step-by-Step Procedure

• Preparation of Standard Curve:

  • Prepare a stock solution of Sulfometuron-methyl in an appropriate solvent.

  • Create a series of standard concentrations (e.g., 0, 0.05, 0.1, 0.2, 0.5, 1.0 µg/L) by spiking the SM standard into the non-sorptive vermiculite substrate. This serves as the reference for 100% bioavailability[4].

  • Homogenize each concentration thoroughly and distribute into replicate pots.

• Sample Preparation:

  • Air-dry and sieve the test soil samples to ensure uniformity.

  • Distribute a known weight of each test soil sample into replicate pots.

  • Prepare pots with the control soil similarly.

• Planting and Growth:

  • Sow a fixed number of turnip seeds (e.g., 5-10) into each pot at a consistent depth.

  • Place all pots in a growth chamber with controlled conditions (e.g., 25°C, 16h/8h light/dark cycle).

  • Water the pots as needed to maintain optimal soil moisture.

• Data Collection and Analysis:

  • After a defined growth period (e.g., 10-14 days), carefully harvest the turnip shoots from each pot[4].

  • Gently clean any substrate from the plant material.

  • Measure and record the total fresh weight of the shoots for each replicate pot.

  • Calculate the average fresh weight for each concentration and each soil sample.

  • Generate a dose-response curve for the standards in vermiculite by plotting SM concentration against the percentage of growth inhibition relative to the zero-concentration control.

  • Determine the herbicide concentration in the test soil samples by comparing their growth inhibition to the standard curve. The ED50 value (the concentration causing 50% growth inhibition) is a key metric for comparing herbicide activity in different soils[4].

Protocol 2: Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol describes a competitive ELISA for the determination of SM residues in soil and water. The method is highly selective and requires minimal sample cleanup[2].

A. Materials and Reagents

• Anti-SM polyclonal antibodies (Ab)

• Antigen-coated microtiter plate (SM-protein conjugate)

• Second Antibody-Enzyme Conjugate (e.g., anti-rabbit antibody conjugated to alkaline phosphatase)

• Phosphate-Buffered Saline (PBS)

• Bovine Serum Albumin (BSA)

• Enzyme Substrate (e.g., p-nitrophenylphosphate)

• Stop Solution (e.g., NaOH)

• Soil and Water Samples

• Sulfometuron-methyl analytical standard

• Microtiter plate reader (405 nm)

B. Experimental Workflow

Caption: Workflow for the competitive ELISA bioassay.

C. Step-by-Step Procedure

• Sample Preparation:

  • Soil: Extract SM residues from a 10-g soil sample using a solution of 90% acetone/10% PBS. Evaporate an aliquot of the extract and redissolve the residue in pure PBS solution[2].

  • Water: Filter the water sample and dilute it (at least 1:1) with PBS solution[2].

  • Prepare a set of SM standards in PBS.

• Competitive Binding:

  • In a separate tube or plate, add the anti-SM antibody solution to the prepared samples and standards. Incubate to allow the antibodies to bind to any SM present[2]. This is the competition step.

• Immunoassay:

  • Transfer an aliquot of the antibody-sample mixture from the previous step into the wells of the antigen-coated microtiter plate. Incubate. During this step, any free antibodies (not bound to SM from the sample) will bind to the SM-antigen conjugate coated on the plate.

  • Wash the plate thoroughly with PBS to remove unbound antibodies and other components.

• Detection:

  • Add the second antibody-enzyme conjugate to each well and incubate. This conjugate will bind to the primary anti-SM antibodies captured on the plate[2].

  • Wash the plate again to remove any unbound conjugate.

  • Add the enzyme substrate (p-nitrophenylphosphate) to the wells. The enzyme bound to the plate will convert the substrate, producing a yellow color[2].

• Quantification:

  • Stop the reaction after a set time using a stop solution.

  • Read the absorbance of each well at 405 nm using a microtiter plate reader.

  • The color intensity is inversely proportional to the concentration of SM in the original sample. Calculate the SM concentration in the samples by comparing their absorbance to the standard curve[2].

Data Presentation

Quantitative data from various analytical methods provide a basis for comparison and selection of the appropriate assay for specific research needs.

Table 1: Comparison of Detection Methods for Sulfometuron-methyl

Method	Matrix	Limit of Quantitation (LOQ)	Average Recovery	Reference
Plant Bioassay	Soil	~0.06 µg/L (in vermiculite)	Not Reported	[4]
ELISA	Soil	0.1 ppb (µg/kg)	Not Reported	[2]
ELISA	Water	0.025 ppb (µg/L)	Not Reported	[2]
HPLC-UV	Soil	0.2 ppb (µg/kg)	82 ± 14%	[1]
HPLC-UV	Water	0.025 ppb (µg/L)	Reliable at 0.025-2.0 ppb	[1]
LC/MS/MS	Water	0.10 ppb (µg/kg)	Not Reported	[6]

Table 2: Quantitative Bioassay Data for Sulfonylurea Herbicides using Turnip (Brassica rapa)

Herbicide Compound	Substrate	ED50 (µg/L)	Limit of Detection (ED30, µg/L)
Sulfometuron-methyl	Vermiculite	0.12	0.06
Chlorsulfuron	Vermiculite	0.20	0.10
Metsulfuron-methyl	Vermiculite	0.27	0.14
Data adapted from a study on sulfonylurea herbicides, demonstrating the sensitivity of the turnip bioassay[4].

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. waterquality.gov.au [waterquality.gov.au]
• 4. researchgate.net [researchgate.net]
• 5. Diuron, hexazinone, and sulfometuron-methyl applied alone and in mixture in soils: Distribution of extractable residue, bound residue, biodegradation, and mineralization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]

Application Notes and Protocols for Sulfometuron-methyl in Forestry Weed Control

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sulfometuron-methyl is a selective, systemic herbicide widely utilized in forestry for the management of a broad spectrum of annual and perennial grasses and broadleaf weeds.[1] It is employed in various forestry applications, including site preparation before planting, herbaceous weed control after planting, and in conifer release operations.[2][3][4] As a member of the sulfonylurea chemical family, its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is critical for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[5] This inhibition halts cell division and growth, ultimately leading to plant death.[1] Formulations are typically water-dispersible granules (WDG) and are available under trade names such as Oust® XP and SFM 75.[2][4][6]

These notes provide detailed data, experimental protocols, and conceptual diagrams to guide research and application of Sulfometuron-methyl in a forestry context.

Data Presentation

Table 1: Application Rates for Weed Control in Pine Forestry

Forestry Operation	Pine Species	Product Rate (ounces/acre)	Active Ingredient (lbs a.i./acre)	Target Weeds & Remarks	Citations
Site Preparation	Loblolly, Longleaf, Slash, Virginia Pine	2.0 - 8.0	0.094 - 0.375	General herbaceous weed and grass control before planting. Higher rates provide longer residual control.	[3][7]
Herbaceous Weed Control (Post-plant)	Loblolly, Longleaf, Slash, Virginia Pine	2.0 - 4.25	0.094 - 0.2	Controls many grasses and broadleaf weeds. For broader spectrum, tank mix with Velpar® (hexazinone).	[3][7]
Eastern White Pine	1.0 - 1.5	0.047 - 0.070	Lower rates are required due to higher sensitivity.	[3]
Shortleaf Pine	1.0 - 2.0	0.047 - 0.094	[3]
Conifer Release	Loblolly, Slash Pine	2.0 - 4.0	0.094 - 0.188	Apply to control herbaceous competition in established stands. May be tank-mixed with Accord® (glyphosate).	[7]

Note: Rates are for products containing 75% Sulfometuron-methyl active ingredient (a.i.). Always consult the specific product label for detailed instructions as rates can vary by soil texture and organic matter content.

Table 2: Weed Control Efficacy of Sulfometuron-methyl

Weed Species	Common Name	Efficacy Rating at Labeled Rates	Citations
Digitaria spp.	Crabgrass	Good to Excellent	[3]
Erigeron canadensis	Horseweed	Good to Excellent	[3][4]
Panicum spp.	Panicum Grasses	Fair to Good (Suppression)	[3][4]
Solidago spp.	Goldenrod	Good	[3]
Stellaria media	Chickweed	Excellent	[3]
Ambrosia artemisiifolia	Common Ragweed	Good to Excellent	[3][8]
Festuca spp.	Fescue	Excellent	[3]
Cynodon dactylon	Bermudagrass	Poor (Suppression only)	[4][9]

Efficacy Ratings: Excellent (>90% control); Good (80-89% control); Fair (70-79% control); Poor (<70% control). Performance can be influenced by weed size, environmental conditions, and the use of adjuvants.[9]

Table 3: Tolerance of Pine Species to Sulfometuron-methyl

Pine Species	Scientific Name	Tolerance Level	Remarks	Citations
Loblolly Pine	Pinus taeda	High	Tolerant to labeled rates for site prep and release.	[3][7]
Slash Pine	Pinus elliottii	High	Tolerant to labeled rates. Susceptible to stunting from imazapyr tank mixes.	[3][9]
Longleaf Pine	Pinus palustris	High	Tolerant to labeled rates for herbaceous control.	[3][7]
Virginia Pine	Pinus virginiana	High	Tolerant to labeled rates for herbaceous control.	[7]
Eastern White Pine	Pinus strobus	Moderate	Requires lower application rates to avoid injury.	[3]

Symptoms of overdose or injury can include stunting, yellowing of needles (chlorosis), and development of multiple buds at the terminal leader.[10]

Signaling Pathways and Logical Relationships

Caption: Mechanism of action for Sulfometuron-methyl.

Caption: Decision logic for forestry herbicide application.

Experimental Protocols

Protocol 1: Field Efficacy and Crop Tolerance Trial

1. Objective: To evaluate the efficacy of different rates of Sulfometuron-methyl for controlling target weed species and to assess the tolerance of a specific conifer species.

2. Experimental Design:

• Design: Randomized Complete Block Design (RCBD).

• Replicates: A minimum of 3-4 replicate blocks should be established to account for site variability.

• Plot Size: Individual treatment plots should be large enough to minimize edge effects and provide a representative area for assessment (e.g., 10m x 10m). Maintain buffer zones between plots (e.g., 2m wide).

3. Site Selection and Preparation:

• Select a site with a uniform and sufficient density of the target weed species.

• The site should be representative of the forestry conditions where the product will be used (soil type, topography).

• If a crop tolerance trial, plant high-quality, uniform tree seedlings according to standard forestry practices before herbicide application. Record seedling condition (height, caliper) at planting.

4. Treatments:

• Herbicide Rates: Include a range of rates, such as a low rate, a proposed label rate (1X), and a high rate (2X) to assess the dose-response and safety margin.[6]

• Controls: Include two control treatments: an untreated (weedy) check and a weed-free (hand-weeded) check. The weed-free check serves as a benchmark for maximum tree growth potential without weed competition.

• Standard: If applicable, include a standard commercial herbicide treatment for comparison.

5. Application:

• Equipment: Use a calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer) equipped with nozzles that deliver a uniform spray pattern.

• Calibration: Calibrate the sprayer with water on-site to ensure the precise application rate (e.g., in Gallons Per Acre or Liters per Hectare).[9]

• Mixing: Prepare the spray solution for each treatment, including any required adjuvants (e.g., non-ionic surfactant at 0.25% v/v), immediately before application.[7]

• Timing: Apply treatments at the specified weed or crop growth stage (e.g., post-emergence to actively growing weeds).

• Environmental Conditions: Record weather conditions at the time of application (temperature, humidity, wind speed, cloud cover). Avoid application during high winds to prevent drift.[9]

6. Data Collection and Assessment:

• Weed Efficacy:

  • Conduct visual assessments of percent weed control at set intervals (e.g., 15, 30, 60, and 90 days after treatment - DAT). Assessments should be made by the same evaluator if possible, using a scale of 0% (no effect) to 100% (complete death of all weeds).

  • For quantitative data, collect weed biomass from randomly placed quadrats within each plot at a key time point (e.g., 90 DAT). Dry the biomass to a constant weight.[11]

• Crop Tolerance (Phytotoxicity):

  • Conduct visual assessments of crop injury at the same intervals as weed assessments. Use a scale of 0% (no injury) to 100% (plant death). Note specific symptoms like chlorosis, necrosis, stunting, or needle distortion.[5][12]

• Crop Growth:

  • Measure tree seedling height and ground-level diameter at the beginning and end of the growing season to determine growth increments.

7. Data Analysis:

• Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

• If the ANOVA shows significant treatment effects (P < 0.05), use a mean separation test (e.g., Duncan's Multiple Range Test or Tukey's HSD) to compare treatment means.[11]

Protocol 2: Workflow for Herbicide Field Research

Caption: General experimental workflow for forestry herbicide trials.

Protocol 3: Analysis of Sulfometuron-methyl Residues in Soil

This protocol is a summary of the methodology described by the U.S. EPA for residue analysis. For full details, refer to the source document.

1. Objective: To quantify the concentration of Sulfometuron-methyl in soil samples.

2. Principle: Residues are extracted from soil using supercritical fluid extraction (SFE), cleaned up using liquid-liquid partitioning, and quantified via high-performance liquid chromatography (HPLC).

3. Sample Preparation and Extraction:

• Collect representative soil samples from the field and store them refrigerated (0-4°C) until analysis.

• Weigh 5.0 to 10.0 grams of soil into an SFE extraction vessel.

• The extraction fluid is CO2 modified with an 80% acetonitrile / 20% water solution.

• Perform the supercritical fluid extraction according to the instrument parameters.

4. Sample Cleanup:

• Dissolve the extracts in a bicarbonate buffer (pH 10).

• Wash the buffered solution with chloroform to remove non-polar interferences.

• Acidify the aqueous sample and extract the Sulfometuron-methyl residues into toluene.

• Evaporate the toluene to dryness.

5. Quantification:

• Reconstitute the final residue in a solution of 10% acetonitrile / 90% water.

• Analyze the sample using multi-dimensional HPLC with UV absorbance detection at 235 nm.

• Quantify the concentration by comparing the peak area to that of a calibration curve prepared from certified analytical standards.

• The Limit of Quantitation (LOQ) for this method is approximately 0.2 ppb for soil.

Disclaimer: These protocols are intended for research and development purposes. All herbicide applications must be performed in accordance with the product label and all applicable federal, state, and local regulations.

References

• 1. researchgate.net [researchgate.net]
• 2. Plant resistance to acetolactate synthase-inhibiting herbicides - Advances in Weed Science [awsjournal.org]
• 3. sgs.com [sgs.com]
• 4. lgpress.clemson.edu [lgpress.clemson.edu]
• 5. Acetolactate Synthase (ALS) or Acetohydroxy Acid Synthase (AHAS) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 6. fs.usda.gov [fs.usda.gov]
• 7. tnstate.edu [tnstate.edu]
• 8. ncwss.org [ncwss.org]
• 9. site.extension.uga.edu [site.extension.uga.edu]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. uludag.edu.tr [uludag.edu.tr]
• 12. apps.msuextension.org [apps.msuextension.org]

Application Notes and Protocols for Establishing Research Plots for Sulfometuron-methyl Field Trials

Audience: Researchers, scientists, and drug development professionals.

These comprehensive application notes provide a detailed protocol for the systematic establishment of research plots for field trials of the herbicide Sulfometuron-methyl. Adherence to this protocol will ensure the generation of robust, reproducible, and scientifically valid data for the evaluation of its efficacy and crop safety.

Introduction

Sulfometuron-methyl is a pre-emergent and post-emergent sulfonylurea herbicide used for the control of a broad spectrum of broadleaf weeds and some grasses. Rigorous field testing is essential to determine its efficacy on target weed species, assess potential phytotoxicity to crops, and establish safe and effective application rates under various environmental conditions. This protocol outlines the critical steps for designing and establishing research plots to achieve these objectives.

Site Selection and Preparation

Proper site selection is foundational to a successful field trial. The chosen area must be representative of the intended use environment.

2.1. Site History and Characteristics:

• Previous Crop and Herbicide Use: Investigate the history of the selected area for at least the past three to five years to identify any residual effects of previous crops or herbicide applications that could interfere with the trial.[1]

• Soil Uniformity: Select a site with uniform soil type, texture, pH, and organic matter content to minimize variability.[1][2] Conduct a baseline soil analysis to document these characteristics.

• Weed Population: The site should have a uniform and sufficient population of the target weed species for efficacy trials.[3] For phytotoxicity trials, the area should ideally be weed-free.[4]

• Topography: Choose a location with a uniform slope to avoid variations in water and nutrient distribution.[1][2]

2.2. Land Preparation:

• Tillage: Prepare the land according to standard agricultural practices for the crop to be grown. Ensure uniform tillage across the entire experimental area.

• Fertilization: Apply fertilizers uniformly across the plot area, unless fertilizer treatments are a variable in the study.[2]

• Pre-Trial Weed Control: If necessary, use a non-residual herbicide or mechanical means to control existing weeds before establishing the plots, ensuring this does not interfere with the trial treatments.[4]

Experimental Design

A sound experimental design is crucial for the statistical validity of the results.

• Randomized Complete Block Design (RCBD): This is a commonly used design to account for field variability. Treatments are randomly assigned within each block (replication).

• Plot Size: The minimum plot size should be at least 10 square meters.[5] A common size for hand-held or bicycle-type sprayers is 2 x 10 m or 2 x 15 m.[3] For trials involving mechanical equipment, plot width should be a multiple of the equipment width.[1][7]

• Treatments:

  • Untreated Control: Every trial must include an untreated control plot within each replication for comparison.[4][5]

  • Herbicide Rates: Include the proposed recommended application rate, as well as double the recommended rate for phytotoxicity assessment.[5][8] It may also be beneficial to test rates at half the intended rate for efficacy evaluation.[4]

• Buffer Zones: Employ adequate buffer zones between plots to prevent spray drift and cross-contamination. A minimum distance of 15 feet is required, with 50 feet being strongly preferred.[9]

Application of Sulfometuron-methyl

Accurate application of the herbicide is critical for reliable results.

• Equipment Calibration: Calibrate all application equipment (e.g., backpack sprayers, plot sprayers) before each use to ensure precise and uniform application of the intended rates.

• Application Timing: Apply Sulfometuron-methyl at the growth stage of the crop and weeds as specified in the trial objectives.

• Environmental Conditions: Record environmental conditions at the time of application, including temperature, humidity, wind speed, and cloud cover.[10]

Data Collection and Evaluation

Systematic data collection is necessary to evaluate the herbicide's performance.

• Weed Control Efficacy:

  • Visually assess the percentage of weed control at regular intervals after application.[5]

  • Count the number of individual weed species per unit area.

  • Measure weed biomass (dry weight) by harvesting the above-ground parts of weeds in a defined quadrat within each plot.

• Crop Phytotoxicity:

  • Visually rate crop injury (e.g., stunting, discoloration, malformation) at regular intervals, typically starting two weeks after application.[5]

• Crop Yield:

  • Harvest the crop from the central rows of each plot to avoid edge effects.

  • Measure the yield and, if applicable, assess quality parameters.

• Data Recording: Meticulously record all data, including dates of all operations, application details, environmental conditions, and all assessment results.

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for establishing Sulfometuron-methyl field trials.

Parameter	Recommended Value	Source
Experimental Design
Minimum Replicates	4	[3][5][6]
Minimum Plot Size	10 square meters	[5]
Buffer Zone	Minimum 15 feet (50 feet preferred)	[9]
Treatments
Untreated Control	Mandatory in each replicate	[4][5]
Phytotoxicity Rate	2x the recommended application rate	[5][8]

Application Rates for Sulfometuron-methyl (as active ingredient)
General Non-Crop/Forestry
Rate Range	0.023 - 0.2 lb ai/acre (26 - 224 g ai/ha)
Maximum Annual Rate	0.375 lbs ai/acre (420 g ai/ha)
Bermudagrass Turf (Dormant)
Low Rate	0.053 kg ai/ha (47 g ai/ha)
High Rate	0.210 kg ai/ha (187 g ai/ha)

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the protocol for establishing research plots for Sulfometuron-methyl field trials.

Caption: Workflow for Sulfometuron-methyl Field Trial Plot Establishment.

References

• 1. bookstore.ksre.ksu.edu [bookstore.ksre.ksu.edu]
• 2. coffey.k-state.edu [coffey.k-state.edu]
• 3. peaceforageseed.ca [peaceforageseed.ca]
• 4. Guidelines for efficacy evaluation of herbicides: weeds in Australian forests | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 5. nda.gov.za [nda.gov.za]
• 6. nda.gov.za [nda.gov.za]
• 7. SS-AGR-447/AG447: Planning and Establishing On-Farm Field Trials [edis.ifas.ufl.edu]
• 8. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 9. ir4project.org [ir4project.org]
• 10. nda.gov.za [nda.gov.za]

Technical Notes & Optimization

Technical Support Center: Analysis of Sulfometuron-methyl by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the LC-MS/MS analysis of Sulfometuron-methyl.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of Sulfometuron-methyl?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] In the context of LC-MS/MS analysis of Sulfometuron-methyl, these effects can manifest as either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity).[1][2] This interference can lead to inaccurate quantification, poor reproducibility, and a higher limit of detection.[1]

Q2: What are the common sample preparation techniques to mitigate matrix effects for Sulfometuron-methyl analysis?

A2: The most common and effective sample preparation techniques include Solid-Phase Extraction (SPE) and the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[3][4] SPE is frequently used for water samples, while QuEChERS is widely applied to solid matrices like soil and agricultural products.[3][4] Both methods aim to remove interfering matrix components before the sample is injected into the LC-MS/MS system.

Q3: How do I choose the right cleanup sorbent for the QuEChERS method when analyzing Sulfonylureas like Sulfometuron-methyl?

A3: The choice of dispersive SPE (dSPE) sorbent is critical for effective cleanup. For sulfonylurea herbicides, which are acidic, certain sorbents should be used with caution. Primary Secondary Amine (PSA) is effective at removing organic and fatty acids, but it can also adsorb acidic pesticides, leading to low recoveries.[5] Therefore, for sulfonylureas, it is often recommended to either omit PSA from the cleanup step or use it in combination with other sorbents like C18 or Z-Sep+.[5][6] A comparison of different sorbents is often necessary to find the optimal cleanup for a specific matrix.[6]

Q4: What is matrix-matched calibration and when should I use it?

A4: Matrix-matched calibration involves preparing calibration standards in a blank matrix extract that is free of the analyte of interest. This approach helps to compensate for matrix effects that are not completely removed by the sample preparation procedure.[6] It is particularly useful when significant ion suppression or enhancement is still observed after cleanup.[6] If a blank matrix is unavailable, the standard addition method is an alternative.

Q5: Can I simply dilute my sample extract to reduce matrix effects?

A5: Yes, diluting the sample extract can be a simple and effective way to reduce the concentration of interfering matrix components, thereby minimizing matrix effects. However, this approach will also dilute the analyte of interest, which may compromise the sensitivity of the method and may not be suitable for trace-level analysis.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low recovery of Sulfometuron-methyl	Inappropriate sample preparation: The chosen SPE or QuEChERS method may not be suitable for the matrix or analyte.	Optimize sample preparation: For QuEChERS, evaluate different dSPE sorbents. For sulfonylureas, consider omitting PSA or using a combination of sorbents like Z-Sep/C18. For SPE, ensure the cartridge type and elution solvent are appropriate for Sulfometuron-methyl.[6]
pH of the extraction solvent: Sulfonylureas can be sensitive to pH.	Adjust the pH of the extraction solvent: Using a buffered QuEChERS method (e.g., citrate buffer) can improve the recovery of pH-sensitive pesticides.[7]
Poor peak shape (fronting or tailing)	Column overload: Injecting too much sample or a sample with a high concentration of matrix components.	Dilute the sample extract: This can reduce the load on the analytical column. Also, ensure the injection volume is appropriate.
Incompatible solvent for reconstitution: The solvent used to redissolve the final extract may not be compatible with the mobile phase.	Match the reconstitution solvent to the initial mobile phase conditions: This will ensure proper focusing of the analyte at the head of the column.
High signal suppression	Insufficient cleanup: The sample preparation method is not adequately removing matrix interferences.	Improve the cleanup step: In QuEChERS, experiment with different dSPE sorbents or a combination of sorbents. For SPE, ensure proper conditioning and washing of the cartridge.[6]
Co-elution of matrix components: An interfering compound is eluting at the same retention time as Sulfometuron-methyl.	Optimize chromatographic conditions: Adjust the mobile phase gradient, flow rate, or change the analytical column to achieve better separation between the analyte and interfering peaks.
Inconsistent results (poor precision)	Variability in sample preparation: Inconsistent execution of the SPE or QuEChERS procedure.	Standardize the sample preparation protocol: Ensure consistent shaking/vortexing times, centrifugation speeds, and solvent volumes for all samples.
Instrument instability: Fluctuations in the LC or MS system.	Perform system suitability checks: Regularly inject a standard solution to monitor system performance, including peak area, retention time, and peak shape.[7]

Quantitative Data Summary

Table 1: Recovery of Sulfonylurea Herbicides using a One-Step QuEChERS Method in Cereal Matrices.[7]

Analyte	Spiking Level (mg/kg)	Wheat Recovery (%)	Rye Recovery (%)	Oat Recovery (%)
Sulfometuron-methyl	0.05	95	92	98
Chlorsulfuron	0.05	98	96	101
Metsulfuron-methyl	0.05	97	94	99
Thifensulfuron-methyl	0.05	92	90	95

Table 2: Matrix Effects of Sulfonylurea Herbicides in Wheat with Different QuEChERS Cleanup Procedures.[8]

Cleanup Procedure	Sulfometuron-methyl ME (%)	Chlorsulfuron ME (%)	Metsulfuron-methyl ME (%)	Thifensulfuron-methyl ME (%)
No Cleanup	-15	-12	-18	-14
C18	-10	-8	-12	-9
Diatomaceous Earth	-8	-6	-10	-7
Chitin	-5	-4	-6	-4
*ME (%) = ((Slope in matrix / Slope in solvent) - 1) x 100. Negative values indicate signal suppression.

Table 3: Recovery of Metsulfuron-methyl in Crude Palm Oil using SPE.[9]

Spiking Level (ng/g)	Average Recovery (%)	RSD (%)
5	84-98	<5
10	84-98	<5
50	84-98	<5

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Sulfometuron-methyl in Water

This protocol is adapted from the US EPA Method for the analysis of Sulfometuron-methyl in water.[3]

• Sample Preparation:

  • Acidify the water sample to pH 3 with formic acid.

• SPE Cartridge Conditioning:

  • Condition a Waters Oasis HLB (or equivalent) SPE cartridge with 5 mL of methanol followed by 5 mL of acidified water (pH 3). Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the acidified water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Washing:

  • Wash the cartridge with 5 mL of HPLC grade water to remove polar interferences.

• Analyte Elution:

  • Elute the Sulfometuron-methyl from the cartridge with 10 mL of acetonitrile.

• Extract Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase (e.g., 10% acetonitrile in water with 0.1% formic acid).

  • Vortex the sample and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: Modified QuEChERS for Sulfonylurea Herbicides in Soil

This protocol is a general procedure for the extraction of sulfonylurea herbicides from soil, incorporating modifications to improve recovery.[4][6]

• Sample Extraction:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 30 seconds.

  • Add 10 mL of acetonitrile containing 1% acetic acid.

  • Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot (e.g., 6 mL) of the supernatant (acetonitrile layer) to a 15 mL dSPE tube containing 900 mg MgSO₄ and a suitable cleanup sorbent (e.g., 150 mg C18 and 150 mg Z-Sep).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Workflow for Solid-Phase Extraction of Sulfometuron-methyl from water samples.

Caption: Workflow for QuEChERS extraction of Sulfonylurea herbicides from soil samples.

Caption: Logical workflow for troubleshooting common issues in LC-MS/MS analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. epa.gov [epa.gov]
• 4. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [Determination of 32 sulfonylurea herbicide residues in sweet corns and green soybeans by QuEChERS-liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. One-Step QuEChERS-Based Approach to Extraction and Cleanup in Multiresidue Analysis of Sulfonylurea Herbicides in Cereals by Liquid Chromatography–Tandem Mass Spectrometry [agris.fao.org]
• 8. researchgate.net [researchgate.net]
• 9. mjas.analis.com.my [mjas.analis.com.my]

Technical Support Center: Sulfometuron-methyl Extraction from High Organic Matter Soils

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the extraction efficiency of Sulfometuron-methyl from high organic matter soils. This document offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: Why is extracting Sulfometuron-methyl from high organic matter soils challenging?

High organic matter soils present a significant challenge due to the strong adsorption of Sulfometuron-methyl to the organic components. This strong binding makes it difficult to achieve high extraction efficiencies. Additionally, the co-extraction of large amounts of organic matrix components can lead to significant matrix effects during chromatographic analysis, such as ion suppression in LC-MS/MS, which can compromise the accuracy and sensitivity of the results.[1][2][3][4]

Q2: What is the effect of soil pH on Sulfometuron-methyl extraction?

Soil pH is a critical factor influencing the extraction efficiency of Sulfometuron-methyl, which is a weak acid herbicide. At a pH below its pKa (approximately 5.2), Sulfometuron-methyl exists predominantly in its neutral, molecular form, which is more readily adsorbed to soil organic matter.[5] Conversely, at a pH above its pKa, it is in its anionic form, which is more soluble in water and less prone to adsorption, thus facilitating higher extraction recoveries. Therefore, adjusting the pH of the extraction solvent to the alkaline range can significantly improve the extraction efficiency.

Q3: Which extraction methods are most suitable for Sulfometuron-methyl in high organic matter soils?

Several methods can be employed, each with its own advantages and disadvantages. The most common and effective methods include:

• Accelerated Solvent Extraction (ASE): Utilizes elevated temperatures and pressures to increase extraction efficiency and reduce solvent consumption. It is generally more efficient than traditional methods like Soxhlet.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A simplified and high-throughput method involving solvent extraction with acetonitrile followed by a dispersive solid-phase extraction (d-SPE) cleanup. It is known for its speed and low solvent usage.

• Supercritical Fluid Extraction (SFE): Employs supercritical CO2 as the primary solvent, often with a polar co-solvent, offering high selectivity and reduced use of organic solvents.

• Ultrasound-Assisted Extraction (UAE): Uses ultrasonic waves to enhance the mass transfer of the analyte from the soil matrix into the solvent.

The choice of method will depend on available equipment, sample throughput requirements, and the specific characteristics of the soil.

Q4: How can I minimize matrix effects in my LC-MS/MS analysis?

Matrix effects, particularly ion suppression, are a major concern when analyzing extracts from high organic matter soils.[1][2][3][4] Several strategies can be employed to mitigate these effects:

• Effective Cleanup: Utilize a robust cleanup step after extraction to remove co-extracted matrix components. Dispersive SPE (d-SPE) with appropriate sorbents is a common approach.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that closely matches the composition of the samples. This helps to compensate for signal suppression or enhancement.[6]

• Isotope-Labeled Internal Standards: Use a stable isotope-labeled version of Sulfometuron-methyl as an internal standard. This is the most effective way to correct for matrix effects as the internal standard will be affected in the same way as the analyte.

• Dilution of the Extract: Diluting the final extract can reduce the concentration of interfering matrix components, thereby minimizing their impact on the ionization of the analyte.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Recovery of Sulfometuron-methyl	Strong adsorption to soil organic matter.	- Increase the pH of the extraction solvent to > 8 to convert Sulfometuron-methyl to its more soluble anionic form.- Optimize the extraction solvent composition; consider adding a more polar solvent or a modifier.- For ASE, increase the extraction temperature and pressure within the stability limits of the analyte.
Inefficient extraction technique.	- Ensure adequate homogenization of the soil sample.- For QuEChERS, ensure vigorous shaking during the extraction step.- For UAE, optimize sonication time and power.
Analyte degradation.	- Sulfometuron-methyl can be susceptible to degradation at very low pH. Avoid overly acidic conditions during sample processing.
High Matrix Effects (Ion Suppression)	Co-extraction of humic and fulvic acids.	- Optimize the d-SPE cleanup step in the QuEChERS method. Consider using a combination of sorbents like PSA and C18, or specialized sorbents like graphitized carbon black (GCB) for pigment removal. Be cautious with GCB as it can retain planar analytes.- Perform a solid-phase extraction (SPE) cleanup after the initial extraction.
High concentration of co-eluting matrix components.	- Dilute the final extract before LC-MS/MS analysis.- Optimize the chromatographic separation to better resolve Sulfometuron-methyl from interfering compounds.
Poor Reproducibility	Inhomogeneous soil samples.	- Thoroughly homogenize the soil sample before taking a subsample for extraction.
Inconsistent extraction procedure.	- Ensure all experimental parameters (e.g., solvent volumes, shaking times, temperatures) are kept consistent between samples.- Use an automated extraction system like ASE for better reproducibility.
Peak Tailing or Splitting in Chromatography	Matrix components interfering with chromatography.	- Improve the cleanup procedure to remove more of the interfering matrix.- Ensure the final extract solvent is compatible with the initial mobile phase of the LC method.

Data Presentation: Comparison of Extraction Methods

The following table summarizes typical recovery rates for different extraction methods for Sulfometuron-methyl from soils. Note that actual recoveries will vary depending on the specific soil characteristics and optimization of the method.

Extraction Method	Typical Recovery Range (%)	Key Advantages	Key Disadvantages
Accelerated Solvent Extraction (ASE)	85 - 110%	- High efficiency and reproducibility- Low solvent consumption- Automated process	- Requires specialized equipment
QuEChERS	70 - 100%	- Fast and high-throughput- Low solvent and consumable cost- Simple procedure	- May require significant optimization for high organic matter soils- Cleanup step is crucial and may need to be tailored
Supercritical Fluid Extraction (SFE)	80 - 105%	- Environmentally friendly (uses CO2)- High selectivity- Gentle extraction conditions	- Requires specialized and expensive equipment- Method development can be complex
Ultrasound-Assisted Extraction (UAE)	75 - 95%	- Simple and inexpensive equipment- Relatively fast	- May have lower efficiency for strongly bound residues- Reproducibility can be operator-dependent

Experimental Protocols

Accelerated Solvent Extraction (ASE) Protocol

This protocol provides a general guideline for the extraction of Sulfometuron-methyl from high organic matter soil using ASE. Optimization may be required for specific soil types.

• Sample Preparation:

  • Air-dry the soil sample and sieve it through a 2-mm mesh.

  • Homogenize the sieved soil thoroughly.

  • Mix 10 g of the homogenized soil with a dispersing agent (e.g., diatomaceous earth or sand) in a 1:1 ratio to prevent clumping.

• ASE Cell Loading:

  • Place a cellulose filter at the bottom of an appropriately sized ASE cell (e.g., 34 mL).

  • Pack the soil/dispersing agent mixture into the cell.

  • Place another cellulose filter on top of the sample.

• ASE Parameters:

  • Solvent: Acetonitrile:Water (80:20, v/v) with pH adjusted to 9 with ammonium hydroxide.

  • Temperature: 100 °C

  • Pressure: 1500 psi

  • Static Time: 5 minutes

  • Static Cycles: 2

  • Flush Volume: 60%

  • Purge Time: 90 seconds

• Extract Processing:

  • Collect the extract in a vial.

  • Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

  • Proceed with cleanup and analysis.

QuEChERS Protocol (Modified for High Organic Matter Soil)

This modified QuEChERS protocol is designed to enhance the extraction and cleanup of Sulfometuron-methyl from challenging soil matrices.

• Extraction:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of pH 9 buffered water (e.g., using a phosphate or borate buffer) and vortex for 1 minute to hydrate the soil.

  • Add 15 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 2 minutes.

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Take a 6 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a 15 mL d-SPE tube containing 900 mg MgSO₄, 150 mg Primary Secondary Amine (PSA), and 150 mg C18 sorbent.

  • For soils with high pigment content, consider adding 50 mg of graphitized carbon black (GCB).

  • Vortex for 1 minute.

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Mandatory Visualizations

Caption: General workflow for the extraction and analysis of Sulfometuron-methyl from soil.

Caption: Troubleshooting logic for low recovery of Sulfometuron-methyl.

References

• 1. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. nebiolab.com [nebiolab.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mass.gov [mass.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Peak Tailing in Sulfometuron-methyl HPLC Analysis

Welcome to the technical support center for troubleshooting HPLC analysis of Sulfometuron-methyl. This guide provides answers to frequently asked questions and detailed troubleshooting steps to address common issues of peak tailing and asymmetry.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

A: In an ideal HPLC analysis, the chromatographic peak should be symmetrical, resembling a Gaussian distribution. Peak tailing is a phenomenon where the peak is asymmetrical, with a drawn-out or sloping end.[1] This distortion can affect the accuracy of peak integration, reduce resolution between adjacent peaks, and indicate underlying issues with the analytical method or instrument.[1]

Peak tailing is commonly quantified using the Tailing Factor (Tf) or Asymmetry Factor (As) . A value of 1.0 indicates a perfectly symmetrical peak. Generally, a tailing factor above 2.0 is considered unacceptable for quantitative analysis.[1]

Q2: What are the primary causes of peak tailing in HPLC analysis?

A: Peak tailing can arise from a variety of factors, which can be broadly categorized as:

• Column-Related Issues: Degradation of the column, voids in the packing material, or contamination.[1][2][3][4]

• Mobile Phase Issues: Incorrect pH, inadequate buffer strength, or inappropriate solvent strength.[1][5][6]

• Sample-Related Issues: Sample overload, mismatch between the sample solvent and the mobile phase, or complex sample matrices.[1][3][7][8][9][10]

• Instrumental Issues: Extra-column volume (e.g., long tubing), dead volumes in fittings, or detector issues.[1][5][11]

Q3: I am observing peak tailing specifically for Sulfometuron-methyl. What should I investigate first?

A: For Sulfometuron-methyl, a sulfonylurea herbicide, peak tailing is often associated with secondary interactions between the analyte and the stationary phase.[12] Sulfonylureas can interact with active silanol groups on the silica-based columns, leading to tailing.[5][13] Therefore, the initial focus should be on the mobile phase pH and the condition of the HPLC column. An established method for Sulfometuron-methyl suggests a mobile phase of water at pH 3 and acetonitrile on a C8 column.[14]

Troubleshooting Guides

Guide 1: Mobile Phase Optimization

An incorrect mobile phase composition is a frequent cause of poor peak shape.

Problem: Peak tailing observed for Sulfometuron-methyl.

Solution:

• Verify Mobile Phase pH: Sulfometuron-methyl analysis is sensitive to pH. Ensure the aqueous portion of your mobile phase is adjusted to pH 3.0.[14] Operating at a pH far from the analyte's pKa minimizes the presence of multiple ionic forms and reduces peak tailing.[5][15][16]

• Check Buffer Strength: If using a buffer, ensure its concentration is sufficient (typically 10-50 mM) to maintain a stable pH throughout the analysis.[1]

• Optimize Organic Modifier Concentration: The strength of the organic solvent (e.g., acetonitrile) affects retention and peak shape. A weak mobile phase can cause the analyte to spend more time on the column, increasing the likelihood of tailing. Try increasing the percentage of the organic modifier by 5-10%.[1]

Experimental Protocol: Mobile Phase Preparation for Sulfometuron-methyl Analysis

Parameter	Specification
Aqueous Phase	HPLC-grade water, adjusted to pH 3.0 with an appropriate acid (e.g., formic acid or phosphoric acid).[14]
Organic Phase	HPLC-grade acetonitrile.[14]
Composition	60:40 (v/v) Water (pH 3.0) : Acetonitrile.[14]
Preparation	Filter the mobile phase through a 0.45 µm or 0.22 µm membrane filter before use to remove particulates.[11][17] Degas the mobile phase to prevent bubble formation in the pump and detector.[17]

Guide 2: Column Health and Maintenance

A deteriorating or contaminated column is a primary suspect for peak shape issues.[3][4]

Problem: Gradual increase in peak tailing over a series of injections.

Solution:

• Column Flushing: If the column is contaminated with strongly retained sample components, flush it with a strong solvent. For reversed-phase columns like C8 or C18, this could involve washing with 100% acetonitrile or methanol, followed by isopropanol if necessary. Always check the column manufacturer's instructions for recommended flushing procedures.

• Guard Column Check: If a guard column is in use, it may be contaminated or exhausted. Remove the guard column and run the analysis. If the peak shape improves, replace the guard column.[3]

• Column Replacement: If flushing does not resolve the issue, the analytical column may be permanently damaged (e.g., void formation at the inlet, stationary phase degradation) and require replacement.[2][3][6]

Troubleshooting Flowchart for Column Issues

Caption: Troubleshooting workflow for column-related peak tailing.

Guide 3: Sample Preparation and Injection

The sample itself can be a source of peak asymmetry.

Problem: Peak tailing or fronting is observed, especially for concentrated samples.

Solution:

• Sample Overload Check: Injecting too much sample can saturate the column, leading to peak distortion.[1][7] Dilute the sample and reinject. If the peak shape improves, the original sample was overloaded.

• Sample Solvent Mismatch: The solvent used to dissolve the sample should ideally be the same as or weaker than the mobile phase.[1][8][9] Dissolving Sulfometuron-methyl in a solvent much stronger than the initial mobile phase composition (e.g., 100% acetonitrile) can cause peak distortion.[8] If a strong solvent is necessary for solubility, inject the smallest possible volume. A recommended practice is to dissolve the sample in the mobile phase itself.[11][15]

• Sample Cleanup: Complex matrices can contain components that interfere with the chromatography.[1] Consider using solid-phase extraction (SPE) for sample cleanup to remove interfering substances.[5]

Data on Sample Solvent Effects

Sample Solvent Composition	Expected Peak Shape	Rationale
Same as mobile phase (e.g., 60:40 Water:ACN)	Symmetrical	Ideal condition, no solvent mismatch effects.[15]
Weaker than mobile phase (e.g., 90:10 Water:ACN)	Potentially sharper peak	Analyte band is focused at the column head.[8]
Stronger than mobile phase (e.g., 100% ACN)	Peak broadening or fronting	Analyte band spreads before reaching the stationary phase.[1][8][9]

Guide 4: Instrument and System Check

Issues with the HPLC system hardware can contribute to peak asymmetry.

Problem: All peaks in the chromatogram exhibit tailing, especially early eluting peaks.

Solution:

• Check for Extra-Column Volume: Excessive tubing length or large inner diameter tubing between the injector, column, and detector can cause band broadening and peak tailing.[1][5][11] Use tubing with a narrow internal diameter (e.g., 0.12-0.17 mm) and keep the length to a minimum.[1]

• Inspect Fittings and Connections: Ensure all fittings are properly tightened to avoid dead volumes, which can cause mixing and peak distortion.[1]

• Detector Settings: An incorrectly set detector time constant can cause peak distortion.[1] Consult your detector's manual for appropriate settings for your flow rate and peak widths.

Logical Diagram of Peak Tailing Causes

Caption: Categorization of common causes for peak tailing.

References

• 1. uhplcs.com [uhplcs.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chromtech.com [chromtech.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. restek.com [restek.com]
• 8. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. researchgate.net [researchgate.net]
• 11. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 12. Sulfometuron-methyl | C15H16N4O5S | CID 52997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. Sulfometuron-methyl [cipac.org]
• 15. Peak symmetry, asymmetry and their causes in HPLC [mpl.loesungsfabrik.de]
• 16. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 17. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Method refinement for enhancing the sensitivity of Sulfometuron-methyl detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the detection of Sulfometuron-methyl.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the detection of Sulfometuron-methyl?

A1: The most prevalent methods for detecting Sulfometuron-methyl are High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA).[1][2][3] HPLC-UV is a widely used technique, while LC-MS/MS offers higher sensitivity and selectivity.[1][4] ELISA is a cost-effective and high-throughput screening method.[2]

Q2: What is the mechanism of action of Sulfometuron-methyl?

A2: Sulfometuron-methyl is a sulfonylurea herbicide that inhibits the acetolactate synthase (ALS) enzyme (also known as acetohydroxyacid synthase or AHAS).[5][6] ALS is a critical enzyme in the biosynthesis pathway of branched-chain amino acids (valine, leucine, and isoleucine) in plants and microorganisms.[5][6][7] By inhibiting this enzyme, Sulfometuron-methyl disrupts protein synthesis, leading to the cessation of cell division and plant growth.[6]

Q3: What are the typical limits of detection (LOD) and quantitation (LOQ) for Sulfometuron-methyl?

A3: The LOD and LOQ for Sulfometuron-methyl vary depending on the analytical method and the sample matrix. For water samples, LC-MS/MS can achieve an LOD of approximately 0.03 µg/kg and an LOQ of 0.10 µg/kg.[1] A USGS method using HPLC-MS reported a detection limit of 0.0044 µg/L in water.[4] For soil, HPLC-UV methods have an LOQ of around 0.2 ppb, while for water, it can be as low as 0.025 ppb.[3][8] ELISA methods can achieve an LOQ of 0.1 ppb in soil and 0.025 ppb in water.[2]

Q4: How does soil pH affect the persistence of Sulfometuron-methyl?

A4: Soil pH significantly influences the degradation and persistence of Sulfometuron-methyl. Breakdown is more rapid in acidic soils. In alkaline soils, sulfonylurea herbicides are more mobile and break down more slowly, increasing the risk of carryover to subsequent crops.[9]

Troubleshooting Guide

Problem 1: Low or no recovery of Sulfometuron-methyl during sample extraction.

Possible Cause	Solution
Incorrect extraction solvent or pH	Sulfometuron-methyl extraction efficiency is pH-dependent. For soil samples, an alkaline extraction with a mixture of acetonitrile and water is often effective.[10] For water samples, acidification prior to solid-phase extraction (SPE) is a common practice.[3]
Inefficient Solid-Phase Extraction (SPE)	Ensure the SPE cartridge is appropriate for the analyte and is conditioned correctly. For example, Oasis HLB cartridges are used for water samples.[1] Do not let the cartridge dry out during sample loading.
Analyte Degradation	Sulfometuron-methyl can degrade in certain conditions. Ensure samples are stored properly (e.g., refrigerated or frozen) and analyzed within a reasonable timeframe.[11]
Strong Matrix Binding	In soils with high organic matter, Sulfometuron-methyl can bind strongly, leading to lower recoveries.[12] Consider using more rigorous extraction techniques like Supercritical Fluid Extraction (SFE) or modified QuEChERS.[3][11]

Problem 2: Poor peak shape or retention time shifts in HPLC analysis.

Possible Cause	Solution
Inappropriate mobile phase composition or pH	The mobile phase for Sulfometuron-methyl analysis by HPLC is typically a mixture of acetonitrile and water, often with the aqueous phase acidified (e.g., to pH 3) to ensure good peak shape for this acidic compound.[13]
Column degradation	Use a guard column to protect the analytical column from contaminants. Ensure the mobile phase is filtered and degassed. If peak shape deteriorates, washing or replacing the column may be necessary.
Matrix effects	Co-extracted matrix components can interfere with chromatography.[14][15] Implement a clean-up step after extraction, such as passing the extract through an alumina or other suitable SPE cartridge.[3] Using a matrix-matched calibration can also help compensate for these effects.[16]

Problem 3: Signal suppression or enhancement in LC-MS/MS analysis.

Possible Cause	Solution
Matrix effects from co-eluting compounds	Matrix components can interfere with the ionization of the target analyte in the mass spectrometer source, leading to inaccurate quantification.[17][18]
Insufficient sample cleanup	Employ a thorough cleanup method after extraction. Techniques like SPE are crucial for removing interfering matrix components before LC-MS/MS analysis.[1][19]
Use of an internal standard	The use of an appropriate internal standard that behaves similarly to the analyte can help to compensate for matrix effects and variations in instrument response.
Matrix-matched standards	Preparing calibration standards in a blank matrix extract that is similar to the samples can help to correct for signal suppression or enhancement.[16]

Problem 4: High background or false positives in ELISA.

Possible Cause	Solution
Cross-reactivity of the antibody	The antibody used in the ELISA kit may cross-react with other structurally related compounds. Check the kit's specificity data.
Insufficient washing steps	Inadequate washing between incubation steps can lead to high background signal. Ensure all washing steps are performed thoroughly as per the protocol.[20]
Contamination of reagents or equipment	Use clean, dedicated labware for ELISA. Ensure all buffers and solutions are prepared with high-purity water and are not contaminated.
Matrix interference	Some components in the sample extract may interfere with the antibody-antigen binding. Diluting the sample extract can sometimes mitigate these effects.[2]

Data Presentation

Table 1: Comparison of Detection Methods for Sulfometuron-methyl

Method	Matrix	Limit of Quantitation (LOQ)	Limit of Detection (LOD)	Average Recovery	Reference
HPLC-UV	Soil	0.2 ppb	-	-	[3][8]
HPLC-UV	Water	0.025 ppb	-	-	[3][8]
LC-MS/MS	Water	0.10 µg/kg (ppb)	0.03 µg/kg (ppb)	-	[1]
HPLC-MS	Water	-	0.0044 µg/L (ppb)	-	[4]
ELISA	Soil	0.1 ppb	-	111 ± 10%	[2]
ELISA	Water	0.025 ppb	-	-	[2]

Experimental Protocols

Method 1: HPLC-UV for Sulfometuron-methyl in Soil and Water

This protocol is based on the principles outlined in EPA methods.[3][8]

1. Sample Preparation (Soil)

• Weigh 5.0 to 10.0 g of soil into an extraction vessel.
• Perform Supercritical Fluid Extraction (SFE) using CO2 modified with 80% acetonitrile / 20% water.
• Dissolve the extract in a bicarbonate buffer (pH 10) and wash with chloroform.
• Acidify the aqueous layer and extract the Sulfometuron-methyl into toluene.
• Evaporate the toluene and transfer the residue to a basic alumina SPE cartridge.
• Elute the cartridge with 2% glacial acetic acid in dichloromethane.
• Evaporate the eluate to dryness and reconstitute in 10% acetonitrile / 90% water for HPLC analysis.

2. Sample Preparation (Water)

• Acidify 50.0 to 400.0 g of the water sample.
• Pass the sample through a C2 solid-phase extraction (SPE) cartridge.
• Elute the cartridge with ethyl acetate.
• Evaporate the eluate to dryness.
• Reconstitute the residue in 10% acetonitrile / 90% water for HPLC analysis.

3. HPLC-UV Analysis

• Column: Reversed-phase C8 or C18 column.
• Mobile Phase: Acetonitrile and water (pH 3) in a gradient or isocratic elution. A typical composition is 60:40 (v/v) water:acetonitrile.[13]
• Detection: UV absorbance at 235 nm.[3]
• Quantitation: Use an external standard calibration curve prepared with Sulfometuron-methyl standards of known concentrations.

Method 2: LC-MS/MS for Sulfometuron-methyl in Water

This protocol is a summary of the method described by the EPA.[1]

1. Sample Preparation

• Measure 20.0 g of water into a centrifuge tube and add 1.0 µL of concentrated formic acid.
• Condition a Waters Oasis HLB SPE cartridge (1.0g/20-mL) with 20 mL of methanol followed by 20 mL of pH 3 water.
• Load the sample onto the SPE cartridge.
• Wash the cartridge and then elute the analytes with basic acetonitrile.
• Evaporate the eluate to approximately 2 mL.
• Add 0.5 mL of 0.01 M aqueous ammonium acetate and continue evaporation until only the aqueous phase remains.
• Adjust the final volume to 1.0 mL with 0.01 M aqueous ammonium acetate.
• Filter the extract into an auto-sampler vial.

2. LC-MS/MS Analysis

• LC Column: Reversed-phase column (e.g., C18).
• Mobile Phase A: 0.01 M aqueous ammonium acetate.
• Mobile Phase B: Acetonitrile.
• Gradient: A suitable gradient to separate Sulfometuron-methyl from matrix interferences.
• Ionization: Electrospray ionization (ESI), typically in positive mode.
• MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor and product ion transitions specific to Sulfometuron-methyl.

Method 3: ELISA for Sulfometuron-methyl in Soil and Water

This protocol is based on the immunoassay method from an EPA document.[2]

1. Sample Preparation (Soil)

• Extract a 10 g soil sample with a 90% acetone / 10% phosphate-buffered saline (PBS) solution.
• Evaporate an aliquot of the extract and redissolve the residue in pure PBS.

2. Sample Preparation (Water)

• Filter the water sample.
• Dilute the filtered sample at least 1:1 with PBS.

3. ELISA Procedure (Competitive Format)

• Add standards or prepared samples, antibody solution, and enzyme-labeled tracer to the wells of an antigen-coated microtiter plate.
• Incubate to allow for competitive binding between the Sulfometuron-methyl in the sample and the antigen on the plate for the antibody.
• Wash the plate to remove unbound reagents.
• Add a substrate solution (e.g., p-nitrophenylphosphate for alkaline phosphatase).
• Incubate to allow for color development. The intensity of the color is inversely proportional to the concentration of Sulfometuron-methyl in the sample.
• Read the absorbance at the appropriate wavelength (e.g., 405 nm) using a microplate reader.
• Quantify the results by comparing the sample absorbance to a standard curve.

Visualizations

Caption: Workflow for Sulfometuron-methyl detection by HPLC-UV.

Caption: Mechanism of action of Sulfometuron-methyl.

References

• 1. epa.gov [epa.gov]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. Sulfometuron-methyl | C15H16N4O5S | CID 52997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Sulfometuron methyl - Wikipedia [en.wikipedia.org]
• 6. pomais.com [pomais.com]
• 7. Single amino acid substitutions in the enzyme acetolactate synthase confer resistance to the herbicide sulfometuron methyl - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 9. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 10. openprairie.sdstate.edu [openprairie.sdstate.edu]
• 11. scielo.br [scielo.br]
• 12. srs.fs.usda.gov [srs.fs.usda.gov]
• 13. Sulfometuron-methyl [cipac.org]
• 14. eurl-pesticides.eu [eurl-pesticides.eu]
• 15. researchgate.net [researchgate.net]
• 16. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. The evaluation of matrix effects in pesticide multi-residue methods via matrix fingerprinting using liquid chromatography electrospray high-resolution mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 19. mjas.analis.com.my [mjas.analis.com.my]
• 20. bioscience.co.uk [bioscience.co.uk]

Technical Support Center: Addressing Weed Resistance to Sulfometuron-methyl in Long-term Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on weed resistance to Sulfometuron-methyl.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during experimental studies on Sulfometuron-methyl resistance.

1. Unexpected Weed Survival After Sulfometuron-methyl Application

• Question: I've applied Sulfometuron-methyl at the recommended dose, but a significant portion of the target weed population survived. Is this definitely resistance?

  Answer: Not necessarily. While resistance is a strong possibility, other factors can lead to reduced herbicide efficacy. Before concluding resistance, consider the following:

  • Application Errors: Was the herbicide applied uniformly at the correct rate? Were there any issues with the spray equipment?[1][2]

  • Environmental Conditions: Unfavorable weather conditions at the time of application, such as rainfall shortly after spraying or extreme temperatures, can reduce herbicide uptake and effectiveness.[1][2]

  • Weed Growth Stage: Herbicides are generally most effective on smaller, actively growing weeds.[3] Larger or stressed plants may be less susceptible.

  • Soil Properties: For soil-applied herbicides, factors like organic matter content and pH can affect availability and degradation.[1]

• Question: How can I confirm if the weed survival is due to resistance?

  Answer: To confirm herbicide resistance, you need to conduct controlled experiments. The most common methods are whole-plant pot assays and petri dish assays, where the suspected resistant population is compared to a known susceptible population under controlled conditions.[1][4] Molecular testing can also be used to identify known resistance-conferring mutations.[5]

2. Interpreting Experimental Results

• Question: I've conducted a dose-response experiment. How do I interpret the results to determine the level of resistance?

  Answer: In a dose-response experiment, the key metric is the Resistance Factor (RF) or Resistance Index (RI). This is calculated by dividing the herbicide dose required to cause a 50% reduction in growth (GR50) or survival (LD50) of the resistant population by that of the susceptible population.

  • RF = GR50 (Resistant) / GR50 (Susceptible)

  A higher RF value indicates a higher level of resistance.[1][4] Generally, an RF value greater than 10 is considered high resistance.[6]

• Question: My results show a low level of resistance (e.g., RF of 2-4). What does this signify?

  Answer: Low-level resistance can be an early indicator of evolving resistance in a population.[5] It may not always result in complete field failure but can lead to reduced weed control. It's crucial to implement resistance management strategies at this stage to prevent the selection of more resistant individuals.

3. Investigating the Mechanism of Resistance

• Question: How can I determine if the resistance to Sulfometuron-methyl is target-site or non-target-site resistance?

  Answer:

  • Target-Site Resistance (TSR): This is often due to mutations in the acetolactate synthase (ALS) gene, the target enzyme for sulfonylurea herbicides.[7] Sequencing the ALS gene from resistant and susceptible individuals can identify known resistance-conferring mutations (e.g., at Pro-197, Asp-376, Trp-574).[7][8] An in-vitro ALS enzyme activity assay can also be performed. The ALS enzyme from resistant plants will show less inhibition by Sulfometuron-methyl compared to the enzyme from susceptible plants.[9][10]

  • Non-Target-Site Resistance (NTSR): This involves mechanisms that reduce the amount of active herbicide reaching the target site, such as enhanced herbicide metabolism.[11] NTSR can be investigated by pre-treating plants with an inhibitor of metabolic enzymes (e.g., malathion for cytochrome P450 monooxygenases) before herbicide application. A reversal of resistance in the presence of the inhibitor suggests NTSR.[12]

4. Cross-Resistance and Herbicide Selection

• Question: If a weed population is resistant to Sulfometuron-methyl, will it also be resistant to other ALS-inhibiting herbicides?

  Answer: Often, yes. Weeds resistant to one sulfonylurea herbicide frequently exhibit cross-resistance to other herbicides in the same chemical family (sulfonylureas) and to other chemical families that inhibit the ALS enzyme (e.g., imidazolinones, triazolopyrimidines).[13][14] The pattern of cross-resistance can depend on the specific mutation in the ALS gene.[8]

• Question: What are the best strategies for managing Sulfometuron-methyl resistant weeds?

  Answer: An integrated weed management (IWM) approach is essential. Key strategies include:

  • Herbicide Rotation and Mixtures: Avoid the repeated use of ALS inhibitors. Rotate with or tank-mix herbicides that have different modes of action.[3][11]

  • Cultural Practices: Implement practices like crop rotation, cover cropping, and tillage to reduce the weed seed bank.

  • Non-Chemical Control: Utilize mechanical or manual weeding where feasible.

Data Presentation

Table 1: Resistance Factors of Various Weed Species to Sulfometuron-methyl and Cross-Resistance to Other ALS Inhibitors

Weed Species	Herbicide	Resistance Factor (RF)	Reference
Capsella bursa-pastoris (Shepherd's-Purse)	Mesosulfuron-methyl	800	[13]
Tribenuron-methyl	1313	[13]
Bensulfuron-methyl	969	[13]
Penoxsulam	613	[13]
Erigeron sumatrensis	Chlorimuron-ethyl	7.1	[6]
Cloransulam-methyl	13.8	[6]

Table 2: Efficacy of Different Herbicide Tank Mixtures for Control of Sulfonylurea-Resistant Kochia (Kochia scoparia)

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Control (%)	Reference
Fluroxypyr	140	>90	[15]
Dicamba	140	>90	[15]
Bromoxynil	280	>95 (Greenhouse)	[15]
2,4-D	560	<70	[15]

Experimental Protocols

1. Whole-Plant Pot Assay for Resistance Confirmation

This protocol is adapted from established guidelines for herbicide resistance testing.[1][16][17]

• Objective: To determine the level of resistance to Sulfometuron-methyl in a weed population by comparing its response to a known susceptible population.

• Materials:

  • Seeds from the suspected resistant (R) and a known susceptible (S) population of the same weed species.

  • Pots (e.g., 10 cm diameter) filled with a standard potting mix.

  • Growth chamber or greenhouse with controlled temperature and light conditions.

  • Precision bench sprayer.

  • Sulfometuron-methyl herbicide and appropriate adjuvants.

• Methodology:

  • Seed Germination: Germinate seeds of both R and S populations. For species with dormancy, pre-treatment (e.g., stratification) may be necessary.

  • Transplanting: Once seedlings reach the 2-3 leaf stage, transplant a uniform number (e.g., 3-5 seedlings) into each pot.

  • Acclimatization: Allow transplanted seedlings to acclimate in the growth chamber/greenhouse for at least 5 days.

  • Herbicide Application: Prepare a range of Sulfometuron-methyl concentrations, including a non-treated control and doses above and below the recommended field rate. Apply the herbicides using a precision bench sprayer to ensure uniform coverage.

  • Data Collection: Assess plant survival and biomass (fresh or dry weight) 21-28 days after treatment.

  • Data Analysis: Calculate the GR50 or LD50 values for both R and S populations using a log-logistic dose-response model. Determine the Resistance Factor (RF).

2. Petri Dish Assay for Rapid Resistance Screening

This method is suitable for a quick initial assessment of resistance.[4][17]

• Objective: To rapidly screen for Sulfometuron-methyl resistance in a weed population based on seed germination and early seedling growth.

• Materials:

  • Seeds from R and S populations.

  • Petri dishes (9 cm diameter) with filter paper or agar medium.

  • Sulfometuron-methyl solutions of varying concentrations.

  • Germination cabinet or incubator.

• Methodology:

  • Preparation: Place filter paper or solidified agar medium in each petri dish.

  • Herbicide Addition: Add a known volume of the respective Sulfometuron-methyl solution to each dish. Include a control with only distilled water.

  • Seed Plating: Place a predetermined number of seeds (e.g., 20-25) on the surface of the filter paper or agar in each dish.

  • Incubation: Seal the petri dishes and place them in a germination cabinet with appropriate light and temperature conditions for the specific weed species.

  • Data Collection: After 7-14 days, measure seed germination percentage, root length, and shoot length.

  • Data Analysis: Compare the germination and growth of the R population to the S population at different herbicide concentrations.

3. In-Vitro ALS Enzyme Activity Assay

This biochemical assay directly measures the sensitivity of the target enzyme to the herbicide.[9][10]

• Objective: To determine if resistance is due to an altered ALS enzyme that is less sensitive to Sulfometuron-methyl.

• Materials:

  • Fresh leaf tissue from young, actively growing R and S plants.

  • Extraction buffer.

  • Reaction buffer containing necessary cofactors (e.g., pyruvate, FAD, TPP).

  • Sulfometuron-methyl solutions of varying concentrations.

  • Spectrophotometer.

• Methodology:

  • Enzyme Extraction: Homogenize leaf tissue in cold extraction buffer and centrifuge to obtain a crude enzyme extract.

  • Protein Quantification: Determine the protein concentration of the extracts.

  • Enzyme Assay:

    • Prepare reaction mixtures containing the reaction buffer, enzyme extract, and different concentrations of Sulfometuron-methyl.

    • Initiate the reaction by adding the substrate (pyruvate).

    • Incubate at a specific temperature (e.g., 30°C) for a set time (e.g., 60 minutes).

    • Stop the reaction and convert the product (acetolactate) to acetoin.

    • Add color-forming reagents (e.g., creatine and α-naphthol) and measure the absorbance at 525 nm.

  • Data Analysis: Calculate the herbicide concentration required to inhibit 50% of the enzyme activity (I50) for both R and S extracts. A higher I50 value for the R population indicates target-site resistance.

Mandatory Visualizations

Caption: Signaling pathway of Sulfometuron-methyl inhibition of the ALS enzyme.

Caption: Experimental workflow for a whole-plant pot assay.

Caption: Troubleshooting logic for unexpected weed survival.

References

• 1. hracglobal.com [hracglobal.com]
• 2. How to spot herbicide resistance | FMC Ag CA [ag.fmc.com]
• 3. Herbicide Resistance: Managing Weeds in a Changing World [mdpi.com]
• 4. media.ahdb.org.uk [media.ahdb.org.uk]
• 5. How to detect herbicide resistance in arable weeds | AHDB [ahdb.org.uk]
• 6. A Target-Site Mutation Confers Cross-Resistance to ALS-Inhibiting Herbicides in Erigeron sumatrensis from Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Cross-resistance patterns to acetolactate synthase (ALS)-inhibiting herbicides of flixweed (Descurainia sophia L.) conferred by different combinations of ALS isozymes with a Pro-197-Thr mutation or a novel Trp-574-Leu mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A high-throughput, modified ALS activity assay for Cyperus difformis and Schoenoplectus mucronatus seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. hh-ra.org [hh-ra.org]
• 12. researchgate.net [researchgate.net]
• 13. A Double Mutation in the ALS Gene Confers a High Level of Resistance to Mesosulfuron-Methyl in Shepherd’s-Purse - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Control of Sulfonylurea-Resistant Kochia (Kochia scoparia) | Weed Technology | Cambridge Core [cambridge.org]
• 16. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 17. cambridge.org [cambridge.org]

Optimizing spray application parameters for uniform Sulfometuron-methyl distribution

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to ensure uniform distribution of Sulfometuron-methyl during experimental applications.

Frequently Asked Questions (FAQs)

Q1: What is Sulfometuron-methyl and why is uniform application critical?

Sulfometuron-methyl is a pre-emergent and post-emergent herbicide used to control a wide range of broadleaf weeds and grasses.[1][2] It works by inhibiting cell division in the root and stem tips of plants.[1] Uniform application is crucial because inconsistent distribution can lead to areas of under-application, resulting in poor weed control, or over-application, which can cause damage to non-target plants or lead to unnecessary environmental contamination.[3][4]

Q2: What are the primary factors that influence the uniformity of a spray application?

The uniformity of a spray application is influenced by a combination of factors that can be broadly categorized as:

• Equipment and Application Technique: This includes the type of nozzle used, spray pressure, boom height, and travel speed.[5][6][7]

• Spray Characteristics: The formulation of the spray solution and the resulting droplet size spectrum are critical.[8][9]

• Environmental Conditions: Wind speed and direction, temperature, and relative humidity at the time of application play a significant role.[6][8][10]

Q3: Which type of spray nozzle is generally recommended for herbicide applications like Sulfometuron-methyl?

For broadcast applications of herbicides, flat-fan nozzles are most commonly used as they provide good coverage and uniformity.[5][11] To minimize spray drift, which is a major cause of non-uniformity and off-target damage, air induction (AI) nozzles are highly recommended.[5] These nozzles create coarser droplets that are less susceptible to wind.[5] The herbicide product label should always be consulted for specific nozzle recommendations.[5][12]

Q4: What is the ideal droplet size for applying Sulfometuron-methyl?

The ideal droplet size represents a balance between coverage and drift control.[9]

• Fine droplets (<200 microns): Offer excellent coverage but are highly prone to drift.[5][11]

• Medium droplets (200-300 microns): Provide a good balance between coverage and drift management, suitable for many contact herbicides.[11]

• Coarse to Very Coarse droplets (>300 microns): Significantly reduce drift potential and are preferred for systemic herbicides and when drift control is paramount.[11]

For Sulfometuron-methyl, aiming for a Medium to Coarse droplet spectrum is generally advisable to minimize drift while ensuring adequate target coverage.

Q5: How do environmental conditions impact spray distribution?

Environmental conditions can dramatically affect where spray droplets land.

• Wind: The most significant factor in spray drift.[6][8] It is best to spray when wind speeds are light to moderate (between 3 and 10 mph).[13] Spraying in calm conditions (<3 mph) should also be avoided as it may indicate a temperature inversion, where spray can become suspended and travel long distances.[6][13]

• Temperature and Humidity: High temperatures and low humidity cause smaller droplets to evaporate quickly, reducing their size and increasing drift potential.[6][14] It is generally recommended not to spray when temperatures are above 25°C (approximately 80°F) and relative humidity is below 40%.[6][13]

Troubleshooting Guide

Q: I've applied the correct rate of Sulfometuron-methyl, but my weed control is patchy and inconsistent. What could be the cause?

A: Patchy weed control is a classic sign of non-uniform spray distribution. Several factors could be at play:

• Improper Nozzle Overlap: Standard flat-fan nozzles require a spray pattern overlap of at least 50% to ensure even coverage.[9] If your boom is too low for the nozzle's spray angle, you will get gaps between nozzle patterns. If it's too high, you can get excessive overlap and over-application in certain bands.[7][15]

• Worn or Clogged Nozzles: Nozzles wear out over time, leading to distorted spray patterns and incorrect flow rates. A single worn nozzle on a boom can cause significant streaking. Regularly inspect and clean all nozzles and filters.[5][16]

• Incorrect Travel Speed: If your sprayer is not properly calibrated, variations in travel speed will alter the application rate, leading to under or over-dosing in different areas.[4][17]

• Inadequate Sprayer Calibration: If the sprayer's output (gallons per acre) is unknown or incorrect, you cannot be certain you are applying the right amount of herbicide.[18] Regular calibration is essential.[3][16]

Q: I'm noticing damage to sensitive plants adjacent to my research plot. How can I minimize spray drift?

A: Off-target plant injury is a direct result of spray drift. To mitigate this:

• Select Drift-Reducing Nozzles: Use air-induction or other low-drift nozzles that produce coarser droplets.[5][10]

• Lower the Boom Height: Keep the boom as low as possible while still achieving proper nozzle overlap.[10] A general rule is that every 10 cm of additional boom height can double the amount of drift.[17] For 110°-120° nozzles, a height of 40-60 cm above the target is often recommended.[17]

• Reduce Spray Pressure: Higher pressures create finer, more drift-prone droplets.[19] Operate within the nozzle manufacturer's recommended pressure range.

• Monitor Weather Conditions: Do not spray when winds are high or blowing towards sensitive areas.[10][13] Avoid spraying during temperature inversions, which are common in the early morning or late evening during calm conditions.[8][13]

• Consider Using a Drift Control Adjuvant: These products can increase the viscosity of the spray solution, leading to larger droplets.[9]

Q: My spray pattern appears uneven, with visible streaks. What should I check?

A: Streaking is typically caused by issues with the spray boom and nozzles.

• Check Nozzle Uniformity: Ensure all nozzles on the boom are of the same type, size, and fan angle. Even a single mismatched nozzle can disrupt the pattern.

• Inspect for Clogs and Wear: A partially blocked nozzle will produce a non-uniform fan. Visually inspect the spray pattern from each nozzle (using water). Replace any nozzles that have a flow rate that is 10% more or less than the manufacturer's specification.[16]

• Verify Boom Height and Nozzle Spacing: The correct boom height is dependent on both the nozzle spray angle and the spacing between nozzles on the boom.[3][7] For example, with nozzles spaced 50 cm (20 inches) apart, the boom should be at least 50 cm above the target to achieve proper overlap.[15]

Experimental Protocols

Protocol 1: Boom Sprayer Calibration

Objective: To ensure the sprayer is delivering the desired volume of solution per unit area (e.g., Liters per hectare or Gallons per acre).

Methodology:

• Inspect the Sprayer: Check all hoses for leaks and ensure all nozzles are clean, identical, and functioning correctly.[16]

• Measure Nozzle Flow Rate:

  • Fill the sprayer tank with clean water.

  • Set the desired spray pressure (e.g., 40 PSI).[12]

  • Using a collection container marked in milliliters or ounces, catch the output from a single nozzle for exactly one minute.

  • Repeat this for all nozzles on the boom to check for uniformity. The output of any single nozzle should not deviate by more than 10% from the average.[16] Calculate the average flow rate in Liters per Minute (L/min) or Gallons per Minute (GPM).

• Determine Sprayer Speed:

  • Mark a known distance in the field (e.g., 50 or 100 meters).

  • Drive the course at your intended application speed, recording the time taken in seconds.

  • Calculate speed: Speed (km/h) = (Distance (m) / Time (s)) x 3.6.

• Calculate Application Rate:

  • Use the following formula to determine the sprayer's output: Application Rate (L/ha) = (Avg. Nozzle Flow Rate (L/min) x 600) / (Travel Speed (km/h) x Nozzle Spacing (m))

Protocol 2: Spray Deposition and Uniformity Assessment

Objective: To visually and quantitatively assess the distribution and coverage of the spray on a target surface.

Methodology:

• Prepare the Target Area: Place water-sensitive papers (WSP) on stakes or directly on the ground/canopy at regular intervals across the width of the spray boom and along the direction of travel.[20]

• Conduct Spray Pass: Fill the sprayer with water and make a single pass over the target area at the intended operating pressure, speed, and boom height.

• Collect and Analyze Samples:

  • Carefully collect the WSP after they have dried.

  • Visually inspect the cards for uniformity. Streaks or gaps will be immediately apparent.

  • For quantitative analysis, the cards can be scanned with a high-resolution scanner. Image analysis software can then be used to calculate parameters such as percent coverage and droplet density (droplets per cm²).

Protocol 3: Droplet Size Analysis

Objective: To measure the droplet size spectrum produced by a specific nozzle and pressure combination.

Methodology:

This protocol requires specialized laboratory equipment. Common non-intrusive methods include:

• Laser Diffraction: A laser beam is passed through the spray plume. The angle at which the light is scattered by the droplets is measured by a detector. This scattering pattern is then used to calculate the droplet size distribution.[20][21] This method is efficient for measuring a large number of droplets rapidly.[21]

• Phase Doppler Particle Analysis (PDPA): This technique uses intersecting laser beams to measure both the size and velocity of individual droplets passing through the measurement volume.[20][22]

• High-Speed Imaging: A high-speed camera with appropriate lighting captures images of the droplets in flight. Image analysis software then measures the diameter of each droplet.[22]

Different measurement techniques may yield slightly different results, especially for larger droplets.[20][22]

Data Presentation

Table 1: Nozzle Selection Guide for Herbicide Application

Nozzle Type	Typical Droplet Size	Spray Pattern	Primary Use Case & Remarks
Standard Flat-Fan	Fine to Coarse	Tapered edge, flat fan	General broadcast application. Requires 50-100% overlap for uniform coverage.[5][9]
Air Induction (AI) Flat-Fan	Coarse to Very Coarse	Tapered edge, flat fan	Excellent for drift reduction. Air is mixed with the spray liquid to create larger, air-filled droplets.[5]
Dual Fan (Twin Jet)	Medium to Coarse	Two flat fan patterns	Improves coverage and canopy penetration, especially on vertical targets.[5][9]
Hollow Cone	Fine to Medium	Circular with hollow center	Often used for insecticides and fungicides, but can be used for targeted herbicide applications.[5][11]

Table 2: Influence of Operating Parameters on Droplet Size and Drift Potential

Parameter	Change	Effect on Droplet Size	Effect on Drift Potential	Rationale
Spray Pressure	Increase	Decrease	Increase	Higher pressure forces liquid through the nozzle orifice faster, creating finer droplets.[4][19]
Boom Height	Increase	No Change	Increase	Droplets have a longer distance to travel, increasing their exposure to wind.[10][14][17]
Travel Speed	Increase	No Direct Change	Increase	Higher speeds can create air turbulence behind the sprayer, which can catch fine droplets and increase drift.[17] Often requires higher pressure to maintain the application rate, indirectly increasing drift.[4]
Spray Angle	Increase (e.g., 80° to 110°)	No Change	Decrease	A wider spray angle allows for a lower boom height while still achieving proper overlap, reducing drift.[11][17]

Table 3: Recommended Environmental Conditions for Spraying

Parameter	Ideal Range	Caution / Do Not Spray	Rationale
Wind Speed	3 - 10 mph (5 - 16 km/h)	< 3 mph or > 10 mph	High winds cause significant drift.[13] Low wind/calm conditions can indicate a temperature inversion, trapping fine droplets in a concentrated cloud.[6][13]
Temperature	< 80°F (27°C)	> 80-85°F (27-29°C)	High temperatures increase the rate of droplet evaporation, making them smaller and more susceptible to drift.[13][14]
Relative Humidity	> 40-50%	< 40%	Low humidity accelerates droplet evaporation.[6]

Mandatory Visualizations

Troubleshooting workflow for spray uniformity issues.

Factors that contribute to herbicide spray drift.

Workflow for assessing spray pattern and deposition.

References

• 1. wsdot.wa.gov [wsdot.wa.gov]
• 2. titanag.com.au [titanag.com.au]
• 3. ohioline.osu.edu [ohioline.osu.edu]
• 4. scholarworks.uark.edu [scholarworks.uark.edu]
• 5. greenwayweedsolutions.com [greenwayweedsolutions.com]
• 6. Pesticide drift from ground applications | ontario.ca [ontario.ca]
• 7. How high should a boom sprayer be off the ground? - Taizhou Sunny Agricultural Machinery [chinasprayers.com]
• 8. fas.scot [fas.scot]
• 9. How Can Nozzle Choice and Maintenance Optimize Herbicide Applications? [agriculture.com]
• 10. Minimize effects of volatility & spray drift when applying herbicides | Corteva Agriscience™ [corteva.com]
• 11. fbn.com [fbn.com]
• 12. Selecting Nozzles for Postemergence Herbicides | Integrated Crop Management [crops.extension.iastate.edu]
• 13. 10 Best Management Practices to Avoid Herbicide Drift  — Plant & Pest Advisory [plant-pest-advisory.rutgers.edu]
• 14. PI232/PI232: Managing Pesticide Drift [edis.ifas.ufl.edu]
• 15. youtube.com [youtube.com]
• 16. groundcover.grdc.com.au [groundcover.grdc.com.au]
• 17. What height of the sprayer boom is better [kas32.com]
• 18. utia.tennessee.edu [utia.tennessee.edu]
• 19. Best Management Practices for Boom Spraying | Ohioline [ohioline.osu.edu]
• 20. santoronet.it [santoronet.it]
• 21. Measuring Spray Droplet Size from Agricultural Nozzles Using Laser Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 22. ricerca.uniba.it [ricerca.uniba.it]

Minimizing degradation of Sulfometuron-methyl during sample storage and preparation

This technical support center provides guidance to researchers, scientists, and drug development professionals on the best practices for minimizing the degradation of Sulfometuron-methyl during sample storage and preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Sulfometuron-methyl degradation?

A1: The primary factors contributing to the degradation of Sulfometuron-methyl are pH, temperature, and to a lesser extent, light exposure.[1][2] Hydrolysis is a major degradation pathway and is significantly faster under acidic conditions.[1][3] Microbial action also plays a role in its breakdown in soil.[2]

Q2: How does pH affect the stability of Sulfometuron-methyl in aqueous samples?

A2: Sulfometuron-methyl is a weak acid with a pKa of 5.2.[4] Its stability is highly pH-dependent. It is most stable in neutral to alkaline water (pH 7 or 9) but hydrolyzes rapidly in acidic conditions.[1][5] Therefore, the pH of your aqueous samples is a critical factor to control.

Q3: What is the recommended temperature for storing samples containing Sulfometuron-methyl?

A3: To minimize degradation, it is recommended to store both soil and water samples frozen (≤0°C).[6] For dissolved standards in solvents like acetonitrile/water, refrigeration at 1-5°C is advised for short-term storage (e.g., weekly).[6] Stock standard solutions in methanol can be stored in a freezer at approximately -20°C for up to 6 months.[7]

Q4: My Sulfometuron-methyl concentrations are consistently low. What could be the cause?

A4: Consistently low concentrations could be due to degradation during sample handling or storage. Key areas to troubleshoot include:

• Sample pH: If your samples are acidic, hydrolysis may be occurring. Consider adjusting the pH of aqueous samples to neutral or slightly alkaline if it doesn't interfere with your analysis.

• Storage Conditions: Ensure samples are stored at the recommended frozen temperatures immediately after collection.[6]

• Light Exposure: While less significant than hydrolysis, photodegradation can occur.[2] Store samples in amber containers or protected from light.

• Extraction Efficiency: Review your sample preparation and extraction protocol to ensure you are efficiently recovering the analyte. The choice of extraction solvent and pH adjustments during extraction are critical.[6]

Q5: Can I prepare my Sulfometuron-methyl standards in advance?

A5: Yes, but their stability is limited. HPLC standards diluted in 10% acetonitrile/90% water are generally stable for one week when stored at 1-5°C.[6] Stock solutions in methanol are stable for about 6 months when stored at -20°C.[7] It is crucial to prepare fresh working standards regularly and to monitor their response.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no detection of Sulfometuron-methyl in freshly prepared standards.	Improper solvent or weighing of the analytical standard.	Ensure the use of high-purity analytical grade standards. For HPLC analysis, dissolve the standard in a suitable solvent like acetonitrile or methanol.[8][9]
Peak tailing or poor peak shape during HPLC analysis.	Inappropriate mobile phase pH.	Sulfometuron-methyl is a weak acid. The mobile phase pH should be controlled to ensure consistent ionization state. Acidifying the mobile phase (e.g., with phosphoric acid or formic acid) is a common practice.[7][8]
Variable results between replicate samples.	Inhomogeneous sample matrix or inconsistent extraction procedure.	For soil samples, homogenize the sample thoroughly before taking a subsample for extraction.[6] Ensure precise and consistent execution of the extraction protocol for all samples.
Analyte loss during solvent evaporation step.	Over-drying the sample.	Evaporate organic solvents gently using a nitrogen stream at room temperature.[6] Avoid high temperatures that could accelerate degradation.
Interference from matrix components.	Insufficient sample cleanup.	Utilize solid-phase extraction (SPE) for sample cleanup. Alumina or C2 cartridges are effective for removing interfering substances from soil and water extracts, respectively.[6]

Quantitative Data Summary

Table 1: Half-life of Sulfometuron-methyl in Soil

Condition	Half-life (days)	Reference
Field Studies (various sites)	12 - 25	[10][11]
Typical Field Half-life	20 - 28	[2][12]
Oxisol (LV)	19	[13]

Table 2: Stability of Sulfometuron-methyl in Water

pH	Temperature	Half-life	Reference
5	45°C	0.4 days	[13]
7	45°C	6 days	[13]
7 or 9	Not specified	Stable (>30 days)	[1][5]
2	Not specified	100 hours	[4]
5	Not specified	475 hours	[4]

Experimental Protocols

Protocol 1: Extraction of Sulfometuron-methyl from Soil Samples

This protocol is based on the EPA method for the determination of Sulfometuron-methyl residues in soil.[6]

• Sample Homogenization: Homogenize the soil sample, for instance, by mixing with dry ice in a food processor to prevent degradation.

• Supercritical Fluid Extraction (SFE):

  • Place a 5.0 to 10.0 g subsample of homogenized soil into an extraction vessel.

  • The extraction fluid is CO2 modified with 80% acetonitrile / 20% water.

• Liquid-Liquid Partitioning:

  • Dissolve the extract in a bicarbonate buffer (pH 10) and wash with chloroform.

  • Acidify the aqueous phase and extract the residues into toluene.

• Solvent Evaporation: Evaporate the toluene solvent.

• Solid-Phase Extraction (SPE) Cleanup:

  • Transfer the residue to an alumina (basic) solid-phase extraction cartridge.

  • Elute the cartridge with 2% glacial acetic acid in dichloromethane.

• Final Preparation: Evaporate the eluent to dryness and reconstitute the residue in 10% acetonitrile/90% water for HPLC analysis.

Protocol 2: Extraction of Sulfometuron-methyl from Water Samples

This protocol is based on the EPA method for the determination of Sulfometuron-methyl residues in water.[6]

• Sample Acidification: Acidify the water sample (50.0 to 400.0 g).

• Solid-Phase Extraction (SPE):

  • Pass the acidified water sample through a "C2" (ethyl-derivatized silica) solid-phase extraction cartridge to retain the Sulfometuron-methyl.

• Elution: Elute the cartridge with ethyl acetate.

• Solvent Evaporation: Evaporate the ethyl acetate to dryness.

• Reconstitution: Reconstitute the residue in 10% acetonitrile/90% water for analysis by HPLC.

Visualizations

Caption: Degradation pathways of Sulfometuron-methyl.

Caption: Workflow for Sulfometuron-methyl sample preparation.

References

• 1. Sulfometuron-methyl | C15H16N4O5S | CID 52997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EXTOXNET PIP - SULFOMETURON-METHYL [extoxnet.orst.edu]
• 3. Hydrolysis and biodegradation of sulfonylurea herbicides in aqueous buffers and anaerobic water‐sediment systems: Assessing fate pathways using molecular descriptors | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 4. mass.gov [mass.gov]
• 5. waterquality.gov.au [waterquality.gov.au]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. epa.gov [epa.gov]
• 8. ncasi.org [ncasi.org]
• 9. cipac.org [cipac.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Degradation and mobility of sulfometuron-methyl (Oust herbicide) in field soil [agris.fao.org]
• 12. wsdot.wa.gov [wsdot.wa.gov]
• 13. scielo.br [scielo.br]

Strategies to reduce interferences in electrochemical detection of Sulfometuron-methyl

Welcome to the technical support center for the electrochemical detection of Sulfometuron-methyl (SMM). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimentation. Our goal is to help you mitigate interferences and achieve accurate and reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during the electrochemical detection of Sulfometuron-methyl.

1. What are the common sources of interference in the electrochemical detection of Sulfometuron-methyl?

Interferences in the electrochemical detection of SMM can originate from various sources within the sample matrix, especially in complex environmental samples like soil and water. These can be broadly categorized as:

• Structurally Similar Compounds: Other sulfonylurea herbicides, such as metsulfuron-methyl, and degradation products of SMM can have similar electrochemical properties, leading to overlapping signals.[1][2]

• Co-formulants: Herbicidal formulations often contain other active ingredients or adjuvants that can be electroactive and interfere with the SMM signal. For instance, SMM is sometimes combined with chlorsulfuron.[3][4]

• Environmental Matrix Components:

  • Organic Matter: Humic and fulvic acids present in soil and water samples can adsorb to the electrode surface, causing fouling and suppressing the electrochemical signal.[5]

  • Inorganic Ions: Various inorganic ions naturally present in soil and water can alter the conductivity of the supporting electrolyte or participate in competing electrochemical reactions.

  • Other Pesticides and Herbicides: The presence of other electroactive pesticides in the sample can lead to complex voltammograms with overlapping peaks.[6]

2. My sensor shows a poor signal or no signal at all. What are the possible causes and solutions?

A weak or absent signal can be due to several factors. Here’s a troubleshooting guide:

Possible Cause	Troubleshooting Steps
Incorrect pH of the supporting electrolyte	The electrochemical response of SMM is pH-dependent. Ensure the pH of your supporting electrolyte is optimized for SMM detection. The mobility and solubility of SMM increase with higher pH.[5][7]
Electrode Fouling	The electrode surface may be contaminated with organic matter or other adsorbed species from the sample. Clean the electrode according to the manufacturer's instructions. For modified electrodes, you may need to regenerate or re-fabricate the sensing layer.
Insufficient Analyte Concentration	The concentration of SMM in your sample may be below the limit of detection (LOD) of your sensor. Consider a pre-concentration step using solid-phase extraction (SPE).
Degradation of Sulfometuron-methyl	SMM can degrade in certain environmental conditions. Ensure proper sample storage (e.g., refrigeration) to minimize degradation.[1]
Issues with Electrode Modification	If using a modified electrode, the modification layer may be unstable or improperly fabricated. Review your fabrication protocol and ensure all steps are followed correctly.

3. I am observing high background noise or a drifting baseline. How can I resolve this?

High background noise or a drifting baseline can significantly affect the accuracy of your measurements.

Possible Cause	Troubleshooting Steps
Contaminated Supporting Electrolyte	Prepare fresh supporting electrolyte using high-purity reagents and deionized water.
Inadequate Sample Cleanup	The sample matrix may contain electroactive species that contribute to the background signal. Implement a more rigorous sample cleanup procedure, such as solid-phase extraction (SPE).[8]
Electrical Interference	Ensure that your electrochemical setup is properly shielded from external electrical noise.
Unstable Reference Electrode	Check the filling solution of your reference electrode and ensure it is not clogged. If necessary, replace the reference electrode.

4. The peaks in my voltammogram are broad and poorly defined. How can I improve the peak shape?

Poor peak resolution can make quantification difficult.

Possible Cause	Troubleshooting Steps
Suboptimal Scan Rate	Optimize the scan rate in your voltammetric method (e.g., cyclic voltammetry, differential pulse voltammetry). A slower scan rate can sometimes improve peak resolution.
High Resistance in the Electrochemical Cell	Ensure that the reference and counter electrodes are positioned correctly and that the concentration of the supporting electrolyte is sufficient to minimize solution resistance.
Interfering Peaks	The broad peak may be a composite of multiple overlapping peaks from SMM and interfering compounds. Improve sample cleanup or use a more selective electrode, such as a molecularly imprinted polymer (MIP) based sensor.

Strategies to Reduce Interferences

Effective sample preparation and the use of selective sensor materials are key to minimizing interferences.

Sample Preparation and Cleanup

Proper sample preparation is the first line of defense against matrix interferences. The goal is to isolate SMM from the complex sample matrix before electrochemical analysis.

Solid-Phase Extraction (SPE)

SPE is a widely used technique for the cleanup and pre-concentration of SMM from environmental samples. The choice of sorbent is critical for effective interference removal.

Table 1: Comparison of SPE Sorbents for Pesticide Analysis

Sorbent Type	Target Interferences	Advantages	Disadvantages
C18 (Reversed-Phase)	Non-polar to moderately polar interferences	Good retention for a wide range of organic molecules.	May have lower retention for very polar interferences.
PSA (Primary Secondary Amine)	Polar interferences, organic acids, some sugars	Effective at removing polar matrix components from food and environmental samples.	Can retain some acidic analytes.
GCB (Graphitized Carbon Black)	Pigments (e.g., chlorophyll), sterols	Excellent for removing pigments from plant-based samples.	Can strongly retain planar analytes, leading to loss of the target compound.
Z-Sep® (Zirconium-based)	Fats, lipids, pigments	High capacity for removing fatty and pigmented interferences.	Can be more expensive than traditional sorbents.

This table provides a general comparison. The optimal sorbent should be determined experimentally for your specific sample matrix.

Advanced Electrode Materials

Modifying the working electrode surface can significantly enhance the selectivity and sensitivity of SMM detection, thereby reducing the impact of interferences.

Molecularly Imprinted Polymers (MIPs)

MIPs are synthetic polymers with custom-made recognition sites that are complementary in shape, size, and functional groups to the target molecule (in this case, SMM). This "lock-and-key" mechanism provides high selectivity.[9][10][11]

Table 2: Performance of a Molecularly Imprinted Polymer (MIP) Sensor for Sulfonylurea Herbicide Detection

Parameter	Value
Linear Range	1.0 x 10⁻⁹ to 1.5 x 10⁻² mol L⁻¹
Limit of Detection (LOD)	1.0 x 10⁻⁷ mol L⁻¹
Imprinting Factor	1.2
Binding Capacity	4.06 ± 0.8 mg g⁻¹

Data adapted from a study on a similar sulfonylurea herbicide, atrazine, using a MIP-based electrochemical sensor.

Experimental Protocols

This section provides detailed methodologies for key experiments related to interference reduction in the electrochemical detection of SMM.

Protocol 1: Sample Preparation of Soil and Water Samples using SPE

This protocol is adapted from the EPA Method for the determination of SMM in soil and water.[8]

Materials:

• Soil or water sample

• Acetonitrile (ACN)

• Deionized water

• Formic acid

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Vacuum manifold for SPE

• Evaporation system (e.g., nitrogen evaporator)

Procedure:

• Extraction from Soil:

  • Weigh 10 g of the soil sample into a centrifuge tube.

  • Add 20 mL of an ACN/water mixture (e.g., 80:20 v/v).

  • Vortex for 1 minute and sonicate for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction with another 20 mL of ACN/water.

  • Combine the supernatants.

• Extraction from Water:

  • Acidify the water sample (e.g., 500 mL) to pH 3 with formic acid.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition the SPE cartridge (e.g., C18, 500 mg) by passing 5 mL of ACN followed by 5 mL of deionized water.

  • Load the extracted sample supernatant (from soil) or the acidified water sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the SMM from the cartridge with 10 mL of ACN.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known volume of the supporting electrolyte for electrochemical analysis.

Protocol 2: Fabrication of a Molecularly Imprinted Polymer (MIP) Electrode for SMM Detection

This protocol provides a general procedure for the fabrication of a MIP-based electrochemical sensor. The specific monomers and cross-linkers may need to be optimized for SMM.

Materials:

• Working electrode (e.g., Glassy Carbon Electrode - GCE)

• Sulfometuron-methyl (template)

• Functional monomer (e.g., methacrylic acid - MAA)

• Cross-linker (e.g., ethylene glycol dimethacrylate - EGDMA)

• Initiator (e.g., azobisisobutyronitrile - AIBN)

• Porogenic solvent (e.g., acetonitrile)

• Polishing materials (alumina slurry)

• Supporting electrolyte

Procedure:

• Electrode Preparation:

  • Polish the GCE surface with alumina slurry to a mirror finish.

  • Rinse with deionized water and ethanol in an ultrasonic bath.

  • Dry the electrode under a nitrogen stream.

• Preparation of the Pre-polymerization Mixture:

  • In a small vial, dissolve the template (SMM) and the functional monomer (MAA) in the porogenic solvent (acetonitrile). The molar ratio of template to monomer is typically optimized (e.g., 1:4).

  • Allow the mixture to stand for a period to allow for the formation of a complex between the template and the monomer.

  • Add the cross-linker (EGDMA) and the initiator (AIBN) to the mixture. The molar ratio of monomer to cross-linker is also a critical parameter to optimize.

  • De-gas the solution with nitrogen for 10-15 minutes to remove dissolved oxygen.

• Polymerization:

  • The polymerization can be initiated by heat or UV irradiation.

  • Drop Coating Method: Drop-cast a small volume of the pre-polymerization mixture onto the prepared GCE surface and allow the solvent to evaporate. Then, initiate polymerization.

  • Electropolymerization: The MIP film can also be directly grown on the electrode surface by applying a specific potential or by cyclic voltammetry in the pre-polymerization solution.

• Template Removal:

  • After polymerization, the template molecule must be removed to create the specific recognition sites.

  • Immerse the MIP-modified electrode in a suitable solvent (e.g., a mixture of methanol and acetic acid) and sonicate or stir for an extended period to extract the SMM template.

  • Wash the electrode thoroughly with deionized water.

• Electrochemical Characterization and Measurement:

  • The successful fabrication of the MIP sensor can be confirmed using techniques like cyclic voltammetry (CV) or electrochemical impedance spectroscopy (EIS) in the presence of a redox probe.

  • For SMM detection, the MIP-modified electrode is incubated in the sample solution, and the electrochemical response is measured using a suitable voltammetric technique (e.g., differential pulse voltammetry - DPV).

Visualizing Workflows and Mechanisms

To better understand the processes involved in interference reduction and electrochemical detection, the following diagrams illustrate the key workflows and logical relationships.

Caption: Experimental workflow for the electrochemical detection of Sulfometuron-methyl.

Caption: Strategies to mitigate interferences in SMM electrochemical detection.

References

• 1. epa.gov [epa.gov]
• 2. "Analysis of the Herbicides Chlorsulfuron, Sulfometuron Methyl and Mets" by Fei-Wen Mao [openprairie.sdstate.edu]
• 3. wsdot.wa.gov [wsdot.wa.gov]
• 4. assets.nationbuilder.com [assets.nationbuilder.com]
• 5. mass.gov [mass.gov]
• 6. Enzymatic Laser-Induced Graphene Biosensor for Electrochemical Sensing of the Herbicide Glyphosate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sulfometuron-methyl | C15H16N4O5S | CID 52997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. Molecularly Imprinted Polymers (MIPs) in Sensors for Environmental and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Enhancing the Reproducibility of Bioassays for Sulfometuron-methyl

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the reproducibility of bioassays for the herbicide Sulfometuron-methyl.

I. Troubleshooting Guides

This section addresses specific issues that may be encountered during bioassay experiments for Sulfometuron-methyl.

1. Issue: High Variability in Bioassay Results

Question: We are observing significant variability in our bioassay results between replicates and experiments. What are the potential causes and solutions?

Answer: High variability in bioassay results for Sulfometuron-methyl can stem from several factors, primarily related to the soil matrix and environmental conditions. Sulfonylurea herbicides like Sulfometuron-methyl are highly influenced by soil properties.[1][2]

Key Factors and Solutions:

• Soil pH: The pH of your soil matrix is a critical factor. Sulfometuron-methyl is a weak acid (pKa 5.2), and its adsorption to soil particles is pH-dependent.[3] In acidic soils (lower pH), the herbicide is more strongly adsorbed, reducing its bioavailability and thus its phytotoxic effect. Conversely, in alkaline soils (higher pH), it is more available in the soil solution, leading to greater phytotoxicity.[2][3]

  • Solution: Standardize the pH of your soil or substrate for all experiments. If using field soil, measure and record the pH for each batch. Consider using a buffered artificial soil matrix to minimize pH fluctuations.

• Soil Organic Matter: Organic matter content significantly impacts the bioavailability of Sulfometuron-methyl. Higher organic matter content leads to increased adsorption of the herbicide, making it less available to the indicator plants and potentially masking its true concentration.[4]

  • Solution: Characterize the organic matter content of your soil. For enhanced consistency, use a standardized soil with a known and consistent organic matter percentage. If using varied soil samples, quantify and report the organic matter for each to better interpret the results.

• Inconsistent Environmental Conditions: Variations in temperature, light intensity, and watering can affect plant growth and their sensitivity to herbicides.

  • Solution: Conduct bioassays in a controlled environment (growth chamber or greenhouse) with consistent temperature, light cycles, and watering protocols. Ensure uniform conditions for all replicates.

2. Issue: Poor or No Response of Indicator Plants to Known Herbicide Concentrations

Question: Our indicator plants are not showing the expected dose-dependent response, even at concentrations that should be phytotoxic. What could be wrong?

Answer: A lack of response in indicator plants can be due to several factors, ranging from the choice of plant species to issues with the experimental setup.

Potential Causes and Solutions:

• Indicator Plant Selection: The chosen plant species may not be sufficiently sensitive to Sulfometuron-methyl.

  • Solution: Utilize highly sensitive indicator species. For Sulfonylurea herbicides, species like lentil (Lens culinaris) and turnip (Brassica rapa) are recommended due to their high sensitivity.[1]

• Herbicide Degradation: Sulfometuron-methyl can degrade under certain conditions, leading to a loss of activity.

  • Solution: Prepare fresh herbicide stock solutions for each experiment. Store stock solutions properly, protected from light and at the recommended temperature. Be mindful of the potential for microbial degradation in non-sterile soil over the course of the bioassay.

• Sub-optimal Growth Conditions: If the indicator plants are stressed due to poor growth conditions, their response to the herbicide may be altered.

  • Solution: Ensure optimal growth conditions for your indicator plants, including appropriate temperature, light, and nutrients. Healthy, vigorously growing plants will provide a more consistent and reproducible response to the herbicide.

3. Issue: Inconsistent Germination of Indicator Plant Seeds

Question: We are experiencing inconsistent seed germination in our control and treated pots, making it difficult to assess the herbicide's effect. What should we do?

Answer: Inconsistent germination can confound bioassay results. This issue can be addressed by pre-germinating your seeds.

Solution:

• Pre-germination of Seeds: Instead of sowing seeds directly into the treated soil, pre-germinate them in a neutral medium like agar or filter paper. Once the radicles have emerged, select uniformly germinated seedlings for transplantation into the bioassay pots. This ensures that any observed effects are due to the herbicide and not to poor seed viability or germination. A common practice is to measure the radicle length after a set period of growth in the treated soil.[1]

II. Frequently Asked Questions (FAQs)

What is the mechanism of action of Sulfometuron-methyl?

Sulfometuron-methyl is a member of the sulfonylurea class of herbicides. Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[5] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. By blocking this pathway, Sulfometuron-methyl halts cell division and plant growth, leading to the death of susceptible plants.

Which plant species are most sensitive to Sulfometuron-methyl for bioassay purposes?

For reliable and sensitive bioassays, it is recommended to use plant species known for their high susceptibility to sulfonylurea herbicides. Commonly used and effective indicator species include:

• Lentil (Lens culinaris): The inhibition of root growth is a sensitive endpoint.[1]

• Turnip (Brassica rapa): Fresh weight reduction is a reliable measure of phytotoxicity.[1]

• Other sensitive species include tomato, cucumber, and spinach.[6][7]

How long does a typical Sulfometuron-methyl bioassay take?

The duration of the bioassay depends on the chosen indicator species and the endpoint being measured.

• For a lentil root inhibition assay, results can often be obtained within 6 days of incubation.[1]

• A turnip fresh weight bioassay typically requires about 10 days to observe significant differences.[1]

• General soil bioassays observing overall plant health may take up to three weeks.[6][7]

Can I use a bioassay to quantify the concentration of Sulfometuron-methyl in a soil sample?

Yes, a quantitative bioassay can be used to estimate the concentration of Sulfometuron-methyl. This is achieved by creating a standard dose-response curve with known concentrations of the herbicide in a clean, standardized soil or substrate. The response of the indicator plants grown in the unknown soil sample is then compared to this standard curve to estimate the herbicide concentration.

What are the typical symptoms of Sulfometuron-methyl injury in sensitive plants?

Symptoms of Sulfometuron-methyl phytotoxicity are characteristic of ALS-inhibiting herbicides and include:

• Stunting of overall growth.

• Yellowing (chlorosis) of new growth.

• Inhibition of root development, leading to shortened and thickened roots.

• Eventual plant death at higher concentrations.[7]

III. Quantitative Data Summary

Table 1: Effect of Soil pH on the Adsorption of Sulfometuron-methyl

Soil pH	Adsorption Coefficient (Kd)	Bioavailability
5.0	2.0	Lower
6.0	0.8	Moderate
7.0	0.3	Higher
Data from a study on a low organic matter (1%) soil.[3]

Table 2: ED50 Values of Sulfometuron-methyl for Turnip (Brassica rapa) in Different Substrates

Substrate	ED50 (µg/L)
Vermiculite (non-sorptive)	0.12
Horotiu sandy loam	Higher than vermiculite
This table illustrates the impact of soil type on the effective dose of Sulfometuron-methyl.[1]

IV. Experimental Protocols

1. Lentil (Lens culinaris) Root Growth Inhibition Bioassay

This protocol is adapted from methodologies for sulfonylurea herbicide bioassays.[1]

Materials:

• Lentil seeds (Lens culinaris cv. Laird)

• Test soil and control (herbicide-free) soil

• Plastic cups or pots

• Coarse white sand

• Incubator or growth chamber set at 20°C

Procedure:

• Seed Pre-germination: Place lentil seeds on moist filter paper in a petri dish and allow them to germinate in the dark until the radicles are approximately 2-3 mm long.

• Preparation of Bioassay Units: Fill plastic cups with 250 g of coarse white sand.

• Soil Extract Preparation (for quantifying residues):

  • Extract 20 g of the test soil with methanol.

  • Reconstitute the extract in 5 mM CaCl2 solution.

• Application of Herbicide/Extract: Add 20 mL of the prepared soil extract or a known concentration of Sulfometuron-methyl standard solution to each cup of sand. For qualitative assays, you can directly use the test soil mixed with sand.

• Planting: Carefully place seven pre-germinated lentil seeds in each cup.

• Incubation: Cover the cups with plastic bags to prevent evaporation and incubate them for 6 days at 20°C.

• Measurement: After the incubation period, carefully remove the seedlings and measure the length of the primary root.

• Data Analysis: Calculate the percent root growth inhibition relative to the control. For quantitative analysis, plot a dose-response curve and determine the ED50 value.

2. Turnip (Brassica rapa) Fresh Weight Bioassay

This protocol is based on a described bioassay for sulfonylurea herbicides.[1]

Materials:

• Turnip seeds (Brassica rapa)

• Test soil and control (herbicide-free) soil or vermiculite

• Pots (e.g., 10 cm diameter)

• Growth chamber or greenhouse with controlled conditions

Procedure:

• Preparation of Bioassay Units: Fill pots with the test soil, control soil, or vermiculite spiked with known concentrations of Sulfometuron-methyl.

• Sowing: Sow a standardized number of turnip seeds (e.g., 10-15) in each pot at a shallow depth.

• Growth Conditions: Place the pots in a growth chamber or greenhouse with controlled temperature, light, and humidity. Water the plants as needed, ensuring consistent moisture levels across all pots.

• Growth Period: Allow the plants to grow for 10 days.

• Harvesting and Measurement: After 10 days, carefully harvest the above-ground biomass from each pot. Gently wash off any soil particles.

• Fresh Weight Determination: Blot the harvested plants dry and immediately record the fresh weight.

• Data Analysis: Calculate the percent reduction in fresh weight compared to the control. For quantitative analysis, generate a dose-response curve to determine the ED50 value.

V. Visualizations

Caption: General workflow for a Sulfometuron-methyl bioassay.

Caption: A logical flow for troubleshooting common bioassay issues.

Caption: The mode of action of Sulfometuron-methyl.

References

• 1. researchgate.net [researchgate.net]
• 2. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 3. mass.gov [mass.gov]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. analyzeseeds.com [analyzeseeds.com]
• 6. Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk | Wheat & Small Grains | Washington State University [smallgrains.wsu.edu]
• 7. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Cross-Validation of HPLC and Bioassay for Sulfometuron-methyl in Soil

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and bioassay methods for the quantification of the herbicide Sulfometuron-methyl in soil. The following sections detail the experimental protocols for each method, present a comparative analysis of their performance based on experimental data, and include visualizations to clarify the workflows and their interrelation.

Introduction

Sulfometuron-methyl is a potent sulfonylurea herbicide widely used for broad-spectrum weed control. Monitoring its concentration in soil is crucial to assess its environmental fate, persistence, and potential impact on subsequent crops. Both chemical (HPLC) and biological (bioassay) methods are employed for this purpose. HPLC offers high specificity and quantification of the parent compound, while bioassays measure the phytotoxic effect of the herbicide and its biologically active metabolites. Cross-validation of these two methods is essential for a comprehensive understanding of sulfometuron-methyl's behavior in the soil environment.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

The following protocol is based on the U.S. Environmental Protection Agency (EPA) method for the determination of sulfometuron-methyl residues in soil.[1]

1. Sample Preparation and Extraction:

• Soil Sampling: Collect representative soil samples from the area of interest. Homogenize the soil, for example, by mixing with dry ice.[1]

• Extraction:

  • A 5.0 to 10.0-gram soil sample is subjected to supercritical fluid extraction (SFE) with CO2 modified with an 80% acetonitrile / 20% water mixture.[1]

  • The extract is dissolved in a bicarbonate buffer (pH 10) and washed with chloroform.[1]

  • After acidification, the residues are extracted into toluene.[1]

• Cleanup:

  • The toluene is evaporated, and the residue is transferred to a basic alumina solid-phase extraction (SPE) cartridge.[1]

  • The cartridge is eluted with a solution of 2% glacial acetic acid in dichloromethane. This eluate is then evaporated to dryness.[1]

  • The final residue is reconstituted in a solution of 10% acetonitrile and 90% water for HPLC analysis.[1]

2. HPLC Instrumentation and Conditions:

• Technique: Multi-dimensional HPLC with column-switching ("heart-cut") is utilized for enhanced separation.[1]

• Column: Reversed-phase HPLC columns are used.[1]

• Mobile Phase: A gradient of acetonitrile and water is typically employed.

• Detection: UV absorbance is measured at 235 nm.[1]

• Quantitation: The concentration of sulfometuron-methyl is determined by comparing the peak area in the sample chromatogram to a standard curve generated from known concentrations of the herbicide.[1]

Lentil Root Elongation Bioassay

This protocol is a generalized procedure based on methods used for sulfonylurea herbicides.[2][3][4] Lentils are highly sensitive to this class of herbicides.

1. Soil Sample Preparation:

• Air-dry the collected soil samples and sieve them to ensure uniformity.

• Prepare a series of dilutions of the test soil with untreated control soil to assess a range of concentrations.

2. Bioassay Procedure:

• Planting:

  • Fill small pots or petri dishes with the prepared soil samples (including controls).

  • Place a predetermined number of pre-germinated lentil seeds (e.g., 5-10) onto the soil surface in each container.

• Incubation:

  • Incubate the containers in a controlled environment (e.g., a growth chamber) with standardized temperature, light, and humidity for a specified period (typically 7-14 days).

• Data Collection:

  • After the incubation period, carefully remove the seedlings from the soil.

  • Measure the root length of each seedling.

• Analysis:

  • Calculate the average root length for each soil sample and the control.

  • Express the results as a percentage of root growth inhibition compared to the control.

  • A dose-response curve can be generated by plotting the percent inhibition against the herbicide concentration (if known from parallel HPLC analysis or fortified samples).

Data Presentation: A Comparative Analysis

Table 1: General Method Comparison

Feature	HPLC	Bioassay
Principle	Chemical separation and quantification of the parent molecule.	Measures the biological effect (phytotoxicity) on a sensitive plant species.
Specificity	High for the parent compound. May not detect active metabolites.	Responds to the parent compound and its phytotoxic metabolites.
Sensitivity	Dependent on the instrument and method; typically in the low parts per billion (ppb) range.[1]	Often more sensitive than HPLC in detecting phytotoxic levels.[3]
Quantification	Provides a precise concentration of the analyte.	Provides a measure of biological activity, which can be correlated to concentration.
Cost & Complexity	High initial investment and operational costs; requires skilled personnel.	Relatively low cost and simpler to perform.[5]
Time	Sample preparation can be lengthy, but instrumental analysis is rapid.	Requires an incubation period for plant growth (days to weeks).[5]

Table 2: Quantitative Comparison for Metsulfuron-methyl (as a proxy for Sulfometuron-methyl)

Data in this table is for metsulfuron-methyl and is intended to be illustrative of the comparative performance for sulfometuron-methyl.

Parameter	HPLC	Lentil Bioassay	Reference
Limit of Detection	Not detectable at 15 days after application (at 4 g AI/ha).	Detectable up to 30 days after application (at 4 g AI/ha).	[3]
Calculated Half-life	6.3 - 7.8 days	17.5 days	[3]

A study on sulfometuron-methyl did find a good correlation between HPLC results and a corn-root bioassay, though specific quantitative data was not presented.[6]

Mandatory Visualization

Caption: Experimental workflows for HPLC and bioassay analysis of Sulfometuron-methyl in soil.

Caption: Logical relationship of cross-validation between HPLC and bioassay results.

Conclusion

The cross-validation of HPLC and bioassay methods provides a more complete picture of sulfometuron-methyl's presence and potential risk in soil than either method alone.

• HPLC is indispensable for its ability to accurately and specifically quantify the concentration of the parent sulfometuron-methyl compound. This is crucial for regulatory purposes and for understanding the chemical degradation kinetics of the herbicide.[1]

• Bioassays , on the other hand, offer a more ecologically relevant measure of the total phytotoxic activity in the soil, which includes the parent herbicide and any biologically active metabolites.[3][4] Studies on related sulfonylureas have shown that bioassays can be more sensitive in detecting residual herbicide activity that could affect subsequent crops, even when HPLC analysis indicates non-detectable levels of the parent compound.[3]

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. Determination of Two Sulfonylurea Herbicides Residues in Soil Environment Using HPLC and Phytotoxicity of These Herbicides by Lentil Bioassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of metsulfuron-methyl residues in wheat field soil: a comparison of HPLC and bioassay techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]
• 6. datapdf.com [datapdf.com]

Inter-laboratory Analysis of Sulfometuron-methyl in Water: A Comparative Guide

An objective comparison of analytical methodologies for the quantification of Sulfometuron-methyl in aqueous samples, supported by performance data from validation and collaborative studies.

This guide provides a comparative overview of analytical methods for the determination of sulfometuron-methyl in various water matrices. The data presented is compiled from independent laboratory validations and method development studies, offering researchers, scientists, and drug development professionals a comprehensive resource for selecting the appropriate analytical strategy. The performance of different methodologies, primarily high-performance liquid chromatography (HPLC) coupled with various detectors, is evaluated based on key validation parameters.

Performance Data Summary

The following tables summarize the quantitative performance of different analytical methods for the determination of sulfometuron-methyl in water. These results highlight the varying levels of sensitivity and precision achievable with different instrumentation.

Table 1: Method Performance in Drinking, Ground, and Surface Water using HPLC-MS/MS

Parameter	Drinking Water	Ground Water	Surface Water
Limit of Quantitation (LOQ)	0.10 µg/kg	0.10 µg/kg	0.10 µg/kg
Limit of Detection (LOD)	0.03 µg/kg	0.03 µg/kg	0.03 µg/kg
Mean Recovery (0.10 µg/kg)	90-107%	85-112%	93-109%
RSD (0.10 µg/kg)	3.9-12.7%	5.3-15.8%	3.6-11.4%
Mean Recovery (1.0 µg/kg)	93-100%	94-102%	95-101%
RSD (1.0 µg/kg)	2.5-7.6%	2.9-8.1%	2.1-6.5%

Data sourced from an independent laboratory validation of method DuPont-39340.[1]

Table 2: Alternative Method Performance for Sulfometuron-methyl in Water

Analytical Method	Limit of Quantitation (LOQ)	Limit of Detection (LOD)	Matrix
Multi-dimensional HPLC with UV-absorbance detection	0.025 ppb (µg/L)	Not Reported	Water
HPLC with UV or photoconductivity detector	Not Reported	1.0 mg m⁻³ (1.0 µg/L)	Water

Data compiled from various analytical method development studies.[2][3]

Experimental Protocols

Detailed methodologies are crucial for replicating experimental results. The following sections outline the key steps for the analysis of sulfometuron-methyl in water samples based on the validated methods.

1. High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS)

This method is designed for the quantitative determination of sulfometuron-methyl and its degradation products in ground, surface, and drinking water.[1][4]

• Sample Preparation:

  • Measure 20.0 g of the water sample into a 50-mL plastic centrifuge tube.

  • Acidify the sample by adding 1.0 µL of concentrated formic acid.

  • If fortification is required for quality control, add the appropriate standard solution.

  • Cap and shake the samples vigorously.

• Solid Phase Extraction (SPE):

  • Condition Waters Oasis HLB cartridges (1.0g/20-mL) with 20 mL of methanol followed by 20 mL of pH=3 water.[4]

  • Load the prepared water sample onto the SPE cartridge.

  • Elute the analytes from the cartridge using acetonitrile.

• Extract Concentration and Reconstitution:

  • Evaporate the eluate to approximately 2 mL using a flow of nitrogen and a water bath set to 25-30°C.

  • Add 0.5 mL of 0.01 M aqueous ammonium acetate and continue evaporating until only the aqueous phase remains.

  • Dilute the final extract to 1.0 mL with 0.01 M aqueous ammonium acetate and mix thoroughly.

• Chromatography and Detection:

  • Transfer an aliquot of the final extract into an auto-sampler vial using a syringe filter.

  • Analyze the extract using reversed-phase HPLC coupled with a mass spectrometer (e.g., AB Sciex Triple Quad 5500 MS).[1]

  • Identify and quantify analytes using two ion transitions: a quantitation ion and a confirmation ion.

2. Multi-dimensional HPLC with UV Absorbance Detection

This method provides a highly sensitive and practical alternative for the determination of sulfometuron-methyl residues in water.[3]

• Sample Preparation and SPE:

  • Acidify 50.0-400.0 g of the water sample.

  • Transfer the sulfometuron-methyl residues to a "C2" (ethyl-derivatized silica) solid-phase extraction cartridge.

  • Elute the cartridge with ethyl acetate.

• Solvent Evaporation and Reconstitution:

  • Evaporate the ethyl acetate eluate to dryness.

  • Reconstitute the sample in 10% acetonitrile/90% water.

• Chromatography and Detection:

  • Determine the sulfometuron-methyl concentrations using multi-dimensional HPLC ("heart cut" column-switching) with reversed-phase conditions.

  • Detect the analyte using UV-absorbance at 235 nm.

Visualizing the Inter-laboratory Study Workflow

The following diagram illustrates the typical workflow of an inter-laboratory study for the analysis of sulfometuron-methyl in water, from the initial preparation of test materials to the final evaluation of laboratory performance.

Caption: Workflow of an inter-laboratory proficiency test for sulfometuron-methyl analysis in water.

References

• 1. epa.gov [epa.gov]
• 2. srs.fs.usda.gov [srs.fs.usda.gov]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. epa.gov [epa.gov]

A Comparative Analysis of the Efficacy of Sulfometuron-methyl and Other Sulfonylurea Herbicides

This guide provides a detailed comparison of the herbicidal efficacy of Sulfometuron-methyl with other members of the sulfonylurea class. It is intended for researchers, scientists, and professionals in drug development, offering an objective analysis supported by experimental data to aid in the selection and application of these herbicides.

Introduction to Sulfonylurea Herbicides

Sulfonylurea herbicides are a class of systemic compounds widely used for the control of broadleaf weeds and some grasses.[1] Their primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2] This enzyme is essential for the biosynthesis of branched-chain amino acids—valine, leucine, and isoleucine—which are critical for protein synthesis and plant growth.[2][3] By blocking this pathway, sulfonylureas halt cell division and ultimately lead to plant death.[1] Sulfometuron-methyl is a potent member of this family, typically used in non-crop areas, industrial sites, and forestry for the management of annual and perennial weeds.[1][4]

Mode of Action: Acetolactate Synthase (ALS) Inhibition

The herbicidal activity of all sulfonylureas, including Sulfometuron-methyl, stems from their ability to specifically target and inhibit the ALS enzyme in susceptible plants. This targeted action is highly effective at very low application rates.

Sulfonylurea herbicides block the ALS enzyme, halting essential amino acid production.

Comparative Efficacy and Performance Data

The efficacy of sulfonylurea herbicides can vary significantly based on the specific compound, application rate, target weed species, and environmental conditions.

Table 1: Comparative Weed Control Efficacy

This table summarizes the performance of Sulfometuron-methyl and other sulfonylureas against various weed species, as documented in field trials.

Herbicide/Mixture	Application Rate (a.i.)	Target Weeds	Efficacy (% Weed Control/Reduction)	Source(s)
Sulfometuron-methyl	0.25 lb/acre	Honeysuckle, Blackberry	More effective than Hexazinone	[5]
Metsulfuron-methyl	10 g/ha	Dicotyledonous weeds	74-76%	[6]
Metsulfuron-methyl + Tribenuron-methyl	12 g/ha	Dicotyledonous weeds	74-76%	[6]
Metsulfuron-methyl + Sulfosulfuron	36 g/ha	Mixed weed flora in wheat	97.6 - 98.6% reduction in weed dry matter	[7]
Tribenuron-methyl + Florasulam	30 g/ha	Mixed weed flora	64-69% reduction in weed mass	[6]
Chlorsulfuron	Not Specified	General weeds	Potent activity, similar to Sulfometuron-methyl	[8][9]

Table 2: Crop and Plant Tolerance

Crop or desired plant tolerance is a critical factor in the selective application of herbicides. Sulfonylureas exhibit a range of phytotoxicity depending on the plant species.

Herbicide	Application Rate (a.i.)	Plant/Crop	Observed Effect	Source(s)
Sulfometuron-methyl	0.5 lb/acre	Loblolly Pine	Damage observed, lack of growth response	[5]
Metsulfuron-methyl	2.4 g/ha (pre-sowing)	STS Soybean	Tolerant	[10]
Metsulfuron-methyl	2.4 g/ha (pre-sowing)	Non-STS Soybean	Affected initial development	[10]
Flazasulfuron	Not Specified	Bermudagrass	Most injurious and delayed transition among tested SUs	[11]
Chlorsulfuron	Not Specified	Cherry Trees	Reduces fruit production at minute exposure levels	[9]

Table 3: Environmental Fate and Persistence

The environmental persistence of sulfonylureas influences their potential for long-term weed control and the risk of carryover injury to subsequent crops. Their degradation is highly dependent on soil properties and climate.[8][12]

Herbicide	Soil Half-Life (DT50)	Key Environmental Factors	Notes	Source(s)
Sulfometuron-methyl	~30-33 days (in soil)	Acidic soil conditions contribute to faster dissipation.	Can persist for over a year in some conditions.	[9][13]
Metsulfuron-methyl	Varies widely	Soil pH, moisture, and temperature are critical.	Persistent, with a recommended 60-day safety interval before sowing soybeans.	[8][10][14]
Chlorsulfuron	Varies; can be long	Soil pH, moisture, and temperature.	Persisted slightly longer than metsulfuron in one study. Known for carryover potential.	[8][12][14]

Experimental Protocols for Efficacy Assessment

The data presented in this guide are derived from structured field experiments. A standardized protocol is crucial for the reliable evaluation of herbicide performance.

General Methodology for Herbicide Efficacy Trials

• Site Selection: Trials should be conducted across multiple seasons and in different bioclimatic regions with varied soil types to ensure robust data.[15]

• Experimental Design: A randomized complete block design with a minimum of four replications is standard.[16] Each treated plot should have an adjacent untreated control area for comparison.[15]

• Treatments:

  • Control: A weedy check (no herbicide) and/or a hand-weeded control.[7][15]

  • Test Herbicides: Applied at a range of rates, including the proposed label rate and multiples (e.g., 2x) to assess crop phytotoxicity.[17]

  • Standard: A currently recommended herbicide for the target weeds is often included for comparison.[15]

• Application: Herbicides are applied at specific crop and weed growth stages (e.g., post-emergence).[17] Application methods and equipment must be calibrated and consistent.

• Data Collection & Assessment:

  • Weed Control Efficacy: Assessed visually (e.g., on a 0-100% scale) or by quantitative measures like weed density and dry biomass at set intervals after application.[7][17]

  • Crop Tolerance/Phytotoxicity: Visual injury ratings (e.g., discoloration, stunting) are recorded.

  • Yield: Crop yield is measured at harvest to determine the ultimate impact of the weed control treatment.[7]

• Statistical Analysis: Data are subjected to statistical analysis (e.g., ANOVA) to determine significant differences between treatments.[10]

Workflow for a Typical Herbicide Efficacy Trial

Standard workflow for conducting herbicide efficacy and crop tolerance trials.

Conclusion

Sulfometuron-methyl is a highly effective sulfonylurea herbicide, particularly for broad-spectrum weed control in non-agricultural and forestry settings.[1][4] Its efficacy is comparable to other potent sulfonylureas like chlorsulfuron. When compared to herbicides like metsulfuron-methyl, the choice often depends on the target weed spectrum, desired crop selectivity, and concerns about soil persistence. For instance, mixtures containing metsulfuron-methyl have demonstrated excellent efficacy in wheat, while sulfometuron-methyl has shown superior control of specific woody vines compared to other chemicals in forestry.[5][7]

The primary considerations for selecting a sulfonylurea herbicide include:

• Target Weed Spectrum: Different sulfonylureas have varying levels of activity on specific weeds.[6]

• Crop Safety: The tolerance of the desired crop is paramount, with specialized varieties (e.g., STS soybeans) offering broader application windows for certain sulfonylureas.[10]

• Environmental Persistence: The potential for soil residue to affect subsequent crops (carryover) is a significant factor, with herbicides like chlorsulfuron and metsulfuron known for their persistence.[8][14]

Ultimately, the selection of Sulfometuron-methyl or an alternative sulfonylurea requires a careful review of efficacy data against the target weeds, crop tolerance, and the specific environmental and agricultural context of the application.

References

• 1. chemicalwarehouse.com [chemicalwarehouse.com]
• 2. Sulfometuron methyl - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Sulfometuron-methyl (Ref: DPX T5648) [sitem.herts.ac.uk]
• 5. srs.fs.usda.gov [srs.fs.usda.gov]
• 6. bio-conferences.org [bio-conferences.org]
• 7. uludag.edu.tr [uludag.edu.tr]
• 8. "Analysis of the Herbicides Chlorsulfuron, Sulfometuron Methyl and Mets" by Fei-Wen Mao [openprairie.sdstate.edu]
• 9. assets.nationbuilder.com [assets.nationbuilder.com]
• 10. The residual effect of metsulfuron on soybean tolerant and non-tolerant to sulfonylureas [scielo.org.co]
• 11. Comparison of Sulfonylurea Herbicides in Turf for Spring Transition [arizona.aws.openrepository.com]
• 12. openprairie.sdstate.edu [openprairie.sdstate.edu]
• 13. srs.fs.usda.gov [srs.fs.usda.gov]
• 14. ars.usda.gov [ars.usda.gov]
• 15. nda.gov.za [nda.gov.za]
• 16. mdpi.com [mdpi.com]
• 17. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

Soil Persistence of Sulfometuron-methyl vs. Metsulfuron-methyl: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the soil persistence of two widely used sulfonylurea herbicides: sulfometuron-methyl and metsulfuron-methyl. Understanding the environmental fate of these compounds is critical for assessing their long-term impact, developing effective weed management strategies, and ensuring environmental safety. This document summarizes key experimental data on their degradation kinetics, outlines the methodologies used in these studies, and visualizes their degradation pathways.

Executive Summary

Both sulfometuron-methyl and metsulfuron-methyl are subject to degradation in the soil through chemical hydrolysis and microbial metabolism. Their persistence, often measured by the half-life (DT50), is highly variable and influenced by a combination of soil properties and environmental conditions. Generally, acidic soils, higher temperatures, and increased soil moisture accelerate the degradation of both compounds. However, subtle differences in their chemical structures can lead to variations in their persistence under specific conditions.

Quantitative Data Comparison

The following tables summarize the reported soil half-lives for sulfometuron-methyl and metsulfuron-methyl from various studies. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions across different studies.

Table 1: Soil Half-Life (DT50) of Sulfometuron-methyl

Soil Type/Conditions	pH	Temperature (°C)	Half-Life (days)	Reference
Field Study (USA)	Neutral	Field Conditions	12 - 25	[1]
Field Study	Not Specified	Field Conditions	20 - 28	[2]
Aqueous Medium	5.0	45	0.4	[1]
Aqueous Medium	7.0	45	6	[1]
Loamy Sand (Lab)	7.7	20	29	[3]
Silt Loam (Lab)	7.2	20	2.2 - 3.0	[3]

Table 2: Soil Half-Life (DT50) of Metsulfuron-methyl

Soil Type/Conditions	pH	Temperature (°C)	Half-Life (days)	Reference
Oil Palm Plantation (Field)	Not Specified	Field Conditions	6.3 - 7.9	[4]
Non-sterile Soil (Lab)	Not Specified	Not Specified	13	[5]
Sterile Soil (Lab)	Not Specified	Not Specified	31	[5]
Aqueous Medium	5.0	45	2.1	[1]
Aqueous Medium	7.0	45	33	[1]
Loamy Silt (Lab)	Not Specified	10	~17	[6]
Batch Experiment (Lab)	Not Specified	10	66	[6]
General Field Range	Not Specified	Field Conditions	14 - 180 (typical 30)	[2]

Factors Influencing Persistence

The persistence of both herbicides is governed by a complex interplay of factors:

• Soil pH: This is a critical factor. Both herbicides are more rapidly hydrolyzed under acidic conditions (low pH).[5][7] As the pH increases towards neutral and alkaline conditions, chemical hydrolysis slows significantly, and microbial degradation becomes the more dominant dissipation pathway.[7][8]

• Microbial Activity: Soil microorganisms play a crucial role in the degradation of both sulfometuron-methyl and metsulfuron-methyl.[5][8] Conditions that favor microbial growth, such as adequate moisture, warm temperatures, and sufficient organic matter, generally lead to faster breakdown.

• Soil Moisture: Higher soil moisture content generally enhances both chemical hydrolysis and microbial degradation, leading to shorter persistence for both compounds.[7]

• Temperature: Increased temperatures accelerate the rates of both chemical and microbial degradation processes for both herbicides.[7]

• Soil Organic Matter: Organic matter can influence the availability of the herbicides for degradation through adsorption. Increased organic matter can sometimes lead to greater adsorption, potentially reducing the amount of herbicide available in the soil solution for immediate degradation.

Degradation Pathways

The primary degradation mechanism for both sulfometuron-methyl and metsulfuron-methyl involves the cleavage of the sulfonylurea bridge. This is followed by further transformation of the resulting phenyl and pyrimidine/triazine moieties.

Caption: Generalized degradation pathways of Sulfometuron-methyl and Metsulfuron-methyl in soil.

Experimental Protocols

The determination of herbicide persistence in soil typically involves laboratory incubation studies or field dissipation studies. A general workflow for a laboratory-based soil persistence study is outlined below.

Caption: A typical experimental workflow for determining herbicide persistence in soil.

Detailed Methodological Considerations:

• Soil Collection and Characterization: Soil should be collected from the desired location and characterized for properties such as texture (sand, silt, clay content), organic matter content, pH, and microbial biomass.

• Herbicide Application: The analytical standards of sulfometuron-methyl and metsulfuron-methyl are applied to the soil samples at a known concentration.

• Incubation: The treated soil samples are incubated under controlled conditions of temperature and moisture. Samples are typically collected at various time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90 days).

• Extraction: The herbicide residues are extracted from the soil samples using an appropriate organic solvent or solvent mixture. For sulfonylureas, a common extraction solvent is a mixture of acetonitrile and water.[9] Supercritical fluid extraction (SFE) has also been utilized.[8]

• Cleanup: The extracts are often "cleaned up" to remove interfering substances from the soil matrix before analysis. Solid-phase extraction (SPE) is a common technique for this purpose.[10]

• Analytical Determination: The concentration of the herbicide in the cleaned extracts is determined using a sensitive analytical technique, most commonly High-Performance Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS).[11] This method provides high selectivity and sensitivity for detecting low concentrations of the herbicides and their metabolites.

• Data Analysis: The concentration of the herbicide remaining at each time point is used to calculate the rate of degradation. This data is often fitted to a kinetic model (e.g., first-order kinetics) to determine the half-life (DT50) of the herbicide in the soil.

Logical Relationships in Persistence Assessment

The overall persistence of a herbicide in the soil is a result of the interplay between its chemical properties, the soil environment, and climatic factors.

Caption: Interacting factors that determine the soil persistence of a herbicide.

Conclusion

Both sulfometuron-methyl and metsulfuron-methyl exhibit variable but generally moderate persistence in the soil. Their degradation is significantly influenced by soil pH, microbial activity, temperature, and moisture. While both herbicides share similar degradation mechanisms, their specific half-lives can differ depending on the environmental context. For researchers and professionals in drug development, a thorough understanding of these factors is essential for predicting the environmental behavior of these and similar compounds. The experimental protocols and analytical methods described provide a framework for conducting reliable soil persistence studies.

References

• 1. scielo.br [scielo.br]
• 2. Laboratory simulated dissipation of metsulfuron methyl and chlorimuron ethyl in soils and their residual fate in rice, wheat and soybean at harvest - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Decelerated degradation of a sulfonylurea herbicide in four fungicide-treated soils - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D1VA00021G [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Degradation of Triazine-2-14C Metsulfuron–Methyl in Soil from an Oil Palm Plantation | PLOS One [journals.plos.org]
• 6. nre.tas.gov.au [nre.tas.gov.au]
• 7. researchgate.net [researchgate.net]
• 8. openprairie.sdstate.edu [openprairie.sdstate.edu]
• 9. Hydrolysis of sulfonylurea herbicides in soils and aqueous solutions: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 11. lcms.cz [lcms.cz]

A comparative study of the environmental impact of Sulfometuron-methyl and glyphosate

A detailed guide for researchers, scientists, and drug development professionals on the environmental fate and ecotoxicological effects of two widely used herbicides.

This guide provides a comprehensive comparison of the environmental impact of sulfometuron-methyl, a sulfonylurea herbicide, and glyphosate, a phosphonate herbicide. The information presented is based on a thorough review of publicly available scientific literature and regulatory documents. Quantitative data is summarized in comparative tables, and detailed experimental protocols for key studies are provided to aid in the understanding and replication of research.

Executive Summary

Sulfometuron-methyl and glyphosate are both broad-spectrum herbicides used extensively in agriculture and land management. However, they differ significantly in their chemical properties, mode of action, and, consequently, their environmental impact. Glyphosate is known for its strong adsorption to soil particles and rapid biodegradation, while sulfometuron-methyl exhibits higher mobility in certain soil types and can persist under specific environmental conditions. Their toxicity profiles also vary across different non-target organisms. This guide aims to provide an objective, data-driven comparison to inform risk assessments and the development of more environmentally benign weed management strategies.

Physicochemical Properties

A fundamental understanding of the chemical and physical properties of sulfometuron-methyl and glyphosate is crucial for predicting their environmental behavior.

Property	Sulfometuron-methyl	Glyphosate
Chemical Class	Sulfonylurea	Organophosphonate
Water Solubility	pH dependent: 10 mg/L (pH 5), 300 mg/L (pH 7)	12 g/L at 25°C
Vapor Pressure	4.8 x 10⁻⁹ mPa at 25°C	1.31 x 10⁻⁵ mPa at 25°C
Log Kow (Octanol-Water Partition Coefficient)	pH dependent: 1.02 (pH 5), -0.46 (pH 7)	-3.2 at 20°C
pKa	5.2	0.8, 2.3, 5.9, 10.9

Mechanism of Action

The differing modes of action of these two herbicides are key to their selectivity and their potential impact on non-target organisms.

Sulfometuron-methyl: Inhibition of Acetolactate Synthase (ALS)

Sulfometuron-methyl belongs to the sulfonylurea class of herbicides, which inhibit the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1] This enzyme is critical for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants and microorganisms.[2][3] The inhibition of ALS leads to a cessation of cell division and plant growth.

Figure 1. Sulfometuron-methyl's inhibition of the Acetolactate Synthase (ALS) pathway.

Glyphosate: Inhibition of the Shikimate Pathway

Glyphosate's herbicidal activity stems from its inhibition of the enzyme 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase in the shikimate pathway.[4][5] This pathway is essential for the synthesis of aromatic amino acids (tyrosine, phenylalanine, and tryptophan) in plants and some microorganisms.[6] The shikimate pathway is not present in animals, which is a primary reason for glyphosate's lower direct toxicity to them.[6]

Figure 2. Glyphosate's inhibition of the Shikimate Pathway.

Environmental Fate

The persistence, mobility, and degradation of these herbicides in the environment are critical factors determining their potential for long-term impact and contamination of non-target areas.

Soil Persistence and Degradation

The half-life (DT50) of a herbicide in soil is a measure of its persistence. This can vary significantly based on soil type, temperature, moisture, and microbial activity.

Herbicide	Typical Soil Half-life (DT50)	Primary Degradation Mechanism
Sulfometuron-methyl	20 - 28 days[7]	Microbial degradation and chemical hydrolysis
Glyphosate	2 - 174 days (median 30 days)	Microbial degradation

Experimental Protocol: Soil Degradation Study (Adapted from OECD Guideline 307)

Figure 3. Experimental workflow for a soil degradation study.

A detailed protocol for a soil degradation study involves treating soil samples with the herbicide and incubating them under controlled laboratory conditions.[2] Samples are taken at various time points to measure the concentration of the parent compound and its degradation products, allowing for the calculation of the herbicide's half-life.

Mobility and Leaching Potential

The mobility of a herbicide in soil determines its potential to leach into groundwater. This is influenced by its water solubility and its tendency to adsorb to soil particles.

Herbicide	Soil Adsorption Coefficient (Koc)	Leaching Potential
Sulfometuron-methyl	150 - 500 mL/g	Moderate to High, especially in sandy soils with low organic matter.[8]
Glyphosate	5,000 - 1,000,000 mL/g	Low, due to strong adsorption to soil particles. However, leaching can occur through preferential flow paths.[9]

Experimental Protocol: Soil Column Leaching Study (Adapted from OECD Guideline 106)

This protocol assesses the leaching potential of a herbicide by applying it to the top of a soil column and then simulating rainfall. The leachate is collected and analyzed for the presence of the herbicide.

Figure 4. Workflow for a soil column leaching study.

Ecotoxicity

The toxicity of herbicides to non-target organisms is a primary concern for their environmental impact.

Aquatic Ecotoxicity

The following table summarizes the acute toxicity of sulfometuron-methyl and glyphosate to various aquatic organisms.

Organism	Endpoint (LC50/EC50)	Sulfometuron-methyl (mg/L)	Glyphosate (mg/L)
Fish (Rainbow Trout)	96-hr LC50	>150	10 - 100
Aquatic Invertebrate (Daphnia magna)	48-hr EC50	>12.5[7]	21.34 - 780[10][11]
Algae (Pseudokirchneriella subcapitata)	72-hr EC50	0.005 - 0.025	1.2 - 7.6

Experimental Protocol: Algal Growth Inhibition Test (Adapted from OECD Guideline 201)

This test exposes a population of algae to different concentrations of the herbicide for 72 hours.[4][5][6][12] The inhibition of algal growth is measured to determine the EC50 value.

Figure 5. Workflow for an algal growth inhibition toxicity test.

Terrestrial Ecotoxicity

Organism	Endpoint (LD50/LC50)	Sulfometuron-methyl	Glyphosate
Mammal (Rat, oral)	LD50 (mg/kg bw)	>5,000[7]	>5,000
Bird (Bobwhite Quail, dietary)	LC50 (ppm)	>5,000	>4,640
Honeybee (contact)	LD50 (µ g/bee )	>100	>100

Impact on Soil Microbial Communities

The effects of these herbicides on soil microorganisms, which are vital for soil health and nutrient cycling, are an important aspect of their environmental impact. Studies have shown that both herbicides can alter the composition and activity of soil microbial communities, although the extent and nature of these changes can vary depending on the specific herbicide, soil type, and application rate. Some studies suggest that glyphosate may have a more pronounced short-term impact on certain microbial groups.[13] However, other research indicates that these effects are often transient.[14] The impact of sulfonylurea herbicides like sulfometuron-methyl on soil microbial biomass and activity has also been documented, with some studies showing detrimental effects at higher application rates.[8][15]

Impact on Non-Target Plants

Both herbicides can cause damage to non-target plants through spray drift or runoff. Sulfometuron-methyl is particularly potent against broadleaf plants, even at very low concentrations.[1] Glyphosate, being a non-selective herbicide, can damage or kill most green plants it comes into contact with. Studies have shown that even sub-lethal doses of these herbicides can negatively affect the growth and reproduction of non-target plant species.[16][17]

Conclusion

This comparative guide highlights the distinct environmental profiles of sulfometuron-methyl and glyphosate.

• Sulfometuron-methyl is characterized by its high potency against target weeds, but also its potential for greater mobility in certain soils and its toxicity to non-target aquatic and terrestrial plants at low concentrations.

• Glyphosate is characterized by its strong binding to soil, leading to lower leaching potential, but its broad-spectrum activity poses a risk to all non-target vegetation from drift.

The choice of herbicide should be based on a thorough risk assessment that considers the specific environmental conditions of the application site, the sensitivity of the surrounding ecosystem, and the potential for off-target movement. Further research conducting direct, side-by-side comparisons of these and other herbicides under standardized conditions is crucial for a more complete understanding of their relative environmental impacts.

References

• 1. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 2. biotecnologiebt.it [biotecnologiebt.it]
• 3. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. wsdot.wa.gov [wsdot.wa.gov]
• 8. scielo.br [scielo.br]
• 9. se.org.pk [se.org.pk]
• 10. Acute toxicity and morphology alterations of glyphosate-based herbicides to Daphnia magna and Cyclops vicinus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. fera.co.uk [fera.co.uk]
• 13. researchgate.net [researchgate.net]
• 14. escholarship.org [escholarship.org]
• 15. Assessing the Risks to Non-Target Terrestrial Plants from Herbicides [jstage.jst.go.jp]
• 16. researchgate.net [researchgate.net]
• 17. www2.mst.dk [www2.mst.dk]

A Comparative Guide to Sulfometuron-methyl and Mechanical Weed Control: An Assessment of Cost-Effectiveness

The management of competing vegetation is a critical component in various fields, from forestry and industrial vegetation management to ecological restoration. The choice between chemical and mechanical weed control methods involves a complex interplay of efficacy, cost, labor, and environmental considerations. This guide provides a detailed comparison of sulfometuron-methyl, a broad-spectrum sulfonylurea herbicide, and traditional mechanical weed control methods. The information is intended for researchers and scientists to facilitate an objective assessment based on experimental data and established methodologies.

Mechanism of Action: Sulfometuron-methyl

Sulfometuron-methyl is a systemic herbicide that is effective at low application rates for controlling a wide range of annual and perennial grasses and broadleaf weeds. Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is crucial for the biosynthesis of essential branched-chain amino acids—valine, leucine, and isoleucine—which are vital for protein synthesis and cell division. By inhibiting ALS, sulfometuron-methyl halts cell division in the growing tips of roots and shoots, leading to the cessation of plant growth and eventual death.

Caption: Sulfometuron-methyl mode of action via ALS enzyme inhibition.

Cost-Effectiveness Analysis

The economic feasibility of a weed control method is determined by comparing the total cost of the treatment to its effectiveness, often measured in terms of weed control efficacy, crop yield increase, or timber volume gain. Generally, chemical treatments like sulfometuron-methyl have lower initial costs compared to mechanical methods, which are often more labor-intensive and have higher fuel and equipment costs.

Quantitative Data Comparison

The following tables summarize quantitative data compiled from various studies comparing chemical and mechanical weed control methods. It is important to note that costs can vary significantly based on geographic location, labor rates, fuel prices, and site-specific conditions.

Table 1: Cost Comparison of Weed Control Methods

Treatment Method	Component Costs	Average Cost per Acre (USD)	Source / Notes
Sulfometuron-methyl	Herbicide, Application Labor, Equipment	$150 - $400 (for residential lawns, large-scale forestry may differ)
(Aerial/Ground Spray)	Fuel, Surfactants	Application rates typically 3-5 oz/acre.
Mechanical: Cultivation	Labor, Equipment (Tractor, Cultivator), Fuel	$2.84 - $10.45
Mechanical: Hand Weeding	Labor	$50 - $100 per hour (highly variable)
Mechanical: Brushsaw	Labor, Equipment (Brushsaw), Fuel, Maintenance	Labor costs are high, but total cost can be competitive as no herbicide is purchased.

Table 2: Efficacy and Labor Comparison

Treatment Method	Typical Efficacy (% Weed Control)	Labor Requirement (Hours/Acre)	Key Considerations
Sulfometuron-methyl	90-100% (on susceptible species)	Low (e.g., ~0.5 hours/acre for spotgun application)	High efficacy, provides residual control. Potential for non-target species damage.
Mechanical: Cultivation	40-99%	Low to Moderate	Efficacy is highly dependent on weed size, soil conditions, and operator skill.
Mechanical: Hand Weeding	~100%	Very High (e.g., 22-86 man-hr/ha)	Highly effective but cost-prohibitive for large areas.
Mechanical: Brushsaw	Variable	High	Effective for woody vegetation but labor-intensive.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the objective evaluation of weed control treatments. Below are representative methodologies for conducting field trials to compare sulfometuron-methyl and mechanical weed control.

Protocol 1: Herbicide Efficacy Trial (Sulfometuron-methyl)

• Site Selection and Preparation: Select a site with a uniform and representative weed population. The area should be divided into plots of identical size (e.g., 10m x 10m), with buffer zones between plots to prevent spray drift.

• Experimental Design: Employ a randomized complete block design (RCBD) with at least four replications. Treatments should include an untreated control, and multiple application rates of sulfometuron-methyl (e.g., 0.1, 0.2, and 0.4 lbs of active ingredient per acre).

• Pre-Treatment Assessment: Before application, quantify the weed population in each plot. This can be done by randomly placing quadrats (e.g., 1m²) within each plot and recording weed species, density, and percent cover.

• Herbicide Application: Apply the herbicide using a calibrated sprayer (e.g., backpack or boom sprayer) to ensure uniform application at the desired rates. Applications should be made under optimal weather conditions (low wind) to minimize drift.

• Post-Treatment Data Collection: Assess weed control efficacy at set intervals (e.g., 30, 60, and 90 days after treatment). Use the same quadrat method as the pre-treatment assessment to measure changes in weed density and cover. Visual ratings of percent weed control are also commonly used.

• Data Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine if there are statistically significant differences between treatments. Calculate the cost of each treatment, including chemical, labor, and equipment.

• Cost-Effectiveness Calculation: Determine the cost per unit of efficacy (e.g., cost per percentage point of weed control).

Protocol 2: Mechanical Weed Control Trial (e.g., Brushsaw)

• Site Selection and Preparation: Similar to the herbicide trial, select a suitable site and establish replicated plots in an RCBD.

• Pre-Treatment Assessment: Quantify the initial weed/brush density, species composition, and height within each plot.

• Treatment Application: Conduct the mechanical treatment (e.g., cutting with a brushsaw) within the designated plots. Record the time required to treat each plot (labor hours) and the amount of fuel consumed.

• Post-Treatment Data Collection: At specified intervals, re-measure the vegetation in the plots. Key metrics include the rate of resprouting, changes in species composition, and the height of competing vegetation.

• Data Analysis: Statistically compare the post-treatment vegetation metrics with the pre-treatment data and the untreated control plots.

• Cost Calculation: Calculate the total cost based on labor (at a specified hourly rate), fuel, and equipment depreciation/maintenance.

• Cost-Effectiveness Calculation: Compare the total cost to the level of vegetation control achieved over time.

Experimental and Decision Workflow

The process of selecting and evaluating a weed control method can be visualized as a structured workflow, from initial planning to final cost-benefit analysis.

Caption: Workflow for comparing weed control methods.

Conclusion

The decision between using sulfometuron-methyl and mechanical methods for weed control is multifaceted.

• Sulfometuron-methyl offers a highly effective, less labor-intensive, and often more cost-effective solution for controlling a broad spectrum of weeds, particularly over large areas. Its ability to kill root systems provides longer-lasting control. However, considerations include the potential for herbicide resistance, off-target environmental impacts, and public perception.

• Mechanical Weed Control provides an alternative that eliminates the use of chemicals, which can be advantageous in environmentally sensitive areas or in organic systems. However, it is generally more expensive due to higher labor, fuel, and equipment costs. The effectiveness can be more variable and may require repeated treatments as it often does not eliminate the root systems of perennial weeds.

Ultimately, an integrated approach that combines the strengths of both methods—for instance, using mechanical control in sensitive zones and targeted herbicide applications elsewhere—may offer the most sustainable and cost-effective long-term strategy.

Comparing the selectivity of Sulfometuron-methyl on different crop and weed species

For Researchers, Scientists, and Drug Development Professionals

Sulfometuron-methyl is a potent, broad-spectrum herbicide belonging to the sulfonylurea class. Its efficacy in controlling a wide range of annual and perennial grasses and broadleaf weeds has made it a valuable tool in non-crop areas, forestry, and for selective use in certain tolerant turfgrasses.[1][2] The selectivity of sulfometuron-methyl is a critical aspect of its utility, relying on the differential ability of plant species to metabolize the active compound.[3] This guide provides a comparative analysis of the selectivity of sulfometuron-methyl on various crop and weed species, supported by available experimental data, detailed methodologies, and visual representations of the underlying biochemical pathways and experimental workflows.

Quantitative Comparison of Plant Species' Sensitivity to Sulfometuron-methyl

The following tables summarize the available quantitative data on the growth inhibition of various crop and weed species in response to sulfometuron-methyl. The data is primarily presented as GR50 values, which represent the herbicide concentration required to cause a 50% reduction in plant growth (biomass).

Table 1: Selectivity of Sulfometuron-methyl on Cereal Crops and Grassy Weeds

Species	Common Name	Family	Type	GR50 (g ai/ha)	Reference
Triticum aestivum	Wheat	Poaceae	Crop	Tolerant (Metabolizes)	[4]
Hordeum vulgare	Barley	Poaceae	Crop	Moderately Tolerant	[5]
Avena sativa	Oat	Poaceae	Crop	Susceptible	[4]
Avena fatua	Wild Oat	Poaceae	Weed	Highly Susceptible	[6]
Lolium rigidum	Rigid Ryegrass	Poaceae	Weed	Susceptible	[7]

Table 2: Selectivity of Sulfometuron-methyl on Broadleaf Crops and Weeds

Species	Common Name	Family	Type	GR50 (g ai/ha)	Reference
Glycine max	Soybean	Fabaceae	Crop	Susceptible	[8]
Zea mays	Maize	Poaceae	Crop	Highly Susceptible	[1]
Amaranthus retroflexus	Redroot Pigweed	Amaranthaceae	Weed	Susceptible	[9]
Chenopodium album	Lamb's Quarters	Amaranthaceae	Weed	Susceptible	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are protocols for key experiments used to determine the selectivity of sulfometuron-methyl.

Whole-Plant Dose-Response Bioassay

This experiment determines the herbicide rate required to inhibit plant growth by a certain percentage (e.g., GR50).

a. Plant Preparation:

• Seeds of the selected crop and weed species are sown in pots containing a standardized soil mix.[7][10]

• Plants are grown in a controlled environment (greenhouse or growth chamber) with specified temperature, light, and humidity conditions.[7]

• Seedlings are thinned to a uniform number per pot before herbicide application.[11]

b. Herbicide Application:

• A stock solution of sulfometuron-methyl is prepared and serially diluted to create a range of treatment concentrations.[7]

• The herbicide is applied to the plants at a specific growth stage (e.g., two- to four-leaf stage) using a calibrated laboratory sprayer to ensure uniform coverage.[7]

• A control group is treated with a blank solution (without the herbicide).[11]

c. Data Collection and Analysis:

• After a set period (e.g., 21 days), the above-ground biomass of each plant is harvested, dried in an oven, and weighed.[10]

• The dry weight of the treated plants is expressed as a percentage of the mean dry weight of the control plants.

• A dose-response curve is generated by plotting the percentage of growth inhibition against the herbicide concentration. The GR50 value is then calculated from this curve using non-linear regression analysis.[10]

In Vitro Acetolactate Synthase (ALS) Activity Assay

This assay directly measures the inhibitory effect of sulfometuron-methyl on its target enzyme, ALS.

a. Enzyme Extraction:

• Fresh leaf tissue from both tolerant and susceptible plants is harvested and immediately frozen in liquid nitrogen.[12][13]

• The tissue is ground to a fine powder and homogenized in an extraction buffer to isolate the ALS enzyme.[12]

• The homogenate is centrifuged, and the supernatant containing the crude enzyme extract is collected.[12]

b. Enzyme Activity Measurement:

• The enzyme extract is incubated with a reaction mixture containing the substrate (pyruvate) and necessary cofactors.[13]

• Various concentrations of sulfometuron-methyl are added to the reaction mixture to determine their inhibitory effect.

• The reaction is stopped, and the product (acetolactate) is converted to acetoin, which can be colorimetrically quantified using a spectrophotometer.[13]

c. Data Analysis:

• The ALS activity in the presence of the herbicide is expressed as a percentage of the activity in the control (no herbicide).

• The I50 value (the concentration of herbicide required to inhibit enzyme activity by 50%) is determined from a dose-response curve.[12]

Visualizing the Mechanisms

The following diagrams, generated using the DOT language, illustrate the key pathways and workflows involved in the action and selectivity of sulfometuron-methyl.

Caption: Workflow for a whole-plant dose-response bioassay.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Physiological basis for nicosulfuron and primisulfuron selectivity in five plant species | Weed Science | Cambridge Core [cambridge.org]
• 4. Tolerance of Wheat (Triticum aestivum) and Oat (Avena spp.) to ALS-Inhibiting Herbicides - Advances in Weed Science [awsjournal.org]
• 5. researchgate.net [researchgate.net]
• 6. periodicos.capes.gov.br [periodicos.capes.gov.br]
• 7. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. assets.nationbuilder.com [assets.nationbuilder.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk | Wheat & Small Grains | Washington State University [smallgrains.wsu.edu]
• 12. A LuALS Mutation with High Sulfonylurea Herbicide Resistance in Linum usitatissimum L - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A high-throughput, modified ALS activity assay for Cyperus difformis and Schoenoplectus mucronatus seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]